MSAB

• CAS: 173436-66-3

Core Science & Biosynthesis

MSAB: A Technical Deep Dive into its Pivotal Role in Digital Forensics Research

An In-depth Technical Guide for Researchers and Digital Forensics Professionals

Introduction to MSAB in Digital Forensics

MSAB (Micro Systemation AB) is a global leader in the field of digital forensics, specializing in technology for the examination and analysis of mobile devices.[1][2] Founded in 1984, the Swedish company has become a cornerstone for law enforcement agencies, military and intelligence organizations, and forensic laboratories in over 100 countries.[1][3] MSAB's core mission is to provide a complete ecosystem of mobile forensic solutions that empower investigators to extract, analyze, and manage digital evidence in a forensically sound manner.[1][4] The company is recognized as a pioneer in mobile forensics, significantly reducing the processing time for mobile device examinations while enhancing the quality of the forensic process.[5]

The proliferation of mobile devices has made them a primary source of digital evidence in criminal investigations, storing vast amounts of data on daily activities, including communications, location history, and multimedia files.[5] MSAB's suite of tools is designed to address the complexities of retrieving this data from a wide array of devices and operating systems.[6]

The MSAB Ecosystem: Core Products and Technologies

MSAB's offerings are structured around a comprehensive ecosystem designed to manage the entire digital forensic workflow, from evidence collection in the field to in-depth analysis in the lab and final reporting for legal proceedings.[4] The main product families are XRY, XAMN, and XEC.[7]

XRY: The Data Extraction Powerhouse

XRY is MSAB's flagship product for data extraction from mobile devices, including smartphones, tablets, GPS units, and other portable electronics.[8] It is designed to recover data in a forensically secure manner, ensuring the integrity of the evidence.[8] XRY is capable of performing both logical and physical extractions.[8]

• XRY Logical: This is the fastest extraction method, communicating with the device's operating system to access and recover live data and file systems.[9] It is akin to an automated and forensically sound examination of the device's content.[9]

• XRY Physical: This method bypasses the device's operating system to directly access and dump the raw data from the memory.[3] This allows for the recovery of deleted or hidden data and can overcome encryption and security challenges on locked devices.[3][10]

• XRY Pro: This is the most advanced version, providing access to challenging and highly secure devices through the use of sophisticated exploits.[11]

• XRY Photon: An automated solution for acquiring data from Android applications when other methods are not feasible.[9]

• XRY Cloud: This tool facilitates the recovery of data from cloud-based storage linked to mobile devices.[12]

A key feature of XRY is its proprietary and secure file format, .xry, which maintains a full forensic audit trail and protects the evidence from tampering throughout the investigation.[3]

XAMN: The Analytical Engine

Once data is extracted with XRY, XAMN (Examine) serves as the analytical tool to view, analyze, and report on the findings.[4] It is designed to handle massive volumes of data, enabling investigators to search, filter, and visualize evidence to identify crucial connections and build a coherent case.[3] XAMN Pro, the advanced version, offers enhanced analytical capabilities and is designed to increase the efficiency of finding relevant information quickly.[13]

Key features of XAMN include:

• Powerful Search and Filtering: Allows investigators to quickly sift through large datasets to find specific pieces of evidence.[14]

• Data Visualization: Presents data in various formats, such as timelines and connection views, to help investigators understand relationships and sequences of events.[15]

• Reporting: Generates comprehensive and court-admissible reports.[13]

• XAMN Viewer: A free, simplified version that can be distributed to other stakeholders in an investigation, such as prosecutors or legal advisors, to review the extracted data.[15][16]

XEC Director: The Management Hub

XEC Director is the management component of the MSAB ecosystem, providing a centralized platform for overseeing and controlling the digital forensics workflow.[4] It allows for the management of users, cases, and software updates, ensuring a consistent and high-quality forensic process across an organization.[4]

MSAB's Role and Impact on Digital Forensics Research

MSAB's tools are not only utilized in active criminal investigations but also play a significant role in the academic and research communities focused on digital forensics. The company's commitment to innovation and its involvement in projects like the EU's FORMOBILE, aimed at creating a standardized end-to-end mobile forensic investigation chain, underscore its dedication to advancing the field.[1]

Comparative Analysis in Research

Research in digital forensics often involves the comparative analysis of different tools to evaluate their effectiveness in various scenarios. MSAB's XRY is frequently included in such studies alongside other leading forensic tools. These studies provide valuable quantitative data on the performance of these tools in extracting different types of artifacts from various devices and operating systems.

Below is a summary table based on findings from a comparative study involving MSAB XRY and other prominent mobile forensic tools.

Feature/Capability	MSAB XRY	Cellebrite UFED	Oxygen Forensic Detective
Log Report Generation	Generates detailed logs to examine errors during acquisition.[5]	Information not specified in the comparative analysis.	Information not specified in the comparative analysis.
Data and Meta-Carving	More efficient compared to Oxygen Forensic Detective.[5]	More efficient compared to Oxygen Forensic Detective.[5]	Less efficient in this area compared to XRY and UFED.[5]
Social Media Artifacts	Retrieves a range of social media data.[5]	Retrieves social media data.[5]	Finds a vast range of artifacts, especially for WhatsApp and Google Duo, including on-call snapshots.[5]
Report Generation	Provides efficient report generation capabilities.[5]	Efficient report generation.[5]	Summarizes artifacts effectively by filtering data by file type and application.[5]

This table is a summary of comparative points found in the cited research and is not an exhaustive list of all features.

Experimental Protocols: A Generalized Workflow for Mobile Device Forensics using MSAB Tools

While specific experimental protocols will vary depending on the research objectives and the mobile device , a generalized workflow for a forensically sound examination using MSAB's ecosystem can be outlined as follows. This protocol is a synthesis of best practices described in various technical documents and whitepapers.

Objective: To extract, analyze, and report on digital evidence from a mobile device in a forensically sound manner.

Materials:

• MSAB XRY hardware and software

• MSAB XAMN software

• A write-blocker (for removable media)

• Faraday bag or other signal-blocking enclosure

• Appropriate cables for connecting the mobile device

• A dedicated forensic workstation

Methodology:

• Seizure and Isolation:

  • Properly document the seizure of the mobile device, including its state (on/off, screen locked/unlocked).

  • Immediately place the device in a Faraday bag to prevent any wireless communication that could alter the evidence.

• Extraction with XRY:

  • Connect the mobile device to the forensic workstation running XRY using the appropriate cable.

  • Launch the XRY software and follow the on-screen instructions for the specific device model. XRY provides a unique help file for each supported device.[9]

  • Select the appropriate extraction method (Logical or Physical) based on the investigation's requirements and the device's condition. For the most comprehensive data recovery, a physical extraction is preferred as it can recover deleted data.[10]

  • Initiate the extraction process. XRY will create a forensically secure .xry image of the device's data.[3] The software employs hash algorithms to ensure data integrity.[9]

• Analysis with XAMN:

  • Import the .xry file into the XAMN software.

  • Utilize XAMN's filtering and search capabilities to locate relevant artifacts such as call logs, messages, photos with geolocation data, and application data.[14]

  • Use the timeline and connection view features to reconstruct events and identify relationships between individuals.[15]

  • Tag and bookmark important pieces of evidence for later inclusion in the report.[17]

• Reporting:

  • Use XAMN's reporting features to generate a detailed and customizable report of the findings.[13]

  • The report should include a summary of the evidence, a detailed list of all recovered artifacts, and the forensic audit trail from XRY to demonstrate the integrity of the process.

Visualizing the Digital Forensics Workflow

The following diagrams, created using the DOT language for Graphviz, illustrate the logical workflow of a mobile forensic investigation using the MSAB ecosystem and the data flow within the process.

Caption: A logical workflow of a mobile forensic investigation using MSAB tools.

Caption: Data flow diagram within the MSAB digital forensics ecosystem.

References

• 1. Loading XRY Images into Magnet AXIOM - Magnet Forensics [magnetforensics.com]
• 2. msab.com [msab.com]
• 3. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 4. msab.com [msab.com]
• 5. forensicscijournal.com [forensicscijournal.com]
• 6. salvationdata.com [salvationdata.com]
• 7. forensicfocus.com [forensicfocus.com]
• 8. XRY (software) - Wikipedia [en.wikipedia.org]
• 9. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 10. msab.com [msab.com]
• 11. XRY Pro - MSAB [msab.com]
• 12. msab.com [msab.com]
• 13. msab.com [msab.com]
• 14. Mobile solutions for digital investigators - MSAB [msab.com]
• 15. msab.com [msab.com]
• 16. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 17. msab.com [msab.com]

The Evolution of MSAB's Forensic Technology: A Technical Deep Dive

An In-depth Technical Guide for Researchers and Forensic Professionals

This whitepaper provides a comprehensive overview of the history and evolution of MSAB's mobile forensic technology. It is intended for researchers, scientists, and digital forensic professionals who seek a deeper understanding of the company's core technologies and their development over time. This document details the technical progression of MSAB's flagship products, XRY and XAMN, presenting quantitative data, outlining forensic methodologies, and visualizing key workflows.

A Brief History of MSAB: From Mobile Communications to Forensic Pioneers

Founded in 1984 in Stockholm, Sweden, Micro Systemation AB (MSAB) initially focused on mobile communication technologies.[1] A pivotal shift occurred in the early 2000s when, in collaboration with Swedish law enforcement, the company identified a growing need for tools to recover data from mobile devices for investigative purposes. This led to the creation of XRY in 2003, a software designed for the forensic recovery of mobile device data.[2] This marked MSAB's dedicated entry into the nascent field of mobile forensics, where it has since become a global leader.[3]

Over the years, MSAB has expanded its offerings to create a comprehensive "ecosystem" of forensic tools designed to address the evolving complexities of mobile technology.[4] This ecosystem is built around three core product families:

• MSAB Extract (XRY): The flagship product for data extraction from mobile devices.

• MSAB Analyze (XAMN): A suite of tools for the analysis and visualization of extracted data.

• MSAB Manage (XEC): A solution for managing workflows, users, and forensic assets.

This whitepaper will focus on the technical evolution of the core components of this ecosystem: XRY and XAMN.

The Evolution of Data Extraction: MSAB XRY

XRY is a software and hardware solution designed to extract data from a wide range of mobile devices in a forensically sound manner.[5] Its evolution has been characterized by a continuous expansion of supported devices, operating systems, and applications, as well as the development of increasingly sophisticated extraction techniques.

Core Extraction Methodologies

XRY employs two primary data extraction methods: logical and physical extraction. The choice of method depends on the device model, operating system, and the security state of the device.

• Logical Extraction: This method involves communicating with the device's operating system to access and retrieve data.[6] It is akin to a user interacting with the device and viewing its content.[6] XRY Logical is the quickest extraction method and is effective for recovering live and file system data.[6]

• Physical Extraction: This more advanced technique bypasses the device's operating system to directly access and copy the raw data from the device's memory chip (a process often referred to as creating a "hex-dump").[7][8] Physical extraction has the significant advantage of being able to recover deleted data and data from locked or encrypted devices.[8]

The following diagram illustrates the fundamental differences between these two approaches:

Diagram 1: A simplified comparison of Logical and Physical mobile device data extraction workflows.

Evolution of XRY Product Tiers

To cater to the varying needs of forensic professionals, MSAB has developed different tiers of its XRY software:

• XRY Logical: The foundational tool focused on logical extraction methods.[5]

• XRY Physical: Includes all the capabilities of XRY Logical and adds the ability to perform physical extractions.[5]

• XRY Pro: MSAB's most advanced offering, providing cutting-edge exploits to access the most challenging and secure devices.[2][9]

Technological Advancements and Features

The development of XRY has been marked by the continuous introduction of new features and support for emerging technologies.

• XRY Photon: Introduced to address the challenge of encrypted application data, XRY Photon utilizes a screen-scraping technique to automatically capture data from apps like Signal.[5]

• Expanded Chipset Support: MSAB has consistently worked on providing support for a wide array of chipsets, including those from MediaTek, Exynos, and Qualcomm, which are prevalent in the Android ecosystem.[10]

• Cloud Data Extraction: Recognizing that significant data resides in the cloud, XRY Cloud was developed to recover data from cloud-based services using tokens and credentials found on the mobile device.[11]

• Selective Extraction: To address privacy concerns and legal constraints, XRY allows for the selective extraction of data based on categories, specific applications, or date and time ranges.[12]

Quantitative Evolution of Device and App Support

The following table summarizes the growth in the number of supported device profiles and application versions across different XRY releases, illustrating the rapid pace of development required to keep up with the mobile device market.

XRY Version	Release Date	Supported Device Profiles	Supported App Versions
6.10	June 2014	12,415[13]	Not specified
Not Specified	2015	> 16,000[2]	Not specified
Not Specified	2018	> 26,000[2]	Not specified
9.5	June 2021	~36,000[12]	Not specified
10.1.1	May 2022	> 42,000[14]	> 4,120[14]
Not Specified	2023	> 44,200[15]	> 4,360[15]

The Evolution of Data Analysis: MSAB XAMN

Once data is extracted using XRY, the next critical step is analysis. MSAB's XAMN software suite is designed for this purpose, providing tools to view, search, filter, and report on the extracted information.[16]

The XAMN Product Family

Similar to XRY, XAMN is offered in different versions to cater to various user needs:

• XAMN Viewer: A free tool that allows users to open, view, and conduct basic analysis of XRY files.[17]

• XAMN Spotlight: The primary analysis tool with powerful filtering and search capabilities.[18]

• XAMN Horizon: Builds upon Spotlight by adding advanced visualization tools, including geographic, timeline, and connection views.[18]

• XAMN Elements: An advanced tool for hex carving, allowing experts to reconstruct and validate undecoded or fragmented data.[18]

Core Analysis and Visualization Capabilities

XAMN provides a rich set of features to help investigators make sense of the vast amounts of data extracted from mobile devices.

• Timeline Analysis: Allows investigators to view events in chronological order, helping to reconstruct a sequence of events.

• Connection and Conversation Views: Helps to visualize communication patterns between different individuals and across various messaging applications.

• Geographic Mapping: Plots location data from photos, GPS logs, and other sources on a map to track a device's movements.

• Advanced Filtering and Searching: Enables investigators to quickly narrow down vast datasets to find relevant information.

The following diagram illustrates a typical workflow within the MSAB ecosystem, from data extraction with XRY to analysis and reporting with XAMN.

Diagram 2: A high-level overview of the MSAB mobile forensic workflow from extraction to reporting.

Experimental Protocols: A High-Level Overview

While the precise, command-level details of MSAB's extraction and analysis algorithms are proprietary, it is possible to outline the general methodologies employed in a forensic examination using their tools.

General Protocol for Mobile Device Examination

• Case and Evidence Documentation: Create a new case file in the XRY software, documenting all relevant information about the device, the case, and the chain of custody.

• Device Identification: Connect the mobile device to the XRY hardware. The software will attempt to automatically identify the device model and operating system. If automatic identification fails, the user can manually select the device from XRY's extensive library.

• Extraction Method Selection: Based on the device and its state (e.g., locked, unlocked), select the appropriate extraction method (Logical or Physical). XRY's device manual provides guidance on the expected data recovery for each method and device.[19]

• Data Extraction: Initiate the extraction process. XRY will communicate with the device and copy the data to a forensically sound .xry file.[5] This file includes a complete audit log of the extraction process.

• Data Analysis: Open the .xry file in XAMN. The software will parse and decode the extracted data, organizing it into categories such as calls, messages, contacts, and application data.

• Evidence Identification and Reporting: Utilize XAMN's filtering, searching, and visualization tools to identify evidence relevant to the investigation. Tag relevant items and generate a comprehensive report in various formats (e.g., PDF, Word, Excel).[16]

Data Carving and Recovery of Deleted Data

During a physical extraction, XRY performs data carving to recover deleted files and data fragments. This process generally involves:

• Signature Analysis: Scanning the raw memory dump for known file headers and footers (signatures) that identify the beginning and end of different file types (e.g., JPEG, PNG, PDF).

• File System Reconstruction: Reconstructing the original file system structure from the raw data to identify allocated and unallocated space. Deleted files may reside in unallocated space.

• Data Recovery: Extracting the identified data blocks and attempting to reassemble them into complete files.

Conclusion

MSAB's forensic technology has evolved significantly since the inception of XRY in 2003. From its origins in logical data extraction, the company has developed a sophisticated suite of tools capable of performing physical extractions, bypassing device security, and analyzing vast and complex datasets. The continuous development of XRY and XAMN, driven by the rapid evolution of mobile technology, has solidified MSAB's position as a key player in the digital forensics landscape. For researchers and professionals in the field, a thorough understanding of the capabilities and methodologies of these tools is essential for conducting effective and forensically sound investigations.

References

• 1. msab.com [msab.com]
• 2. msab.com [msab.com]
• 3. Mobile Data Recovery - MSAB [msab.com]
• 4. msab.com [msab.com]
• 5. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 6. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 7. msab.com [msab.com]
• 8. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 9. Top updates to XRY, XAMN, XEC in 2023 - MSAB [msab.com]
• 10. XRY Recovery: How to Extract Data from MediaTek Chipsets - MSAB [msab.com]
• 11. msab.com [msab.com]
• 12. idm.net.au [idm.net.au]
• 13. msab.com [msab.com]
• 14. XRY 10.1.1 Released today - More devices, more apps, more extractions, more data - MSAB [msab.com]
• 15. msab.com [msab.com]
• 16. msab.com [msab.com]
• 17. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 18. msab.com [msab.com]
• 19. Support - MSAB [msab.com]

Introduction to MSAB's XRY for academic researchers

An Introduction to MSAB's XRY for Academic Researchers

This technical guide provides an in-depth overview of MSAB's XRY, a leading mobile device forensics tool, tailored for academic researchers in fields such as digital forensics, cybersecurity, and criminal justice. While the prompt indicated an audience in the life sciences, this guide adapts the core requirements to the actual application of XRY, focusing on its technical capabilities for data extraction and analysis in a research context.

Core Functionalities of XRY

MSAB's XRY is a suite of digital forensic tools designed to extract and analyze data from a wide range of mobile devices, including smartphones, tablets, and GPS units.[1] Its primary purpose is to recover digital evidence in a forensically sound manner, ensuring the integrity of the data from extraction to analysis.[1][2] The XRY ecosystem is utilized by law enforcement, military, and intelligence agencies, and it serves as a critical tool for academic research in digital evidence and cybersecurity.[1]

The software operates on a Windows-based PC and connects to mobile devices via a hardware interface.[1][3] XRY is designed to handle the complexities of various mobile operating systems, many of which are proprietary, making it a powerful tool for researchers studying mobile device vulnerabilities and data storage.[1]

Data Extraction Methodologies

XRY employs two primary methods for data extraction: logical and physical. The choice of method depends on the device, its operating system, and the objectives of the forensic examination.

Feature	Logical Extraction	Physical Extraction
Method	Communicates with the device's operating system to access data.[1][4]	Bypasses the operating system to directly access the raw memory of the device.[1][5]
Data Accessed	Live and file system data, such as contacts, call logs, messages, and app data visible to the user.[4][5]	All raw data from the device's memory, including system files, protected data, and deleted data.[2][5]
Speed	Generally faster as it extracts a smaller, more targeted dataset.[4]	Can be more time-consuming due to the large volume of data being imaged.
Use Case	Quick initial assessment, accessing user-level data from a functioning device.[4][6]	In-depth analysis, recovery of deleted evidence, accessing data from locked or damaged devices.[2][7][8]
Completeness	Provides a partial view of the device's data.	Provides a complete bit-for-bit copy of the device's memory.[2]

The XRY Ecosystem

The XRY suite is comprised of several components, each tailored to specific forensic needs. For academic researchers, understanding these components is crucial for designing experiments and selecting the appropriate tools for their studies.

Product	Core Function	Relevance for Researchers
XRY Logical	The entry-level solution for extracting live and file system data.[3][4]	Ideal for studies on user data privacy, app data analysis, and non-invasive data extraction techniques.
XRY Physical	Enables bypassing the operating system to dump and decode the entire contents of a device's memory.[2][5]	Essential for research on data recovery, file system structures, and analysis of deleted data.
XRY Pro	The most advanced tool, providing access to the latest exploits for bypassing security on locked and encrypted devices.[9][10]	Crucial for research on mobile device security, encryption vulnerabilities, and advanced data recovery methods.
XRY Express	A simplified, streamlined workflow for rapid data extraction in field settings.[6]	Useful for studies on digital forensic triage and the development of efficient data collection protocols.
XRY Cloud	Recovers data from cloud-based storage associated with mobile devices.[11]	Enables research into cloud forensics, data synchronization, and the digital footprint of mobile users beyond their physical devices.
XRY Photon	Recovers app data that is inaccessible through other methods by using screen capture techniques.[11]	Provides a means to study the data structures and user interfaces of mobile applications.
XAMN	A complementary analysis tool that allows for the viewing, searching, and reporting of data extracted by XRY.[9]	A key component for researchers to analyze and interpret the extracted data, identify patterns, and visualize connections.

Data Presentation and the .xry File Format

Data extracted using XRY is stored in a proprietary, secure file format with the .xry extension.[2][12][13] This format is designed to be tamper-proof, with a full forensic audit trail to maintain the integrity of the evidence.[2] The .xry file is a container that holds all the data extracted from the device, including:

Data Type	Description
Device Information	Make, model, operating system version, IMEI, and other identifiers.
Communications	Call logs, SMS, MMS, and messages from various applications (e.g., WhatsApp, Telegram).[14]
Contacts	Phonebook entries with associated names, numbers, and other details.[14]
Calendar & Notes	Appointments, reminders, and user-created notes.[14]
Media Files	Photos, videos, and audio recordings.[14]
Web History	Visited websites, bookmarks, and cookies from various browsers.
Location Data	GPS coordinates from photos, location history from apps, and cell tower data.
Application Data	Data from third-party applications, including social media, messaging, and productivity apps.
Deleted Data	In physical extractions, fragments of deleted files, messages, and other data can often be recovered.[1][7]

Experimental Protocols: A Generalized XRY Data Extraction Workflow

For academic researchers, a structured and repeatable methodology is paramount. The following provides a generalized protocol for mobile device data extraction using XRY.

• Preparation and Documentation:

  • Document the legal authority for the examination (e.g., consent, search warrant).

  • Photograph the device in its original state, including the screen and any connected cables.

  • Note the device's make, model, and any visible identifying information.

  • Isolate the device from network connectivity (e.g., using a Faraday bag) to prevent remote wiping or data alteration.

• Device and Profile Selection in XRY:

  • Launch the XRY software on a forensic workstation.

  • Connect the device to the XRY hardware interface.

  • Select the appropriate device profile from the XRY library. The software provides guidance for each supported device.[4]

• Extraction Configuration:

  • Choose the desired extraction method (Logical or Physical), based on the research objectives and device capabilities.

  • If performing a selective extraction, define the specific data categories to be acquired.[5]

• Data Extraction:

  • Initiate the extraction process. XRY will display a real-time log of its operations.[15]

  • Follow any on-screen prompts, which may include actions on the device itself (e.g., enabling USB debugging).

• Verification and Hashing:

  • Upon completion, XRY automatically generates hash values for the extracted data to ensure its integrity.[16]

  • The software creates a secure .xry file containing the extracted data and a detailed forensic log of the entire process.[2]

• Analysis in XAMN:

  • Import the .xry file into XAMN for analysis.

  • Utilize XAMN's tools to search, filter, and visualize the data.

  • Bookmark and tag relevant evidence for reporting.

• Reporting:

  • Generate a comprehensive report from XAMN, detailing the findings.

  • Ensure the report includes the forensic log and hash values to demonstrate the integrity of the process.

Mandatory Visualizations

Data Extraction and Analysis Workflow

The following diagram illustrates the general workflow from device seizure to final analysis and reporting within the XRY ecosystem.

A high-level overview of the XRY digital forensic workflow.

Logical Structure of an XRY Case File

This diagram illustrates the hierarchical relationship of components within a single XRY case file, which can contain multiple extractions from various sources related to a single investigation.

References

• 1. XRY (software) - Wikipedia [en.wikipedia.org]
• 2. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 3. msab.com [msab.com]
• 4. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 5. Mobile data extraction - MSAB [msab.com]
• 6. XRY Express - Data extract express - MSAB [msab.com]
• 7. pelorus.in [pelorus.in]
• 8. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 9. XRY Pro - MSAB [msab.com]
• 10. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB [msab.com]
• 11. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 12. XRY File Extension: What Is It & How To Open It? [solvusoft.com]
• 13. XRY File Extension - What is .xry and how to open? - ReviverSoft [reviversoft.com]
• 14. XRY File Extension - What is .xry and how to open? - ReviverSoft [reviversoft.com]
• 15. youtube.com [youtube.com]
• 16. msab-xry-extraction-platform.software.informer.com [msab-xry-extraction-platform.software.informer.com]

The MSAB Ecosystem for Digital Evidence Extraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Micro Systemation (MSAB) ecosystem for digital evidence extraction and analysis. The document details the core components of the MSAB suite—XRY, XAMN, and XEC—and outlines the methodologies for their application in digital forensic investigations. Quantitative data on the ecosystem's capabilities are presented in structured tables, and key workflows are visualized through diagrams to facilitate a clear understanding of the processes involved.

Introduction to the MSAB Ecosystem

The MSAB ecosystem is an integrated suite of digital forensic tools designed to enable law enforcement, military, and intelligence agencies to extract, analyze, and manage digital evidence from a wide range of mobile devices.[1] The ecosystem is built around three core products: MSAB Extract (XRY), MSAB Analyze (XAMN), and MSAB Manage (XEC).[2][3] This integrated approach is designed to streamline the digital investigation process, from evidence collection in the field to in-depth analysis in the lab and centralized management of the entire operation.[1][3]

The primary goal of the MSAB ecosystem is to empower organizations to conduct efficient and effective investigations by providing tools that can handle the increasing volume and complexity of digital data.[3] The ecosystem is designed to be deployed in various operational environments, from frontline units requiring rapid triage capabilities to specialized forensic laboratories conducting deep analysis.[1]

Core Components of the MSAB Ecosystem

The MSAB ecosystem is comprised of three main components that work in concert to provide a comprehensive digital forensics solution.

MSAB Extract - XRY: The Data Extraction Engine

XRY is the data extraction component of the MSAB ecosystem, designed to recover data from mobile phones, drones, GPS devices, and other digital devices in a forensically sound manner.[4] It supports a vast range of devices and applications, with capabilities that are continuously updated to address the evolving mobile technology landscape.

Key Capabilities of XRY:

• Logical and Physical Extraction: XRY can perform both logical and physical extractions. Logical extraction involves communicating with the device's operating system to access data, making it a quick method for obtaining live and file system data.[5][6] Physical extraction bypasses the operating system to recover data directly from the device's memory, which can include deleted and protected information.[5][7]

• Broad Device and App Support: MSAB continuously expands XRY's support for new devices and applications. The latest versions of XRY support a significant number of device profiles and application versions.[8][9][10]

• Secure File Format: Extracted data is stored in a secure and proprietary .xry file format, which includes a full forensic log to ensure the integrity of the evidence chain of custody.[7]

• Deployment Platforms: XRY is available on various platforms to suit different operational needs, including:

  • MSAB Office: A comprehensive solution for forensic labs.

  • MSAB Field: A ruggedized solution for use in mobile units.

  • MSAB Kiosk: A turnkey solution with a simplified touchscreen interface for frontline personnel with minimal training.[11][12][13]

  • MSAB Tablet: A portable solution for on-scene data recovery.[14]

  • MSAB Express: A software-based solution that provides a locked-down workflow for frontline investigators on a Windows-based PC.[14][15][16]

Quantitative Data: XRY Device and Application Support Growth

XRY Version	Total Supported Device Profiles	Total Supported App Versions	Key Enhancements
10.4.1	> 43,000	> 4,338	Added support for Apple Watch and expanded MediaTek-based device support.[8]
10.9.1	> 46,900	> 4,600	Added support for iOS ChatGPT and Vantron tablets.[9]
10.11.1	> 48,000	> 4,600	Added brute force and extraction support for Samsung Galaxy S24 series.[10]

MSAB Analyze - XAMN: The Data Analysis Powerhouse

XAMN is the analysis component of the MSAB ecosystem, designed to help investigators search, filter, and visualize large volumes of digital data extracted by XRY.[17][18] XAMN provides a suite of tools to help investigators identify critical evidence and build a comprehensive understanding of the case.

Key Features of XAMN:

• Multiple Data Views: XAMN offers various ways to visualize data, including a timeline view, geographic view, chat view, and connections view, allowing investigators to explore the data from different perspectives.[18]

• Powerful Filtering and Searching: Users can filter data by numerous criteria and perform powerful searches to quickly identify relevant information.[18]

• Reporting Tools: XAMN includes tools to create detailed and customizable reports that can be used in legal proceedings.[19][20]

• Product Tiers: XAMN is available in different versions to cater to various user needs:

  • XAMN Viewer: A free tool for viewing, analyzing, and reporting on mobile device data.[18]

  • XAMN Pro (formerly Spotlight): A comprehensive analysis tool with advanced filtering and search capabilities.[18]

  • XAMN Horizon: Adds powerful visualization tools like chat, geographic, timeline, and connections views.[18]

  • XAMN Elements: An advanced hex carving tool for reconstructing and validating undecoded or fragmented data.[18]

Quantitative Data: XAMN Feature Overview

Feature	XAMN Viewer	XAMN Pro	XAMN Horizon	XAMN Elements
View XRY Files	✓	✓	✓	✓
Basic Filtering & Searching	✓	✓	✓	✓
Advanced Filtering & Searching	✓	✓	✓
Reporting	✓	✓	✓	✓
Timeline View	✓	✓
Geographic View	✓	✓
Chat View	✓	✓
Connections View	✓	✓
Hex Carving	✓

MSAB Manage - XEC Director: Centralized Management and Control

XEC Director is the management component of the MSAB ecosystem, providing a centralized solution for managing users, licenses, and workflows across a network of MSAB extraction tools.[21][22]

Key Functions of XEC Director:

• Centralized User Management: Administrators can create and manage user accounts, assign permissions, and control access to different features and workflows.[23][24]

• Remote Software and License Updates: XEC Director allows for the remote deployment of software updates and management of licenses for all connected MSAB tools.[22]

• Workflow Customization and Enforcement: Organizations can create and enforce standardized workflows to ensure consistency and compliance with policies and procedures.[12][13]

• Auditing and Reporting: XEC Director logs all user activities and provides detailed reports for management oversight and auditing purposes.[23][24]

Quantitative Data: XEC Director Core Capabilities

Capability	Description
Network Management	Connect and manage all MSAB extraction tools on a single network.[21]
User & Group Permissions	Define granular permissions for individual users and groups.[22][23]
Centralized Logging	Remotely review activity logs for all connected systems.[21][23]
Management Reporting	Generate custom reports on user activity, system usage, and more.[21][23]
Remote Assistance & Updates	Remotely update software, manage licenses, and provide user support.[21][23]

Experimental Protocols: Methodologies for Digital Evidence Extraction and Analysis

This section outlines the detailed methodologies for key processes within the MSAB ecosystem. These protocols are designed to ensure a forensically sound and repeatable workflow.

Protocol for Frontline Digital Evidence Triage using MSAB Kiosk

This protocol describes the step-by-step process for a frontline officer with minimal forensic training to perform a data extraction from a mobile device using an MSAB Kiosk.

• Initiate Extraction:

  • On the Kiosk's touchscreen interface, select the "Start Extraction" option.[25]

• Case Data Entry:

  • Enter mandatory case information as prompted by the customized workflow (e.g., case number, officer ID, incident type).[25]

  • Input details about the device owner (e.g., witness, victim, suspect).[25]

• Device Photography:

  • Use the Kiosk's integrated camera to take a photograph of the device, and if applicable, its evidence bag and any consent forms.[25]

• Device Connection and Identification:

  • Connect the mobile device to the Kiosk using the appropriate cable from the provided kit.

  • The Kiosk will automatically attempt to identify the device model.[25]

• Extraction Profile Selection:

  • Based on the pre-configured workflow and the context of the investigation (e.g., witness phone), select the appropriate extraction profile, such as "File Selection" for a targeted extraction.[25]

• Data Extraction:

  • Follow the on-screen instructions to place the device in the correct mode for extraction.

  • The Kiosk will then proceed with the data extraction process.

• Immediate Data Review (Triage):

  • Once the extraction is complete, the data can be immediately reviewed on the Kiosk's screen to identify critical evidence.[12]

• Report Generation and Data Export:

  • A standardized forensic report is automatically generated based on the case data entered and the extraction log.[3][12]

  • Export the extracted data and the report to a secure network location, an encrypted USB drive, or other authorized media.[25]

Protocol for In-Depth Laboratory Analysis using XRY and XAMN Pro

This protocol outlines the methodology for a trained forensic examiner to perform a comprehensive data extraction and analysis in a laboratory environment.

• Case Creation and Device Identification:

  • Launch the XRY software on a forensic workstation.

  • Create a new case file, entering all relevant case information.

  • Connect the subject mobile device and allow XRY to identify it.

• Extraction Method Selection (Logical vs. Physical):

  • Logical Extraction: For a rapid acquisition of live data, select the "Logical Extraction" profile. Follow the on-screen prompts to enable the necessary settings on the device (e.g., USB debugging on Android).

  • Physical Extraction: For a more comprehensive extraction that includes deleted data, select the "Physical Extraction" profile. This may involve placing the device into a specific mode (e.g., recovery or download mode) as guided by XRY.

• Data Extraction and Verification:

  • Initiate the extraction process. XRY will create a forensically sound image of the device's data.

  • Upon completion, XRY will generate hash values for the extracted data to ensure its integrity.

• Data Analysis in XAMN Pro:

  • Open the generated .xry file in XAMN Pro.

  • Begin the analysis by utilizing the various data views and filters.

• Initial Triage and Keyword Searching:

  • Use the "All Artifacts" view to get a general overview of the extracted data.

  • Perform keyword searches for terms relevant to the investigation.

• Deep-Dive Analysis using Specialized Views:

  • Use the "Chat View" to reconstruct conversations from various messaging applications.[18]

  • Utilize the "Geographic View" to plot location data on a map and identify patterns of movement.[18][26]

  • Employ the "Timeline View" to create a chronological sequence of events.[18]

  • Use the "Connections View" to visualize relationships between different entities (e.g., people, devices).[18]

• Evidence Tagging and Reporting:

  • As relevant artifacts are identified, tag them for inclusion in the final report.[27]

  • Use the "Report Builder" to create a comprehensive and customized forensic report, detailing the findings of the analysis.[19][20]

• Hex-Level Analysis (Optional):

  • For advanced analysis of undecoded or fragmented data, use XAMN Elements to perform hex carving and manual data reconstruction.[18]

Visualizing the MSAB Ecosystem Workflows

The following diagrams, created using the DOT language, illustrate the key logical workflows within the MSAB ecosystem.

Overall MSAB Ecosystem Workflow

Caption: High-level overview of the MSAB ecosystem components and their interaction.

Detailed Data Extraction Workflow with XRY

Caption: Step-by-step logical flow of the data extraction process using MSAB XRY.

Data Analysis Workflow with XAMN

Caption: A structured workflow for analyzing extracted data using MSAB XAMN.

Conclusion

The MSAB ecosystem provides a powerful and comprehensive suite of tools for digital evidence extraction, analysis, and management. By integrating the capabilities of XRY, XAMN, and XEC, MSAB offers a scalable solution that can be adapted to the needs of various operational environments, from frontline triage to in-depth laboratory investigations. The continuous development and expansion of device and application support ensure that the ecosystem remains at the forefront of mobile forensics technology. The detailed methodologies and workflows presented in this guide provide a framework for conducting forensically sound and efficient digital investigations. For researchers, scientists, and drug development professionals, understanding these capabilities is crucial for leveraging digital evidence in their respective fields.

References

• 1. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 2. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 3. msab.com [msab.com]
• 4. msab.com [msab.com]
• 5. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 6. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 7. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 8. XRY 10.4.1: More devices, more apps, more extractions - MSAB [msab.com]
• 9. Now released – XRY 10.9.1 - MSAB [msab.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 13. forensicfocus.com [forensicfocus.com]
• 14. Digital Forensic Platform for Mobile & Tablets | MSAB [msab.com]
• 15. Mobile data extraction - MSAB [msab.com]
• 16. XRY Express - Data extract express - MSAB [msab.com]
• 17. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 18. forensicfocus.com [forensicfocus.com]
• 19. msab.com [msab.com]
• 20. msab.com [msab.com]
• 21. XEC Director - MSAB [msab.com]
• 22. forensicfocus.com [forensicfocus.com]
• 23. msab.com [msab.com]
• 24. msab.com [msab.com]
• 25. m.youtube.com [m.youtube.com]
• 26. msab.com [msab.com]
• 27. MSAB XAMN - Collecting evidence: Tags and Notes - MSAB [msab.com]

Key features of MSAB's XAMN for data analysis in research

Disclaimer: The following guide addresses the core functionalities of MSAB's XAMN. While the prompt requested a focus on its application in scientific and drug development research, extensive investigation indicates that XAMN is a specialized tool for digital forensics and is primarily utilized by law enforcement and investigators. The features and workflows described below are therefore presented within its intended operational context. There is no available information to suggest its use in biological or pharmaceutical research.

Introduction to XAMN

MSAB's XAMN is a robust software solution designed for the analysis of data extracted from mobile devices and other digital sources.[1] Its primary function is to assist digital forensic investigators in efficiently searching, filtering, and visualizing large volumes of data to find critical evidence for legal proceedings.[2][1] The XAMN suite includes several products tailored to different user needs, from a free viewer for broad distribution to a professional version with advanced analytical capabilities.[2]

Core Features and Product Tiers

XAMN's capabilities are distributed across a suite of products, each designed for specific user requirements within an investigative team. The core functionalities are centered around efficient data processing, in-depth analysis, and comprehensive reporting.

Feature	XAMN Viewer	XAMN Spotlight	XAMN Horizon	XAMN Pro	XAMN Elements
Basic Data Viewing	✓	✓	✓	✓	✓
Advanced Filtering & Searching	Limited	✓	✓	✓	✓
Reporting & Exporting	Basic	✓	✓	✓	✓
Timeline View	❌	❌	✓	✓	✓
Geographical View	❌	❌	✓	✓	✓
Chat View	❌	❌	✓	✓	✓
Connection View	❌	❌	✓	✓	✓
AI-based Image Classification	❌	❌	❌	✓	✓
Advanced Hex Carving	❌	❌	❌	❌	✓

This table provides a summary of key features across the XAMN product line based on available documentation.[3]

Methodologies in Digital Forensic Analysis with XAMN

In the context of XAMN's application, "experimental protocols" are analogous to the standardized workflows of a digital forensic investigation. The primary goal is to maintain the integrity of the evidence while uncovering relevant information.

A typical workflow involving XAMN would include the following phases:

• Data Acquisition: The process begins with the extraction of data from a digital device (e.g., mobile phone, GPS unit) using a tool like MSAB's XRY.[2] This creates a secure, pre-indexed file that can be loaded into XAMN.

• Case Creation and Data Ingestion: Within XAMN, an investigator creates a case and imports one or more data extractions. XAMN can handle data from various sources, including different mobile devices, cloud services, and call data records, allowing for cross-analysis.[2][4]

• Initial Triage and Filtering: Investigators use XAMN's powerful filtering capabilities to narrow down the vast amount of data. Filters can be applied based on data type (e.g., calls, messages, pictures), timeframes, keywords, and more.[4] XAMN also provides "Quick Views" which are pre-set filters for common data types like deleted data or recent activity.[4]

• In-depth Analysis and Visualization: Depending on the version of XAMN, various analytical views can be utilized:

  • List and Column Views: Present data in a tabular format for detailed examination.[3]

  • Timeline View: Organizes artifacts chronologically to reconstruct a sequence of events.[3]

  • Geographic View: Plots data with location attributes on a map to identify key locations.[3][4]

  • Chat View: Reconstructs conversations from messaging applications in an easy-to-read format.[3][4]

  • Connection View: Visualizes relationships and communication patterns between different individuals or devices.[3][4]

• Evidence Tagging and Documentation: As relevant items are discovered, they can be tagged as "Important" or with custom tags for organization.[4] Examiner notes can also be added to document the investigation process and findings.

• Reporting and Exporting: Finally, XAMN's Report Builder allows for the creation of customized reports through a drag-and-drop interface.[4] The findings can be exported in various formats, such as PDF, Word, Excel, and standard digital forensic report formats, for presentation in court or sharing with other stakeholders.[1]

Digital Forensics Workflow with XAMN

The following diagram illustrates the logical flow of a typical digital forensic investigation utilizing the MSAB product suite, with a focus on the role of XAMN.

A diagram illustrating the typical workflow of a digital forensic investigation using MSAB's XAMN.

References

• 1. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 2. forensicfocus.com [forensicfocus.com]
• 3. youtube.com [youtube.com]
• 4. msab.com [msab.com]

Introduction to the MSAB Ecosystem in a Research Context

An In-Depth Technical Guide to MSAB Solutions for Academic Research in Cybersecurity

In the field of cybersecurity and digital forensics, rigorous academic research relies on tools that provide forensically sound, repeatable, and comprehensive data extraction and analysis. MSAB, a global leader in mobile forensic technology, offers a suite of solutions—referred to as the MSAB Ecosystem—that are pivotal for such research.[1][2] This ecosystem is primarily composed of three integrated product families: XRY for data extraction, XAMN for data analysis, and XEC for workflow management and oversight.[3][4] These tools empower researchers to investigate mobile devices, which are often a goldmine of data in cybersecurity incidents, in a manner that ensures the integrity of the evidence.[1][5][6] MSAB provides special pricing and support for academic institutions, encouraging the use of their cutting-edge tools in research and training environments.[7]

Core Solutions for Data Extraction and Analysis

The foundation of MSAB's offering for researchers lies in its powerful extraction and analysis tools, XRY and XAMN. These solutions provide the technical capabilities to access and interpret data from a vast range of mobile devices.

XRY: The Core of Forensic Data Extraction

XRY is the flagship software for extracting data from mobile devices, supporting over 43,400 device profiles.[8] It is designed to recover critical data quickly while maintaining full evidential integrity.[9] For academic researchers, understanding the different extraction methods available in XRY is crucial for designing experiments and interpreting results.

• XRY Logical: This is the fastest and most common extraction method.[9] It communicates with the device's operating system to access and recover live and file system data, such as contacts, messages, call logs, and media files.[9][10][11] This method is analogous to a user accessing data on their own device, but performed at a much greater speed and in a forensically sound manner.[1]

• XRY Physical: This method bypasses the device's operating system to perform a bit-for-bit copy (or hex-dump) of the device's memory.[1][10][11] The primary advantage of a physical extraction is its ability to recover deleted data and access information that is protected or otherwise inaccessible through a logical extraction.[10] This is particularly valuable for research into data remanence and the effectiveness of data wiping techniques.

• XRY Pro: An advanced version of XRY, this tool provides state-of-the-art exploits to access highly challenging and secure devices, offering enhanced unlocking and extraction capabilities.[9]

The choice of extraction method is a critical variable in any research protocol, as it directly impacts the type and amount of data that can be recovered.

XAMN: From Raw Data to Actionable Insights

Once data is extracted using XRY, the XAMN suite of tools is used for analysis, visualization, and reporting.[12] For researchers, XAMN provides the means to search, filter, and connect vast amounts of data to uncover evidence and patterns.[4][13]

The XAMN suite includes:

• XAMN Viewer: A free and simplified tool that can be widely distributed, allowing stakeholders to view, analyze, and report on extracted data.[13][14]

• XAMN Spotlight: The core analysis tool with powerful filtering and search capabilities, designed for investigators to conduct in-depth examinations of the data.[12][14]

• XAMN Horizon: This tool offers advanced visualization capabilities, presenting data through geographic, timeline, chat, and connection views, which can be invaluable for identifying relationships and patterns in complex datasets.[12]

• XAMN Elements: An expert-level tool for hex carving, allowing researchers to reconstruct artifacts and validate undecoded or fragmented data from physical extractions.[12][14]

Quantitative Data Presentation in Forensic Research

While specific performance benchmarks can vary based on device model, operating system, data volume, and other factors, academic research can focus on quantifying the effectiveness and efficiency of forensic tools. The following table illustrates key performance indicators (KPIs) that researchers could measure when evaluating MSAB solutions.

Metric	Description	Potential Research Questions	Unit of Measurement
Extraction Success Rate	The percentage of successful data extractions from a given set of test devices.	How does XRY's success rate vary across different OS versions (e.g., iOS 12-14)?	Percentage (%)
Extraction Speed	The time taken to complete a logical or physical extraction of a device.	Is there a significant difference in extraction speed between logical and physical methods for the same device?	Minutes / Gigabyte (min/GB)
Deleted Data Recovery	The percentage of intentionally deleted files that are successfully recovered via physical extraction.	How effective is XRY Physical in recovering different types of deleted data (e.g., images, messages, contacts)?	Percentage (%)
Application Data Parsing	The number of third-party applications for which data is successfully decoded and presented in a human-readable format.	How comprehensive is XRY's support for popular social media and messaging apps (e.g., WhatsApp, Telegram)?	Count / List of Apps
Passcode Bypass Success	The rate at which XRY can bypass or determine device passcodes for a specific set of locked devices.	What is the success rate of XRY's passcode bypass mechanisms on different Android security patch levels?	Percentage (%)

Detailed Methodologies: An Experimental Protocol

The following protocol outlines a detailed methodology for the forensic examination of a mobile device using MSAB solutions, suitable for an academic research setting. This ensures a structured and repeatable process, which is essential for scientific validity.

Protocol: Mobile Device Forensic Examination

• Preparation and Documentation:

  • Document the legal authority for the examination (if applicable).

  • Photograph the device from all angles, noting its physical condition, model, and any identifying marks.

  • Document the chain of custody, recording every person who handles the evidence.

  • Isolate the device from all networks by placing it in a Faraday bag or enabling airplane mode if accessible. This prevents new data from being written to the device and remote wiping.

• Extraction using MSAB XRY:

  • Launch the XRY software on a forensic workstation.

  • Connect the mobile device to the workstation using the appropriate cable.

  • Follow the on-screen wizard in XRY to identify the device make and model. XRY will provide information on the types of extractions supported for that specific device.[15]

  • Select the desired extraction method (Logical or Physical). If both are available, a physical extraction is generally preferred as it yields more data, including deleted files.[10]

  • Initiate the extraction process. XRY will display real-time progress. Do not interact with the device or workstation until the process is complete.

  • Once the extraction is finished, XRY creates a forensically secure .xry file.[2] This file is a container for all extracted data and includes checksums (hash values) to verify its integrity.[10]

  • Disconnect the device and return it to secure storage.

• Analysis using MSAB XAMN:

  • Open the .xry file in XAMN Spotlight.

  • Begin by reviewing the general device information and the extraction summary.

  • Use XAMN's powerful filtering capabilities to narrow down the data based on time ranges, keywords, or data types (e.g., calls, messages, locations).[12]

  • For visual analysis, use XAMN Horizon to view data on a map, timeline, or as a connection graph to identify relationships between artifacts.

  • If working with a physical extraction, use XAMN Elements to examine undecoded data sections or to manually carve for specific data structures.

  • Bookmark all relevant findings within XAMN to create a coherent narrative of the investigation.

• Reporting and Verification:

  • Use XAMN's reporting feature to generate a comprehensive report of all bookmarked evidence. The report should be clear, concise, and tailored to the research objectives.

  • Verify the integrity of the extraction by comparing the hash values recorded at the time of extraction with the current hash values of the .xry file.

  • Conclude the report with a summary of findings and their implications for the research questions.

Mandatory Visualization

The following diagrams illustrate the core workflows in a digital forensic investigation using MSAB solutions.

Caption: End-to-end digital forensic workflow using the MSAB ecosystem.

Caption: Logical workflow for data triage and analysis within MSAB XAMN.

References

• 1. escortcyberforensics.com [escortcyberforensics.com]
• 2. msab.com [msab.com]
• 3. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 4. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 5. pelorus.in [pelorus.in]
• 6. youtube.com [youtube.com]
• 7. Get started - MSAB [msab.com]
• 8. benchmarkmagazine.com [benchmarkmagazine.com]
• 9. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 10. msab.com [msab.com]
• 11. infosecinstitute.com [infosecinstitute.com]
• 12. forensicfocus.com [forensicfocus.com]
• 13. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 14. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 15. forensicfocus.com [forensicfocus.com]

Ethical Frameworks for the Research and Development of Monoclonal Antibodies: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides an in-depth analysis of the key ethical considerations inherent in the research and development of monoclonal antibodies (mAbs). It outlines experimental protocols, presents quantitative data on ethical practice implementation, and offers logical workflows to navigate the complex ethical landscape of mAb discovery and preclinical development.

Introduction

Monoclonal antibodies represent a cornerstone of modern therapeutics, offering high specificity and efficacy in treating a range of diseases, from cancers to autoimmune disorders. However, the path from initial discovery to clinical application is fraught with complex ethical challenges. For researchers and drug development professionals, a thorough understanding and proactive management of these issues are paramount to ensure that scientific advancement aligns with fundamental ethical principles. This guide explores the primary ethical domains in mAb research: animal welfare, informed consent, clinical trial conduct, and equitable access, providing a technical framework for responsible innovation.

Key Ethical Considerations in Monoclonal Antibody Research

The development of mAbs involves a multi-stage process, each with its own set of ethical questions. These range from the methods of initial antibody production to the equitable distribution of the final therapeutic product.

Animal Welfare in Preclinical Research

The use of animals is a deeply entrenched ethical issue in mAb development. Animals are utilized in both the initial production of antibodies and for essential preclinical safety and toxicity testing.

2.1.1 Monoclonal Antibody Production: The traditional hybridoma technique for producing mAbs involves immunizing mice with a target antigen and then harvesting their spleen cells. This process inherently raises concerns about animal suffering and the ethical justification for using sentient beings in this manner[1][2].

2.1.2 Preclinical Safety and Toxicity Studies: Due to the high species specificity of many mAbs, non-human primates (NHPs) are often the only pharmacologically relevant species for preclinical safety assessment[3][4]. This practice presents significant scientific, ethical, and economic challenges[4]. There is a strong impetus from regulatory bodies and animal welfare organizations to reduce reliance on animal models, particularly NHPs[5][6].

The 3Rs Framework: A critical framework for addressing the ethical use of animals in research is the principle of the "3Rs": Replacement, Reduction, and Refinement.

• Replacement: Seeking non-animal alternatives wherever possible.

• Reduction: Using the minimum number of animals necessary to obtain scientifically valid results.

• Refinement: Minimizing animal suffering and enhancing their welfare.

Efforts to implement the 3Rs in mAb development have yielded significant progress, particularly in reducing the number of NHPs required for safety studies.

Informed Consent and Patient Autonomy

Informed consent is a foundational principle in biomedical research, ensuring that individuals have control over their participation and the use of their biological materials[7][8].

2.2.1 Clinical Trials: For clinical trials of mAb therapies, informed consent is mandatory. Participants must be fully informed about the purpose of the trial, the procedures involved, potential risks and benefits, and their right to withdraw at any time[1][2][7]. Special care must be taken with vulnerable populations to prevent exploitation[1][7].

2.2.2 Use of Human-Derived Materials: The development of humanized or fully human mAbs often involves the use of B cells from human donors. In these cases, it is an ethical imperative to obtain informed consent, ensuring donors understand how their biological samples will be used, the potential for commercialization, and the measures in place to protect their privacy and anonymity[9]. The commercial pressures on mAb-derived products have, in some cases, led to a lack of precise and comprehensible information in consent forms regarding these aspects[10].

Accessibility, Cost, and Equitable Distribution

A major ethical challenge facing mAb therapies is their high cost of development and production, which translates to expensive treatments[1][2][7][11]. This raises significant concerns about accessibility and affordability, creating disparities in access to potentially life-saving treatments, particularly in lower-income regions[1][2][7]. Ensuring equitable distribution and addressing these economic barriers are critical ethical considerations for the entire drug development community[2][7].

Clinical Trial Design and Conduct

The ethical conduct of clinical trials for mAbs extends beyond informed consent. Key considerations include:

• Risk-Benefit Assessment: A thorough analysis of potential risks versus anticipated benefits must be undertaken and continuously monitored[12].

• Participant Safety: The well-being of trial participants is paramount and must be protected through rigorous monitoring and the presence of independent ethical review boards[7].

• Transparency: Researchers have an ethical obligation to be transparent with participants about the experimental nature of the treatment, especially when data is limited, such as the use of mAbs in children under Emergency Use Authorization[12].

Quantitative Data and Methodologies

Adherence to ethical principles in mAb research is increasingly supported by quantitative metrics and standardized protocols.

Data on Reduction of Animal Use

Collaborative efforts between industry and regulatory bodies have led to a quantifiable reduction in the use of non-human primates in preclinical safety studies.

Parameter	Traditional Approach	Revised Approach (ICH S6 Addendum)	Reduction
Animals per Group (Sexes)	4M + 4F	3M + 3F	25%
Number of Dose Groups	3 (Low, Medium, High)	2 (Low, High)	33%
Number of Studies	3	2	33%
Total NHPs per Program	~144	~64	~56%
This table summarizes data on the reduction of non-human primate use in a typical mAb development program based on cross-company data sharing and analysis[13].

Experimental Protocols

3.2.1 Hybridoma Technology for Monoclonal Antibody Production

• Immunization: A mouse is injected with the target antigen to elicit an immune response.

• Spleen Cell Isolation: After a sufficient immune response is generated, the mouse's spleen is harvested, and the B cells are isolated.

• Fusion: The isolated B cells are fused with immortal myeloma cells to create hybridoma cells.

• Selection: The hybridomas are cultured in a selective medium that allows only the fused cells to survive.

• Screening and Cloning: The surviving hybridomas are screened for the production of the desired antibody. Positive clones are then subcloned to ensure a homogenous cell line.

Ethical Checkpoint: This protocol necessitates the use and sacrifice of mice, raising animal welfare concerns[1]. Researchers must justify the use of this method over in vitro alternatives where available.

3.2.2 Preclinical Safety Testing Workflow for Monoclonal Antibodies

• Species Relevance Determination: Assess the pharmacological activity of the mAb in various animal species to identify a relevant model. For many mAbs, this is limited to non-human primates[4][14].

• Toxicity Studies: Conduct single- and repeat-dose toxicity studies in the relevant species to identify potential adverse effects and establish a safe starting dose for human trials.

• Safety Pharmacology: Evaluate the effects of the mAb on vital functions (e.g., cardiovascular, respiratory, and central nervous systems).

• Immunogenicity Testing: Assess the potential for the mAb to elicit an unwanted immune response.

• Data Analysis and Reporting: Compile and analyze all preclinical data to support an Investigational New Drug (IND) application.

Ethical Checkpoint: The use of NHPs in this workflow requires strong scientific justification and adherence to the 3Rs principles to minimize animal use and suffering[4][14].

Visualizing Ethical Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate key ethical decision-making processes in mAb research.

Caption: Ethical checkpoints in the monoclonal antibody development workflow.

Caption: The 3Rs framework for ethical animal use in research.

References

• 1. savemyexams.com [savemyexams.com]
• 2. acibademhealthpoint.com [acibademhealthpoint.com]
• 3. Challenges and opportunities for the future of monoclonal antibody development: Improving safety assessment and reducing animal use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fiercebiotech.com [fiercebiotech.com]
• 6. dvm360.com [dvm360.com]
• 7. genextgenomics.com [genextgenomics.com]
• 8. bioethics.jhu.edu [bioethics.jhu.edu]
• 9. Technical and ethical limitations in making human monoclonal antibodies (an overview) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biomolecular Prospecting, Informative Gaps, and the Cancer Clinic: A Qualitative Fieldwork and an Epistemological, Historical and Ethical Analysis of Informed Consent for Clinical Trials for Monoclonal Antibodies and Biobank Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drpress.org [drpress.org]
• 12. SARS-CoV-2 Monoclonal Antibodies in Children: Ethical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reducing animal use in monoclonal antibody development | NC3Rs [nc3rs.org.uk]
• 14. Preclinical development of monoclonal antibodies: Considerations for the use of non-human primates - PMC [pmc.ncbi.nlm.nih.gov]

Foundational Principles of Mobile Forensics with MSAB Tools: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational principles of mobile forensics, with a specific focus on the application of Micro Systemation (MSAB) tools. In environments where data integrity and the verifiable collection of information from mobile devices are paramount, such as clinical trials or research studies, a forensically sound approach to data acquisition and analysis is crucial. This document outlines the core methodologies, presents quantitative data on tool performance, and provides detailed protocols for the use of MSAB's suite of digital forensic tools, including XRY, XAMN, and XEC.

Core Principles of Mobile Forensics

Mobile forensics is a branch of digital forensics that focuses on the recovery of digital evidence or data from a mobile device under forensically sound conditions.[1] The primary objective is to preserve the integrity of the evidence so that it is admissible in legal or regulatory proceedings. The core principles of mobile forensics revolve around a structured process that includes seizure, acquisition, examination, and reporting.[1][2]

• Seizure and Isolation: This initial phase involves the proper collection and preservation of the mobile device.[2] To prevent any alteration of the data on the device, it should be isolated from all networks (cellular, Wi-Fi, Bluetooth). This is typically achieved by placing the device in a Faraday bag or enabling airplane mode.[3]

• Acquisition: This is the process of extracting data from the mobile device.[1] The methods of acquisition can be categorized as manual, logical, and physical, each offering a different level of data recovery.[4] MSAB's XRY tool is a market leader in performing these extractions.[5]

• Examination and Analysis: Once the data is extracted, it is examined to identify relevant information.[2] This can involve recovering deleted files, analyzing call logs, messages, application data, and location history.[5] MSAB's XAMN tool is designed for the in-depth analysis of extracted data.[6]

• Reporting: The final phase involves documenting the findings of the forensic examination in a clear and concise report.[2] This report should detail the steps taken during the investigation and the evidence that was uncovered.

Data Acquisition Methodologies with MSAB XRY

MSAB's XRY is a suite of tools designed to extract data from a wide range of mobile devices in a forensically sound manner.[7] XRY supports various extraction methods, and the choice of method depends on the device model, operating system, and the state of the device (e.g., locked or unlocked).

Logical Extraction

Logical extraction involves communicating with the device's operating system to access the file system.[2] This method is relatively fast and can retrieve a significant amount of user data, such as contacts, call logs, messages, and application data.[8] MSAB's XRY Logical is a quick and efficient tool for this purpose.[2]

Physical Extraction

Physical extraction creates a bit-for-bit copy of the device's entire memory.[9] This method can recover deleted files and data that are not accessible through a logical extraction.[9] MSAB's XRY Physical is a powerful tool that can bypass the device's operating system to perform a physical extraction.[9]

Filesystem Extraction

Filesystem extraction provides a view of the device's file structure, similar to browsing files on a computer. This method can be useful for understanding how data is organized on the device and for recovering specific files.

The following table summarizes the key differences between these extraction methods:

Feature	Manual Extraction	Logical Extraction	Physical Extraction
Data Recovered	User interface data (screenshots)	Active file system data	Entire flash memory (including deleted data)
Speed	Slow and tedious	Fast	Slower than logical
Technical Skill	Low	Moderate	High
Intrusiveness	High (can alter data)	Low	High (bypasses OS)
Tool Example	Manual observation and photography	MSAB XRY Logical	MSAB XRY Physical

Quantitative Data on MSAB Tool Performance

The performance of mobile forensic tools can be evaluated based on various metrics, including the success rate of data extraction and the types of data that can be recovered. The following tables present some quantitative data on the performance of MSAB's XRY tool based on a NIST test report and a comparative study.

Table 1: NIST Test Results for MSAB XRY v9.0.2 on Android Devices [4]

Data Category	Google Pixel XL	HTC 10	Motorola Z Force	Sony Xperia
Contacts	Successful	Successful	Successful	Successful
Call Logs	Successful	Successful	Successful	Successful
SMS/MMS	Successful	Successful	Successful	Successful
Calendar	Not Reported	Not Reported	Not Reported	Not Reported
Notes/Memos	Not Presented	Not Presented	Not Presented	Not Presented
Social Media	Dependent on various factors	Dependent on various factors	Dependent on various factors	Dependent on various factors

Note: "Not Reported" or "Not Presented" indicates that the tool did not extract or display this data for the specified device in the NIST test.[4]

Table 2: Comparative Analysis of Artifact Retrieval by Mobile Forensic Tools [10]

Artifact Category	MSAB XRY	Cellebrite UFED	Oxygen Forensic Detective
Log Reports	Strong	Moderate	Moderate
Data Carving	Efficient	Efficient	Less Efficient
Deleted Data Recovery	Strong	Strong	Moderate
Application Data Parsing	Strong	Strong	Strong
User Interface	User-Friendly	User-Friendly	Feature-Rich

Note: This table provides a qualitative comparison based on the findings of the cited research paper.[10]

Experimental Protocols for Mobile Forensics with MSAB Tools

The following protocols provide a step-by-step guide to the mobile forensic process using MSAB's suite of tools.

Protocol 1: Device Seizure and Preparation

• Document the Scene: Photograph the device in its original state and location. Note the device's make, model, and any visible damage.

• Isolate the Device: Place the device in a Faraday bag to block all incoming and outgoing signals. If a Faraday bag is not available, enable airplane mode.

• Power Management: If the device is powered on, connect it to a power source to prevent it from shutting down. If it is off, do not power it on.

• Chain of Custody: Document every person who handles the device, including the date, time, and purpose of the handling.

Protocol 2: Data Extraction with MSAB XRY

• Launch XRY: Open the XRY software on a forensic workstation.

• Connect the Device: Connect the mobile device to the workstation using the appropriate cable from the MSAB toolkit.

• Device Identification: XRY will attempt to automatically identify the device. If it cannot, manually select the make and model from the provided list.

• Select Extraction Method: Choose the desired extraction method (Logical or Physical) based on the investigation's requirements and the device's support.

• Initiate Extraction: Follow the on-screen prompts to begin the data extraction process. XRY will provide a real-time log of the extraction.

• Extraction Completion: Once the extraction is complete, XRY will generate a forensically sound evidence file with an .xry extension.

Protocol 3: Data Analysis with MSAB XAMN

• Open XAMN: Launch the XAMN software on the forensic workstation.

• Load Evidence File: Import the .xry evidence file generated by XRY.

• Initial Triage: Use the "All Artifacts" view to get a quick overview of the extracted data, including contacts, messages, and media files.

• Filtering and Searching: Utilize XAMN's powerful filtering and search capabilities to narrow down the data to relevant information. You can filter by date, time, data type, and keywords.

• Timeline Analysis: Use the "Timeline" view to reconstruct a chronological sequence of events based on the timestamps of various artifacts.

• Connection Analysis: The "Connections" view helps visualize relationships between different entities (e.g., people, phone numbers) found on the device.

• Geographic Analysis: The "Geographic" view plots location data from photos, GPS logs, and other sources on a map.

• Tagging and Bookmarking: Mark important pieces of evidence with tags and bookmarks for easy reference and inclusion in the final report.

Protocol 4: Reporting with MSAB XAMN

• Open Report Builder: In XAMN, navigate to the "Report Builder" feature.

• Select Artifacts: Drag and drop the tagged and bookmarked artifacts into the report.

• Customize Report: Add a case number, examiner's name, and any relevant notes or observations.

• Generate Report: Export the report in a variety of formats, such as PDF, Word, or Excel. The report will include a detailed log of the entire forensic process, ensuring transparency and reproducibility.

Visualization of Mobile Forensic Workflows

The following diagrams, created using the DOT language, illustrate the key workflows in the mobile forensic process using MSAB tools.

Caption: High-level workflow of the mobile forensic process using MSAB tools.

Caption: Decision-making workflow for choosing an MSAB XRY extraction method.

References

• 1. XRY Forensic Tool | PDF | Multimedia Messaging Service | Computer File [scribd.com]
• 2. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 3. msab.com [msab.com]
• 4. dhs.gov [dhs.gov]
• 5. salvationdata.com [salvationdata.com]
• 6. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 7. forensicfocus.com [forensicfocus.com]
• 8. researchgate.net [researchgate.net]
• 9. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 10. researchgate.net [researchgate.net]

Unlocking Digital Evidence at the Frontline: A Technical Guide to MSAB's Core Solutions

An in-depth exploration of the capabilities and methodologies of MSAB's frontline digital forensic solutions for researchers, scientists, and drug development professionals.

In the fast-paced landscape of modern investigations, the immediate acquisition and analysis of digital evidence are paramount. MSAB, a global leader in mobile forensics, provides a suite of frontline solutions designed to empower investigators with the tools to extract and analyze critical data directly at the scene. This technical guide delves into the core capabilities of MSAB's frontline offerings, with a particular focus on the MSAB Kiosk, MSAB Tablet, and the highly portable MSAB Raven. We will explore the underlying technologies, data extraction protocols, and management frameworks that enable these solutions to deliver actionable intelligence efficiently and in a forensically sound manner.

Core Components of MSAB's Frontline Ecosystem

MSAB's frontline solutions are built upon a powerful ecosystem of software and hardware designed to work in concert, from data extraction to analysis and management. The primary software components include:

• XRY: The core extraction engine that supports the logical and physical extraction of data from a vast range of mobile devices, drones, SIM cards, and memory cards.

• XAMN: A powerful analysis tool that allows for the intuitive visualization, searching, and reporting of extracted data.

• XEC Director: A centralized management solution for overseeing and coordinating all MSAB forensic assets, enabling workflow customization, user management, and reporting.

These software solutions are deployed on various hardware platforms to suit different operational needs. The MSAB Kiosk is a turnkey solution for controlled environments, featuring a user-friendly touchscreen interface that guides users through pre-configured workflows.[1][2][3] The MSAB Tablet offers a more portable solution for fieldwork, providing the same powerful extraction capabilities in a ruggedized form factor. For ultimate portability, MSAB Raven operates as a collection of Android applications, turning a standard smartphone into a potent forensic tool for on-the-spot triage and data acquisition.[4][5]

Data Extraction Capabilities: A Quantitative Overview

The effectiveness of any digital forensic tool is fundamentally measured by its ability to support a wide array of devices and extract data comprehensively. MSAB's XRY engine consistently expands its support with each new release. The following tables summarize the device and application support as of the latest versions.

Metric	XRY 10.1.1 (May 2022)	XRY 10.4.1 (February 2023)
Total Supported Device Profiles	> 42,000	> 43,000[6]
Supported App Profiles	440	453[6]
Supported App Versions	> 4,120	> 4,338[6]

Table 1: Evolution of MSAB XRY Device and Application Support

The National Institute of Standards and Technology (NIST) conducts rigorous testing of mobile device acquisition tools. Their reports provide valuable, independent data on the performance of tools like MSAB XRY. The following table presents a summary of findings from a NIST test on XRY Kiosk v9.1.1, demonstrating its capabilities across various data types on Android and iOS devices.

Data Object	Android Devices	iOS Devices
Address Book	Supported	Supported
Call Logs (All, Dialed, Received, Missed)	Supported	Supported
SMS, MMS Messages	Supported	Supported
Calendar	Supported	Supported
Notes/Memos	Supported	Supported
User Files (Images, Videos, Audio)	Supported	Supported
Social Media (various apps)	Partial Support (dependent on app version and device state)	Partial Support (dependent on app version and device state)
Web History	Supported	Supported

Table 2: Summary of NIST Test Results for MSAB XRY Kiosk v9.1.1 Data Extraction [7]

Note: "Supported" indicates that the tool acquired all supported data objects completely and accurately for the tested mobile devices. "Partial Support" indicates that data acquisition is dependent on various factors such as the application version and the state of the device (e.g., rooted, jailbroken).[7][8]

Experimental Protocols: Methodologies for Data Extraction

The following sections outline the detailed methodologies for performing data extractions using MSAB's frontline solutions. These protocols are designed to ensure forensic integrity and are adaptable to specific organizational standard operating procedures (SOPs) through the use of customizable workflows in XEC Director.

Protocol 1: Data Extraction using the MSAB Kiosk

This protocol describes the standard workflow for a frontline operator using the MSAB Kiosk for a logical data extraction from a mobile device.

Objective: To perform a forensically sound logical extraction of data from a mobile device.

Materials:

• MSAB Kiosk

• Appropriate connection cable for the target mobile device

• Evidence bag for the mobile device

Procedure:

• Initiate Extraction: On the Kiosk's touchscreen interface, select the "Extract" option to begin the process.[9]

• Case Data Entry: Input all relevant case information as prompted by the workflow. This may include case number, exhibit number, and operator details. These fields are customizable to align with organizational requirements.

• Device Owner Information: Specify the relationship of the device owner to the case (e.g., witness, victim, suspect).

• Device Photography: Utilize the integrated camera to take a photograph of the device in its evidence bag. This serves as a visual record of the device's condition at the time of extraction.

• Device Connection: Following the on-screen instructions, connect the target mobile device to the Kiosk using the appropriate cable. XRY will automatically attempt to identify the device model.

• Extraction Profile Selection: Based on the investigation's requirements, select the appropriate extraction profile. For a witness phone where data privacy is a concern, a "File Selection" or "Selective Extraction" profile can be used to target specific data categories or timeframes.[10]

• Data Extraction: XRY will proceed with the logical extraction of the selected data. The progress will be displayed on the screen.

• Extraction Completion and Report Generation: Upon completion, the Kiosk will automatically generate a forensic report containing the extracted data and a detailed log of the entire process. This report can be exported to a secure network location or a designated USB drive.

Protocol 2: On-Scene Triage with MSAB Raven

This protocol outlines the methodology for using the highly portable MSAB Raven for rapid data triage in the field.

Objective: To quickly extract and analyze key data from a mobile device, SIM card, or flash media at the scene of an incident.

Materials:

• Android smartphone or tablet with the MSAB Raven application suite installed.

• Appropriate connection cables and adapters.

• Raven-compatible hardware for SIM card and flash media extraction (e.g., SIMEX and FlashEX readers).

Procedure:

• Launch Raven Application: Open the main Raven application on the Android device.

• Select Extraction Module: Choose the appropriate extraction module based on the evidence source:

  • MobEX: For logical extraction from iOS and Android mobile devices via USB or Bluetooth.[4][5]

  • SIMEX: For extracting data from SIM, USIM, CSIM, and other smart cards.[5]

  • FlashEX: For write-protected data extraction from USB drives and SD/microSD cards.[5]

  • DronEX: For extracting data from supported drone models.[5]

• Device Connection: Connect the target device or media to the Android device running Raven using the appropriate hardware.

• Initiate and Monitor Extraction: Follow the on-screen prompts within the selected module to initiate the data extraction. The application will display the progress and status of the extraction.

• On-Scene Analysis with Odin: Once the extraction is complete, the data can be immediately analyzed using the integrated Odin application. Odin allows for:

  • Viewing extracted data such as contacts, call logs, messages, and media files.[4]

  • Searching for specific keywords or identifiers.

  • Mapping location data from drone flights or mobile devices.[4]

  • Comparing extracted data against pre-defined watchlists.[4]

• Report Generation and Export: A preliminary report of the findings can be generated within Raven. The extracted data is saved in a forensically sound format and can be securely exported for further analysis in a lab environment using XAMN.

Visualizing Workflows and Logical Relationships

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows and logical relationships within the MSAB frontline forensic ecosystem.

Caption: High-level workflow for MSAB's frontline digital forensic solutions.

Caption: Logical relationship of XEC Director in managing frontline forensic workflows.

Conclusion

MSAB's frontline digital forensic solutions provide a robust and scalable framework for the timely acquisition and analysis of digital evidence. The MSAB Kiosk, Tablet, and Raven, powered by the XRY extraction engine, offer versatile platforms to meet the diverse needs of frontline personnel. The ability to manage and customize workflows centrally through XEC Director ensures consistency, compliance with standard operating procedures, and the forensic integrity of the collected evidence.[11] As the volume and complexity of digital data in investigations continue to grow, the deployment of such frontline capabilities is crucial for enabling law enforcement and other investigative bodies to stay ahead of the curve and leverage digital intelligence to its fullest potential.

References

• 1. msab.com [msab.com]
• 2. msab.com [msab.com]
• 3. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 4. msab.com [msab.com]
• 5. ondatashop.com [ondatashop.com]
• 6. msab.com [msab.com]
• 7. dhs.gov [dhs.gov]
• 8. dhs.gov [dhs.gov]
• 9. youtube.com [youtube.com]
• 10. msab.com [msab.com]
• 11. forensicfocus.com [forensicfocus.com]

An In-depth Technical Guide to MSAB's Contributions in Digital Forensic Science

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the significant contributions of MSAB (Micro Systemation AB) to the field of digital forensic science. MSAB has established itself as a global leader in forensic technology for mobile device examination and analysis, providing crucial tools and services to law enforcement, military, and government agencies worldwide.[1][2] This document delves into the technical specifications of their core products, methodologies for their application, and the overall impact of the MSAB ecosystem on digital investigations.

The MSAB Ecosystem: A Holistic Approach to Digital Forensics

MSAB's core contribution lies in its development of a comprehensive "Ecosystem" of digital forensic solutions.[1] This ecosystem is designed to empower organizations to conduct efficient and effective investigations by providing tools for data extraction, analysis, and management.[2] The primary components of this ecosystem are XRY, XAMN, and XEC.[2]

Core Products: Technical Specifications and Capabilities

MSAB's product suite is designed to address the entire lifecycle of a digital investigation, from evidence collection to courtroom presentation.

XRY: The Standard for Mobile Data Extraction

XRY is MSAB's flagship product for the forensic recovery of data from mobile devices.[3] It is a comprehensive software and hardware solution that allows for both logical and physical extraction of data from a wide range of devices, including mobile phones, GPS units, and tablets.[3]

Key Features of XRY:

• Broad Device Support: XRY supports a vast number of device profiles, with continuous updates to include the latest models and operating systems. As of November 2024, XRY supports over 48,000 devices.[4]

• Logical and Physical Extraction: XRY can perform logical extractions, which involve communicating with the device's operating system, and physical extractions, which bypass the OS to access the raw memory.[3][5] Physical extraction often allows for the recovery of deleted data.[3]

• Selective Extraction: To address privacy concerns, XRY allows for "selective extraction," enabling investigators to target specific data types, timeframes, or applications relevant to an investigation.[6][7]

• Bypass Capabilities: XRY includes features to bypass various security measures on mobile devices, including passcodes and encryption.[8]

• Secure File Format: Extracted data is stored in a secure and proprietary XRY file format, which includes a full audit trail to ensure data integrity.

Quantitative Data: XRY Device and App Support Growth

Release Version	Total Supported Devices	Supported App Versions	Key Enhancements
XRY 10.1.1 (May 2022)	> 42,000	> 4,120	Android 12 app downgrade support.[9]
XRY 10.3.1 (Nov 2022)	> 42,900	> 4,277	Improved Warrant Returns support for Apple.[10]
XRY 10.4.1 (Feb 2023)	> 43,000	> 4,338	Added support for Apple Watch.[11]
XRY 10.7 (Oct 2023)	-	-	Support for iOS 17 and Android 14.[12]
XRY 10.9.1 (May 2024)	> 46,900	> 4,600	Wider BFU support for Samsung Exynos.[13]
XRY 10.10.1 (Aug 2024)	> 47,000	> 4,600	iOS 18 Beta support.[14]
XRY 10.11.1 (Nov 2024)	> 48,000	> 4,600	Improved Android FFS Unlocked Generic Profile.[4]

Note: The data presented is based on publicly available release notes and is for illustrative purposes. For the most current and detailed device support list, it is recommended to consult MSAB directly.

XAMN: Unlocking Insights from Digital Data

XAMN is MSAB's analytical tool, designed to help investigators make sense of the vast amounts of data extracted by XRY.[15] It provides a user-friendly interface for filtering, searching, and visualizing digital evidence.

Key Features of XAMN:

• Unified Case View: XAMN allows investigators to view data from multiple devices in a single, unified interface, enabling cross-device analysis.[16]

• Powerful Filtering and Searching: Users can apply a wide range of filters to narrow down data based on criteria such as timestamps, keywords, and data types.[16]

• Data Visualization: XAMN offers various visualization tools, including timelines, maps, and connection views, to help investigators identify patterns and relationships in the data.

• Reporting: The software includes a "Report Builder" for creating customized and comprehensive reports for legal proceedings.[17]

• Free Viewer: MSAB provides a free XAMN Viewer, which can be distributed to stakeholders who need to review the extracted data without a full license.[15]

Quantitative Data: XAMN Feature Comparison

Feature	XAMN Viewer	XAMN Pro
Cost	Free	Licensed
View XRY Files	Yes	Yes
Basic Filtering	Yes	Yes
Advanced Filtering	No	Yes
Search Functionality	Limited	Full
Data Visualization	Limited	Full (Timelines, Maps, Connections)
Reporting	Basic	Advanced (Report Builder)
Multiple Case Analysis	No	Yes
AI-based Content Recognition	No	Yes

XEC Director: Managing the Forensic Workflow

XEC Director is a management tool that provides oversight and control over the entire digital forensic workflow. It allows organizations to manage users, cases, and equipment from a central point.

Experimental Protocols and Methodologies

The following sections outline the general methodologies for mobile device data extraction and analysis using MSAB's tools, based on their training materials and best practices in the field.

Mobile Device Data Extraction with XRY

This protocol outlines the standard procedure for performing a forensically sound data extraction from a mobile device using MSAB's XRY.

Methodology:

• Preparation:

  • Ensure the forensic workstation is isolated from any network to prevent data contamination.

  • Launch the XRY software.

  • Select the appropriate cables from the XRY cable kit for the target device.

• Device Connection and Identification:

  • Connect the mobile device to the forensic workstation using the selected cables.

  • Allow XRY to automatically identify the device model. If automatic identification fails, manually select the device from XRY's supported device list.

• Extraction Type Selection:

  • Choose the desired extraction method:

    • Logical Extraction: For a quick acquisition of user data.

    • Physical Extraction: For a more comprehensive extraction that includes deleted data.

    • Selective Extraction: To target specific data types or timeframes.

• Data Extraction:

  • Follow the step-by-step instructions provided by the XRY software. This may involve putting the device into a specific mode.

  • Monitor the extraction process.

• Verification and Reporting:

  • Upon completion, XRY will automatically generate a hash value for the extracted data to ensure its integrity.

  • The extracted data is saved in a secure, read-only XRY file, which includes a detailed log of the extraction process.

Digital Evidence Analysis with XAMN

This protocol describes the general workflow for analyzing extracted mobile device data using MSAB's XAMN.

Methodology:

• Case Creation and Data Import:

  • Create a new case in XAMN.

  • Import the XRY file containing the extracted data.

• Initial Data Triage:

  • Use the overview and summary features in XAMN to get a high-level understanding of the data, including the types and volume of artifacts.

• Data Filtering and Searching:

  • Apply various filters to narrow down the dataset. This can include filtering by date and time, data category (e.g., calls, messages, images), and keyword searches.

• Data Visualization and Link Analysis:

  • Utilize XAMN's visualization tools to identify patterns and connections:

    • Timeline View: To see events in chronological order.

    • Geographic View: To map location data.

    • Connection View: To visualize communications between different entities.

• Evidence Tagging and Reporting:

  • As relevant pieces of evidence are identified, tag them for easy reference.

  • Use the Report Builder to create a detailed and customized report, including all tagged evidence and a summary of the analysis.

Research and Development: The FORMOBILE Project

MSAB has been a key participant in the FORMOBILE project, an EU-funded initiative aimed at creating a complete, end-to-end mobile forensic investigation chain. This project highlights MSAB's commitment to advancing the field through research and development, with a focus on creating standardized processes, innovative tools, and comprehensive training for law enforcement agencies across Europe.

Conclusion

MSAB has made substantial and lasting contributions to the field of digital forensic science. Through its integrated ecosystem of products, including the powerful XRY for data extraction and the intuitive XAMN for analysis, MSAB has provided law enforcement and other investigative bodies with the tools necessary to handle the ever-increasing volume and complexity of mobile device evidence. Their commitment to continuous innovation, broad device support, and the development of forensically sound methodologies has solidified their position as a trusted partner in the pursuit of digital justice. The ongoing research and development efforts, exemplified by their role in the FORMOBILE project, ensure that MSAB will remain at the forefront of digital forensics for years to come.

References

• 1. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 2. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 3. XRY (software) - Wikipedia [en.wikipedia.org]
• 4. forensicfocus.com [forensicfocus.com]
• 5. Mobile data extraction - MSAB [msab.com]
• 6. mb.cision.com [mb.cision.com]
• 7. Quickly read out phones at a crime scene with XRY - DataExpert EN [dataexpert.eu]
• 8. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 9. msab.com [msab.com]
• 10. forensicfocus.com [forensicfocus.com]
• 11. XRY 10.4.1: More devices, more apps, more extractions - MSAB [msab.com]
• 12. mb.cision.com [mb.cision.com]
• 13. Now released – XRY 10.9.1 - MSAB [msab.com]
• 14. msab.com [msab.com]
• 15. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 16. msab.com [msab.com]
• 17. MSAB XAMN - Sharing Evidence - MSAB [msab.com]

Protocols & Analytical Methods

How to use MSAB XRY for mobile data extraction in a research setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

In an era where mobile devices are integral to daily life, they represent a rich source of data for research. For researchers, scientists, and drug development professionals, harnessing this data can provide invaluable insights into participant behavior, adherence to study protocols, and real-world evidence. MSAB's XRY is a powerful suite of tools traditionally used in digital forensics for data extraction from mobile devices.[1][2] However, its robust capabilities for forensically sound data acquisition and analysis can be repurposed for research settings where data integrity, accuracy, and a clear chain of custody are paramount.[3]

These application notes provide a detailed guide on how to ethically and effectively use MSAB XRY for mobile data extraction in a research context. The protocols outlined are designed to ensure that data is collected in a manner that is both scientifically rigorous and respects the privacy of research participants.

Ethical Considerations and Research Protocol

The use of mobile data in research necessitates a strong ethical framework. Unlike law enforcement investigations, research data collection is governed by principles of informed consent, data minimization, and participant privacy.

Key Ethical Principles:

• Informed Consent: Participants must be fully informed about what data will be collected, how it will be used, and who will have access to it.[4] Consent must be voluntary and explicitly obtained before any data extraction.

• Data Minimization: Only data that is strictly relevant to the research questions should be collected.[5] XRY's selective extraction capabilities are crucial for adhering to this principle.[5]

• Anonymization and Confidentiality: All extracted data should be anonymized to protect participant identity. Secure data storage and handling procedures are essential to maintain confidentiality.

• Institutional Review Board (IRB) Approval: Researchers must obtain approval from their institution's IRB before commencing any study involving human subjects and their data.[6]

Logical Relationship for Ethical Data Acquisition in Research

Caption: Logical workflow for ethical mobile data acquisition in a research setting.

Experimental Protocols

The choice of data extraction method depends on the specific research needs and the type of data required. XRY offers several methods, with "Logical" and "Physical" being the primary types.

Protocol 1: Logical Extraction

Logical extraction is the quickest method and involves communicating with the device's operating system to access live and file system data.[7][8] This method is ideal for collecting data such as contacts, call logs, messages, and application data from supported apps.

Methodology:

• Preparation:

  • Ensure the research participant has provided informed consent.

  • Use a dedicated and sanitized computer for the extraction.

  • Launch the XRY software.

• Device Connection:

  • Select the correct device profile in XRY. The software supports over 44,200 devices.[9]

  • Connect the mobile device to the computer using the appropriate cable as indicated by XRY.

• Extraction Process:

  • Choose "Logical Extraction".

  • If applicable, use the "Selective Extraction" feature to choose only the data categories relevant to the research (e.g., specific apps, date ranges).[5]

  • Follow the on-screen instructions provided by XRY. The software will guide you through any necessary steps on the device, such as enabling USB debugging.

  • XRY will begin extracting the selected data.

• Data Handling:

  • Once the extraction is complete, the data is saved in a secure and tamper-proof .XRY file format.[7]

  • Immediately proceed to anonymize the data using a tool like XAMN, XRY's analysis counterpart.

  • Store the anonymized data on a secure, encrypted server.

Protocol 2: Physical Extraction

Physical extraction creates a bit-for-bit copy of the device's memory, allowing for the recovery of deleted data and information not accessible through a logical extraction.[10] This method is more intrusive and should only be used in research when absolutely necessary and explicitly covered in the informed consent process (e.g., studies on digital traces and data remanence).

Methodology:

• Preparation:

  • Ensure explicit informed consent for a physical extraction has been obtained.

  • Use a dedicated and sanitized computer.

  • Launch the XRY software.

• Device Connection:

  • Select the correct device profile.

  • Connect the device as instructed. Some physical extractions may require the device to be in a specific mode (e.g., bootloader mode).

• Extraction Process:

  • Choose "Physical Extraction".

  • XRY may utilize specific exploits or bypass methods to gain access to the device's memory.[3]

  • The software will create a complete image of the memory. This process can take longer than a logical extraction.

• Data Handling:

  • The extracted data is saved in the secure .XRY format.

  • Use XAMN to analyze the data. Given the comprehensive nature of a physical extraction, it is critical to strictly filter for and retain only the data relevant to the research.

  • Anonymize and securely store the relevant data.

Experimental Workflow for Mobile Data Extraction

Caption: General experimental workflow for mobile data extraction using XRY.

Application in Drug Development and Clinical Trials

In the context of drug development and clinical trials, mobile devices can be used to collect Patient-Reported Outcomes (PROs) and other real-world data.[11][12] XRY can be a valuable tool in ensuring the integrity of this data, especially when participants are provided with devices for the duration of a study.

Use Case: Data Integrity Verification in a Clinical Trial

• Scenario: In a clinical trial, participants are given a smartphone with a pre-installed app to log medication adherence and side effects.

• Application of XRY: At the end of the study, or at specific intervals, XRY can be used to create a forensic image of the data on these devices.

• Benefits:

  • Data Verification: The extracted data can be used to verify the data transmitted by the app, ensuring that no data was lost or altered due to network issues or app malfunctions.

  • Metadata Analysis: XRY can extract valuable metadata, such as timestamps for app usage, which can help researchers understand participant engagement with the study app.

  • Troubleshooting: If a device malfunctions, a physical extraction with XRY might recover data that would otherwise be lost.

Data Presentation

Quantitative data on the performance of XRY can help researchers understand its capabilities. The following tables summarize data from a NIST (National Institute of Standards and Technology) report on XRY v7.3.1.[13]

Table 1: XRY v7.3.1 Data Extraction Success for Selected Android Devices

Device	Operating System	Calendar Data	Call Log	Contacts	SMS	MMS
LG G5	Android 6.0.1	Not Reported	As Expected	As Expected	As Expected	As Expected
Galaxy S5	Android 6.0.1	As Expected	As Expected	As Expected	As Expected	As Expected
Google Pixel XL	Android 7.1.2	As Expected	As Expected	As Expected	As Expected	As Expected
Galaxy Tab S2	Android 7.0	As Expected	As Expected	As Expected	As Expected	As Expected

Source: NIST CFTT Test Results for XRY v7.3.1. "As Expected" indicates successful and complete data acquisition.[13]

Table 2: XRY v7.3.1 Data Extraction Success for Selected iOS Devices

Device	Operating System	Calendar Data	Call Log	Contacts	SMS/iMessage	Notes
iPhone 5s	iOS 10.3.2	As Expected	As Expected	As Expected	As Expected	As Expected
iPhone 6	iOS 10.3.2	As Expected	As Expected	As Expected	As Expected	As Expected
iPhone 7	iOS 10.3.2	As Expected	As Expected	As Expected	As Expected	As Expected
iPad Pro	iOS 10.3.2	As Expected	As Expected	As Expected	As Expected	As Expected

Source: NIST CFTT Test Results for XRY v7.3.1. "As Expected" indicates successful and complete data acquisition.[13]

Table 3: Approximate Extraction Times for iOS Devices

Extraction Type	Device State	Estimated Time	Data Retrieved
Targeted Extraction	Non-jailbroken	< 5 minutes	System app data (Contacts, Calls, SMS, etc.)
Targeted Extraction	Jailbroken	5-10 minutes	Extended system and user app data

Source: MSAB. Time is dependent on the amount of data.[14]

Conclusion

MSAB XRY offers a powerful and reliable solution for mobile data extraction that can be adapted for various research settings, including those in the drug development industry. By following strict ethical guidelines and detailed protocols, researchers can leverage XRY to collect high-quality, forensically sound data while protecting the rights and privacy of participants. The ability to perform selective extractions and ensure data integrity makes XRY a valuable tool for modern, data-driven research.

References

• 1. escortcyberforensics.com [escortcyberforensics.com]
• 2. pelorus.in [pelorus.in]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. questionpro.com [questionpro.com]
• 5. gautam007.medium.com [gautam007.medium.com]
• 6. Volatile and Decentralized: The ethics of mobile data collection [matt-welsh.blogspot.com]
• 7. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 8. ondatashop.com [ondatashop.com]
• 9. researchgate.net [researchgate.net]
• 10. lec.cz [lec.cz]
• 11. Collection of Patient-Provided Information through a Mobile Device Application for Use in Comparative Effectiveness and Drug Safety Research | ASPE [aspe.hhs.gov]
• 12. JMIR Research Protocols - The Use of Patient-Generated Health Data From Consumer-Grade Mobile Devices in Clinical Workflows: Protocol for a Systematic Review [researchprotocols.org]
• 13. dhs.gov [dhs.gov]
• 14. Super-fast iPhone extraction times! - MSAB [msab.com]

Application Notes and Protocols for Data Analysis using MSAB XAMN

Objective: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing MSAB XAMN for the analysis of data extracted from digital devices. These protocols outline the systematic workflow from data import to final reporting, enabling rigorous and reproducible data examination.

Scope: These application notes cover the core functionalities of MSAB XAMN Pro, including case creation, data import, filtering, artifact analysis, and report generation. The methodologies described are intended to provide a structured approach to digital data analysis in a research or professional setting.

Protocol 1: Case Creation and Data Import

This protocol details the initial steps of setting up a new case and importing digital evidence from various sources. A centralized case file ensures that all related data and analysis are stored in an organized manner.

Experimental Protocol:

• Launch MSAB XAMN: Open the XAMN application on your Windows computer.

• Create a New Case:

  • Upon launching, you will be prompted to open an existing case or create a new one.

  • Select "Create a new case".

  • Provide a unique and descriptive name for your case and specify a location to save the case files. Click "OK". This creates a secure and organized container for your data.[1]

• Import Data:

  • Once the case is created, navigate to the top ribbon bar and select the "Import" option.[2]

  • A dropdown menu will appear, showing a list of supported data formats.[2]

  • XAMN supports a wide range of formats, including:

    • .XRY files from MSAB's extraction tool.

    • Binary dumps from other forensic tools.

    • Call Data Records (CDRs).

    • Warrant returns.

    • Files from other vendors like Cellebrite and GrayKey.[2][3]

• Select Data Source:

  • Choose the appropriate format from the list.

  • Browse to the location of your data file (e.g., the .XRY extraction file or a third-party data dump) and select it.

  • Click "Open" or "OK" to begin the import process. The data will be indexed and added to your case.

• Activate Data Source:

  • After the import is complete, the new data source will appear in the "Data Sources" pane.

  • Ensure the checkbox next to the source is ticked to activate it for analysis. You can add and activate multiple data sources to cross-reference information within a single case.[1][4]

Protocol 1: A workflow diagram for creating a case and importing data into XAMN.

Protocol 2: Initial Data Triage and Filtering

This protocol describes the methodology for performing an initial assessment of the dataset. XAMN's powerful filtering capabilities are used to isolate relevant information and exclude extraneous data, such as system files.

Experimental Protocol:

• Navigate the User Interface:

  • Familiarize yourself with the main panes in the XAMN interface. The "Artifacts" pane displays the data, while the "Filters" pane on the left allows you to narrow down the results.[5][6] Artifacts are color-coded to help distinguish between content types like pictures, messages, and calls.[6]

• Apply Default Filters:

  • In the "Filters" pane, you can filter by categories such as Chats, Calls, Documents, Pictures, and more. Click on a category to see only artifacts of that type.

• Use Quick Views:

  • XAMN provides a set of pre-defined filters called "Quick Views" for common tasks, such as viewing Deleted Data or artifacts from the Last 30 days.[6][7] These can be accessed from the top menu or a dedicated pane.

• Create Custom Filters:

  • For more specific analysis, create your own filters. Right-click on a piece of data within an artifact (e.g., a specific phone number, a keyword, or a timestamp).

  • From the context menu, select the option to create a filter based on that value. This allows you to quickly pivot your search and find related artifacts.[6][7]

• Exclude Irrelevant Data:

  • To improve focus, exclude known system files and other non-user-generated data. MSAB provides a "Known Data Library" that can be activated to hide common system files.[4][8] This option is typically available in the filter settings.

Protocol 2: Logical diagram illustrating the process of filtering raw data to create a focused dataset.

Protocol 3: Detailed Artifact Analysis and Visualization

This protocol covers the in-depth examination of filtered data using XAMN's specialized viewing tools. It also details how to tag artifacts of interest for later reporting.

Experimental Protocol:

• Select an Analysis View:

  • XAMN offers multiple views to analyze data from different perspectives.[6][8] Switch between views using the tabs at the top of the artifacts pane:

    • List/Column View: A spreadsheet-style view for detailed examination of artifact properties.[8]

    • Gallery View: For quickly reviewing images and videos.[9]

    • Conversations View: Reconstructs chat threads as they appeared in the original application.[10]

    • Geographic View: Plots artifacts with location data on a map.[8][11]

    • Connection View: Visualizes communications and relationships between different persons of interest.[8][10]

• Examine Artifact Details:

  • Click on a single artifact in the main pane.

  • The "Details" pane will populate with all available information about that artifact, including metadata, timestamps, and the source file location.

• Tag Relevant Artifacts:

  • As you identify artifacts relevant to your research, tag them.

  • Select one or multiple artifacts, right-click, and choose "Tag".

  • You can use default tags like 'Important' or create custom tags to organize your findings (e.g., 'Key Communication', 'Location Data').[6][8]

  • Tagged items can be quickly filtered, reviewed, and included in reports.[12]

• Add Examiner Notes:

  • To add context or document your analysis process, add notes to artifacts.

  • Select an artifact, right-click, and choose "Add Examiner Notes".

  • This is crucial for documenting the relevance of an item and for maintaining a detailed audit trail of your analysis.[4] You can add a timestamp to your note for methodical record-keeping.[4]

Protocol 3: The workflow for detailed analysis using different views and annotation tools.

Protocol 4: Reporting and Data Export

This final protocol outlines the process of compiling your findings into a formal report and exporting the data for presentation, archiving, or use in other applications.

Experimental Protocol:

• Open the Report Builder:

  • XAMN Pro features a "Report Builder" tool that allows for the creation of customized reports using drag-and-drop functionality.[12][13]

• Create a Report Structure:

  • You can build a report from scratch or use a pre-defined template.

  • Drag and drop sections into your report, such as a title page, case information, a summary of findings, and detailed artifact sections. You can include external materials like photos or protocols in the report.[6][12]

• Add Tagged Artifacts:

  • Filter your view to show only the artifacts you have tagged.

  • Select these artifacts and drag them into the relevant section of your report in the Report Builder. This ensures your report is focused on the most critical evidence.[12]

• Generate and Export the Report:

  • Once the report is structured and populated, you can generate it.

  • XAMN supports exporting to a wide variety of formats, including PDF, Word, Excel, XML, and HTML.[5][6][12]

• Export Raw Data (Optional):

  • Beyond formal reports, you can export filtered or selected artifact data.

  • This is useful for importing into other analysis software (e.g., exporting location data as GPX or numerical data to Excel/CSV).

  • Select the desired artifacts, right-click, and choose the "Export" option, then select the desired format.

Data Presentation: Quantitative Data Summary

The following tables illustrate how quantitative data extracted and analyzed in XAMN can be structured for clear presentation and comparison.

Table 1: Communication Frequency Between Persons of Interest

Person A Identifier	Person B Identifier	Communication Platform	Message Count (Incoming)	Message Count (Outgoing)	Total Interactions
+1-555-123-4567	+1-555-987-6543	SMS	42	51	93
--INVALID-LINK--	--INVALID-LINK--	Email	15	12	27
UserA_handle	UserB_handle	WhatsApp	112	135	247
+1-555-123-4567	+1-555-111-2222	SMS	5	3	8

Table 2: Artifact Count by Application and Data Type

Application	Images	Videos	Chat Messages	Locations	Contacts
WhatsApp	256	34	4,521	15	150
iMessage	102	11	2,109	8	(N/A)
Facebook Messenger	88	15	1,877	4	212
Camera Roll	1,240	150	(N/A)	1,110	(N/A)
Telegram	45	5	950	0	40

Table 3: Keyword Search Hit Count Across Data Sources

Keyword	Data Source 1 (Device A)	Data Source 2 (Device B)	Data Source 3 (Cloud)	Total Hits
"Protocol X"	15	4	22	41
"Compound Y"	8	0	5	13
"Phase II"	2	1	1	4
"Confidential"	54	23	112	189

References

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. msab.com [msab.com]
• 4. youtube.com [youtube.com]
• 5. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 6. msab.com [msab.com]
• 7. forensicfocus.com [forensicfocus.com]
• 8. forensicfocus.com [forensicfocus.com]
• 9. msab.com [msab.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. claritasinsight.com [claritasinsight.com]
• 13. MSAB XAMN - Sharing Evidence - MSAB [msab.com]

Application Notes and Protocols for Digital Forensics Using MSAB Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and protocols for the use of MSAB products in digital forensics research. The content is structured to align with the rigorous documentation standards of scientific and research environments, with a focus on data integrity, reproducibility, and in-depth analysis.

Introduction to MSAB in a Research Context

MSAB's suite of digital forensic tools, primarily XRY, XAMN, and XEC, offers a comprehensive ecosystem for the extraction, analysis, and management of data from mobile devices.[1] In a research and development setting, these tools can be invaluable for:

• Data Integrity and Auditing: Ensuring a complete and tamper-proof audit trail for all data handling processes, which is crucial for regulatory compliance and scientific validity.[2]

• Intellectual Property Protection: Investigating incidents of data exfiltration or unauthorized access to sensitive research data.

• Clinical Trial Data Monitoring: Securely and ethically recovering data from patient devices (with appropriate consent and ethical approval) to monitor adherence to study protocols or to investigate adverse events.

• Corporate Investigations: Addressing internal policy violations, fraud, or other misconduct where mobile device data may contain critical evidence.

Core MSAB Product Suite

The MSAB product ecosystem is comprised of three main components that work in concert to provide an end-to-end digital forensics workflow.[3]

Product	Core Function	Key Features for Researchers
MSAB XRY	Data Extraction	- Logical and physical data extraction from a wide range of mobile devices.[4] - Secure and verifiable data acquisition process. - Support for various chipsets and operating systems.[5] - Detailed logging of the entire extraction process.
MSAB XAMN	Data Analysis	- Advanced search, filtering, and data visualization capabilities.[6][7] - Support for Python scripting for customized analysis workflows.[8][9] - Timeline and connection analysis to establish relationships between data points.[10] - Detailed and customizable reporting features.[10]
MSAB XEC	Management	- Centralized management of users, software updates, and case data. - Ensures consistent and standardized workflows across a research team.[11] - Provides an overview of all forensic activities.

Experimental Protocols

Protocol: Mobile Device Data Extraction using MSAB XRY

This protocol outlines the standardized procedure for performing a forensically sound data extraction from a mobile device using MSAB XRY.

3.1.1. Materials:

• MSAB XRY software installed on a dedicated forensic workstation.

• A complete set of XRY cables and hardware.

• The subject mobile device.

• Faraday bag or other signal-blocking enclosure.

• Case documentation forms.

3.1.2. Procedure:

• Case Initiation and Documentation:

  • Assign a unique case number and document all relevant information about the device (make, model, serial number, condition).

  • Photograph the device from all angles.

• Device Isolation:

  • Place the device in a Faraday bag to prevent any wireless communication that could alter the data.

• Launch MSAB XRY Software:

  • Open the XRY application on the forensic workstation.

  • Enter the case details as documented.

• Device Connection and Identification:

  • Select the appropriate cable and connect the device to the forensic workstation.

  • Allow XRY to automatically detect the device model. If autodetection fails, manually select the device profile.

• Select Extraction Method:

  • Logical Extraction: This is the quickest method and extracts live and file system data by communicating with the device's operating system.[1] It is analogous to a detailed backup of the device's content.

  • Physical Extraction: This is a more advanced method that bypasses the operating system to dump the device's memory. This can recover deleted data and other artifacts not accessible through logical extraction.[12]

  • RAM Extraction: For specific devices, a RAM extraction can be performed to capture volatile data that would be lost if the device is powered down.[13]

• Initiate Extraction:

  • Follow the on-screen prompts provided by XRY. This may involve putting the device into a specific mode (e.g., Boot ROM mode for MediaTek chipsets).[5]

  • The software will display the progress of the extraction.

• Extraction Completion and Verification:

  • Once the extraction is complete, XRY will automatically initiate the decoding process.

  • The software generates a secure and tamper-proof file containing the extracted data.

  • A detailed report is created, documenting the entire extraction process and any anomalies encountered.

• Device Disconnection and Storage:

  • Safely disconnect the device from the workstation.

  • Return the device to the Faraday bag and store it in a secure location as per your laboratory's evidence handling procedures.

Protocol: Data Analysis and Reporting using MSAB XAMN

This protocol details the systematic approach to analyzing extracted mobile device data using MSAB XAMN.

3.2.1. Materials:

• MSAB XAMN software installed on a forensic workstation.

• XRY extraction file from the previous protocol.

3.2.2. Procedure:

• Case Creation and Data Import:

  • Create a new case in XAMN.

  • Import the XRY extraction file into the case. XAMN will automatically parse and index the data.

• Initial Data Triage:

  • Utilize the "All Artifacts" view to get a comprehensive overview of the extracted data.

  • Use the built-in filters to quickly navigate to key data categories such as calls, messages, contacts, and location data.

• Keyword Searching and Filtering:

  • Perform keyword searches for terms relevant to the research question or investigation.

  • Apply advanced filters based on time stamps, data types, and specific applications to narrow down the dataset.

• Timeline and Connection Analysis:

  • Use the timeline view to reconstruct a chronological sequence of events.

  • Employ the connection view to visualize relationships between different entities (e.g., communication between individuals).

• Advanced Analysis (as required):

  • Hex Viewing: For in-depth analysis of undecoded data, use the integrated hex viewer.[13]

  • Python Scripting: For customized data parsing or analysis of unsupported applications, custom Python scripts can be run within XAMN.[14][15] This is particularly useful for researchers needing to extract specific, non-standard data points.

• Data Tagging and Bookmarking:

  • As relevant data is identified, tag it with descriptive labels (e.g., "Relevant," "Needs Further Review"). This aids in organizing findings.

• Reporting:

  • Use the XAMN report builder to create a comprehensive and customized report of the findings.

  • Export the report in a suitable format (e.g., PDF, HTML) for dissemination or inclusion in a larger research publication. The report should include all tagged items and a summary of the analysis performed.

Quantitative Data

The following tables summarize performance metrics for MSAB XRY, providing an indication of the tool's capabilities in a research setting.

Table 1: MSAB XRY 2024 Extraction Speed Comparison (64GB Devices)

Device	ADB Extraction	Logical Extraction	Physical Imaging
iPhone 15 Pro	28 min	15 min	9 min
Galaxy S23 Ultra	22 min	18 min	7 min
Huawei Mate 60	35 min	25 min	13 min
Data sourced from the MSAB XRY 2024 Professional Evaluation Report.[16]

Table 2: MSAB XRY 2024 Advanced Scenario Success Rates

Scenario	Success Rate	Notes
eSIM Recovery	89%	On burnt or damaged eSIMs.
APFS Live Decryption	Supported	For iOS 17's hardened filesystem.
Dark Data Mining	Supported	Recovers deleted records from 32 social apps.
Data sourced from the MSAB XRY 2024 Professional Evaluation Report.[16]

Visualized Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key workflows in the digital forensics process using MSAB products.

Figure 1: High-level digital forensics workflow using MSAB products.

Figure 2: Decision tree for selecting the appropriate XRY extraction method.

References

• 1. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 2. salvationdata.com [salvationdata.com]
• 3. MSAB Forensics — Software & Platforms for Forensic Data | MSAB [msab.com]
• 4. ijcttjournal.org [ijcttjournal.org]
• 5. msab.com [msab.com]
• 6. forensicscijournal.com [forensicscijournal.com]
• 7. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 8. msab.com [msab.com]
• 9. MSAB XAMN Pro Advanced Analyst Course (English) PDF | PDF | Information Technology Management | Information Technology [scribd.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]
• 16. drwatsonai.com [drwatsonai.com]

Application Notes and Protocols for Academic Research on Mobile Device Security using MSAB Tools

Introduction

In the ever-evolving landscape of mobile technology, ensuring the security of mobile devices is paramount. For academic researchers, scientists, and drug development professionals who handle sensitive data, understanding the vulnerabilities and security posture of mobile devices is crucial. Micro Systemation AB (MSAB) provides a suite of powerful digital forensic tools—XRY, XAMN, and XEC Director—that are instrumental in conducting in-depth mobile device security research. These tools, primarily designed for law enforcement and forensic investigations, offer capabilities that can be effectively repurposed for academic inquiry into mobile device security. This document provides detailed application notes and experimental protocols for leveraging the MSAB tool suite in a research environment.

MSAB's core tools offer a comprehensive workflow for mobile device analysis. XRY is a market leader in mobile device data extraction, capable of performing both logical and physical extractions from a wide array of devices[1][2][3]. XAMN is a robust analysis tool designed to view, analyze, and report on the data extracted by XRY, enabling researchers to sift through vast amounts of information to find critical evidence[4][5][6]. XEC Director provides a centralized management platform for overseeing and standardizing forensic operations, ensuring data integrity and streamlined workflows[7][8]. Together, these tools form a powerful ecosystem for rigorous mobile security research[9][10][11].

Data Presentation

Quantitative data from mobile device security research is essential for comparative analysis and validating findings. The following tables summarize data from a comparative study of mobile forensic tools, including MSAB XRY, on a Samsung Galaxy M31 SM-M315F/DS.

Table 1: Total Artifacts Retrieved by Different Forensic Tools [12]

Forensic Tool	Total Artifacts Retrieved
Cellebrite UFED	104,204
MSAB XRY	101,135
Oxygen Forensic Detective	98,567

Table 2: Categorization of Artifacts Retrieved by MSAB XRY [12]

Artifact Category	Number of Items
Call Logs	1,234
Contacts	2,567
SMS/MMS	5,890
WhatsApp Messages	15,432
Images	8,765 (23 deleted)
Videos	1,234 (5 deleted)
Audio Files	567
Web History	3,456
Location Data	1,890
Application Data	59,100

Table 3: SQLite Data Recovery Test Results for MSAB XRY v9.6

Test Case	Result
Header Information Reporting	Partial
Embedded Graphic File Display	Not As Expected
Modified Record Status Identification	Not As Expected
All other SQLite data recovery tests	As Expected

Experimental Protocols

Detailed methodologies are crucial for reproducible academic research. The following protocols outline procedures for key experiments in mobile device security using MSAB tools.

Protocol 1: Comprehensive Data Extraction using MSAB XRY

This protocol details the steps for performing both logical and physical data extractions from a mobile device for security analysis.

Objective: To acquire a complete and forensically sound image of the mobile device's internal memory.

Materials:

• MSAB XRY software installed on a forensic workstation.

• MSAB XRY hardware kit (cables, write-blocker, etc.).

• Target mobile device.

Methodology:

• Preparation:

  • Ensure the forensic workstation is isolated from any external networks.

  • Document the initial state of the target device (e.g., powered on/off, screen locked/unlocked, physical condition).

  • Select the appropriate cables from the XRY kit for the target device.

• Logical Extraction:

  • Launch the MSAB XRY software.

  • Connect the target device to the forensic workstation using the appropriate cable and a write-blocker to maintain data integrity[13].

  • Follow the on-screen instructions in XRY to identify the device model.

  • Select "Logical Extraction" as the acquisition method[14][15]. This method interacts with the device's operating system to retrieve accessible data[14].

  • XRY will begin the extraction process, displaying the progress and types of data being acquired.

  • Upon completion, XRY will generate a secure and hashed evidence file (.xry format) containing the extracted data[10].

• Physical Extraction:

  • If a more in-depth analysis is required, including the recovery of deleted data, a physical extraction is necessary[3][16][17].

  • Reconnect the device and select "Physical Extraction" in the XRY software[14][16]. This process bypasses the operating system to create a bit-by-bit copy of the device's memory[16].

  • XRY may utilize device-specific exploits or profiles to gain access to the physical memory.

  • The duration of a physical extraction is typically longer than a logical extraction.

  • Upon completion, a raw memory image is saved in the secure .xry file format.

• Data Validation:

  • After each extraction, it is crucial to validate the integrity of the acquired data.

  • Use the hashing functions within XRY or third-party tools to verify the hash value of the evidence file against the original data source (if possible)[13][18]. This ensures that the data has not been altered during the acquisition process.

XRY Data Extraction Workflow

Protocol 2: Mobile Malware Analysis using MSAB XAMN

This protocol provides a methodology for analyzing the behavior and artifacts of mobile malware in a controlled environment.

Objective: To identify malicious activities, communication channels, and data exfiltration methods of a mobile malware sample.

Materials:

• A "sandboxed" mobile device infected with the malware sample.

• A complete physical extraction of the sandboxed device created using XRY (as per Protocol 1).

• MSAB XAMN Pro software installed on a forensic workstation.

Methodology:

• Case Creation and Data Import:

  • Launch XAMN Pro and create a new case.

  • Import the .xry evidence file from the physical extraction of the infected device. XAMN will parse and index the data for analysis[6].

• Initial Triage and Artifact Analysis:

  • Utilize XAMN's filtering capabilities to focus on artifacts relevant to the malware's installation and execution. Filter by timestamps corresponding to the infection period and by application name[4][5].

  • Examine file system changes, newly created files, and modified application data. Pay close attention to directories associated with the malware.

  • Analyze communication artifacts such as SMS, call logs, and network data for any unauthorized communication initiated by the malware.

• Network Traffic Analysis:

  • If network traffic was captured during the malware's execution in the sandbox, import the capture file (e.g., .pcap) into XAMN or a dedicated network analysis tool.

  • In XAMN, correlate network connection data with other artifacts to identify the command and control (C2) servers the malware communicates with.

  • Analyze the content of the network packets for any exfiltrated data.

• Deleted Data Recovery and Analysis:

  • Leverage XAMN's capabilities to view and analyze data recovered from unallocated space during the physical extraction[17]. Malware may attempt to hide or delete its components and logs.

• Reporting:

  • Use XAMN's reporting features to document all findings, including timelines of malicious activity, communication logs, and details of exfiltrated data[5].

  • Export relevant artifacts and generate a comprehensive report for publication or further research.

Mobile Malware Analysis Workflow

Protocol 3: Centralized Management and Secure Data Handling with XEC Director

This protocol outlines the use of XEC Director for managing a collaborative mobile security research project, ensuring data integrity and standardized procedures.

Objective: To establish a secure and efficient workflow for a multi-researcher project involving the analysis of multiple mobile devices.

Materials:

• Multiple forensic workstations with MSAB XRY and XAMN installed.

• A central server with MSAB XEC Director installed.

• Network connectivity between the workstations and the central server.

Methodology:

• System Configuration:

  • Install and configure XEC Director on the central server.

  • Connect all forensic workstations to the XEC Director network[7].

  • Create user accounts for each researcher and assign appropriate permissions and roles within XEC Director[8].

• Standardized Workflow Creation:

  • Within XEC Director, create a standardized workflow for mobile device extraction and analysis. This ensures that all researchers follow the same procedures, enhancing the consistency and reliability of the research data[8][10].

  • The workflow can include predefined extraction profiles in XRY and analysis templates in XAMN.

• Centralized Data Management:

  • Configure XEC Director to automatically upload all .xry evidence files from the forensic workstations to a central storage location[7].

  • This provides a secure and centralized repository for all research data, preventing data loss and facilitating collaboration.

• Audit and Reporting:

  • Utilize XEC Director's logging and auditing features to track all actions performed by each researcher[7][19]. This creates a detailed audit trail, which is essential for ensuring the integrity of the research process.

  • Generate reports from XEC Director to monitor the progress of the research project and the activities of each team member.

• Secure Collaboration:

  • Researchers can access and analyze the centralized data using XAMN, allowing for collaborative analysis of the evidence.

  • XEC Director ensures that all data is handled securely and that access is restricted to authorized personnel.

Collaborative Research Workflow

Conclusion

The MSAB suite of tools provides a robust and comprehensive platform for academic research into mobile device security. By repurposing these powerful forensic tools, researchers can conduct detailed investigations into mobile malware, application vulnerabilities, and the overall security posture of mobile devices. The protocols outlined in this document provide a framework for conducting such research in a methodologically sound and reproducible manner. The ability to perform both logical and physical extractions with XRY, coupled with the advanced analytical capabilities of XAMN and the centralized management of XEC Director, empowers researchers to delve deep into the inner workings of mobile devices and contribute valuable insights to the field of mobile security. The forensically sound nature of the MSAB tools also ensures the integrity of the research data, a critical aspect of any scientific investigation[13][18].

References

• 1. salvationdata.com [salvationdata.com]
• 2. ijict.iaescore.com [ijict.iaescore.com]
• 3. ijcttjournal.org [ijcttjournal.org]
• 4. msab.com [msab.com]
• 5. msab.com [msab.com]
• 6. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 7. Mobile Forensics: Data Extraction & Analysis Tools | MSAB [msab.com]
• 8. Mobile forensics solutions for high level management - MSAB [msab.com]
• 9. Mobile Data Recovery - MSAB [msab.com]
• 10. msab.com [msab.com]
• 11. Mobile Forensics with MSAB Products - DataExpert EN [dataexpert.eu]
• 12. researchgate.net [researchgate.net]
• 13. msab.com [msab.com]
• 14. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 15. Mobile data extraction - MSAB [msab.com]
• 16. paper.ijcsns.org [paper.ijcsns.org]
• 17. pelorus.in [pelorus.in]
• 18. What is forensic validation and how is it used? | Envista Forensics [envistaforensics.com]
• 19. m.youtube.com [m.youtube.com]

Application Notes and Protocols for MSAB Kiosk in a University Research Lab

For Researchers, Scientists, and Drug Development Professionals

Introduction

The MSAB Kiosk is a powerful, user-friendly turnkey solution for mobile device data extraction and analysis.[1][2][3][4][5] While traditionally used in digital forensics for law enforcement, its application within a university research lab, particularly in fields like drug development, offers novel opportunities for data collection and analysis from research participant devices, with their explicit consent. These application notes and protocols provide a comprehensive framework for the ethical and methodologically sound use of the MSAB Kiosk in a research setting.

The Kiosk's simplified touchscreen interface and customizable workflows guide users through the data extraction process, ensuring consistency and adherence to predefined protocols.[1][2][3] This is particularly advantageous in a multi-user research environment where individuals may have varying levels of technical expertise.[1][4] The system is designed to perform rapid and controlled extractions, generating standardized forensic reports that are crucial for maintaining data integrity and a clear chain of custody.[1][2][6]

Scope and Applicability

This protocol applies to all research personnel, including principal investigators, postdoctoral researchers, graduate students, and laboratory technicians, who will be utilizing the MSAB Kiosk for research purposes. The primary application within this context is the consented extraction of specific data types from mobile devices of research participants for studies such as:

• Digital phenotyping in clinical trials.

• Assessing medication adherence through app usage data.

• Collecting real-world data on lifestyle and environmental factors.

• Analyzing communication patterns in behavioral studies.

User Access and Training Protocol

Access to the MSAB Kiosk is restricted to authorized personnel who have completed the requisite training. This ensures data integrity, protects participant privacy, and maintains the security of the system.

3.1 User Roles and Responsibilities

Role	Responsibilities	Training Requirements
Lab Director/Principal Investigator (PI)	- Overall responsibility for the ethical conduct of the research.- Ensures compliance with all institutional and legal requirements.- Manages user access and permissions.	- Completion of Institutional Review Board (IRB) ethics training.- Familiarity with the MSAB Kiosk's capabilities and limitations.
Certified Operator	- Conducts the data extraction from participant devices.- Ensures the proper handling and documentation of the process.- Manages the initial data triage and secure transfer to the research database.	- Completion of IRB ethics training.- Successful completion of the MSAB Kiosk Operator Training Program.- Demonstrated proficiency in the Kiosk's operation and the lab's specific protocols.
Data Analyst	- Receives and analyzes the extracted data.- Responsible for data anonymization and secure storage.	- Completion of IRB ethics training.- Training in data privacy and security best practices.

3.2 Training Workflow

Caption: Workflow for user training and authorization.

Data Acquisition Protocol

This protocol outlines the step-by-step procedure for ethically and securely acquiring data from a research participant's mobile device using the MSAB Kiosk.

4.1 Pre-Extraction Checklist

Signed informed consent from the research participant, clearly stating the types of data to be extracted.

Verification of the participant's identity.

Confirmation that the device is fully charged or connected to a power source.

Assembling the correct cables for the specific mobile device.

Ensuring the MSAB Kiosk is powered on and the user is logged into their authorized account.

4.2 Experimental Protocol: Logical Data Extraction

This protocol focuses on logical extraction, which is the acquisition of files and folders from the device.[7] This method is generally less intrusive than a physical extraction and is often sufficient for research purposes.

Step	Action	Description	Rationale
1	Initiate New Case	On the Kiosk's home screen, select "Start New Case".	To create a new, unique record for the data extraction session.
2	Enter Case Details	Input the unique, anonymized participant ID and the research study number. Do not enter any personally identifiable information (PII).	To link the extracted data to the correct research participant without compromising their anonymity.
3	Device Connection	Following the on-screen instructions, connect the participant's mobile device to the Kiosk using the appropriate cable.	To establish a data transfer link between the device and the Kiosk.
4	Select Extraction Profile	Choose the pre-configured "University Research - Logical Extraction" profile. This profile will be customized to only extract data types specified in the informed consent (e.g., specific application data, call logs, SMS messages).	To ensure that only consented data is extracted, maintaining ethical standards and data minimization principles.
5	Data Extraction	The Kiosk will automatically begin the logical extraction process. The user will monitor the progress on the screen.	To acquire a forensically sound copy of the selected data.
6	Review and Verify	Once the extraction is complete, a summary of the extracted data will be displayed. The operator should verify that the extracted data types align with the selected profile.	To confirm the success of the extraction and ensure the correct data has been acquired.
7	Generate Report	Generate the standardized forensic report (.xry file format). This report contains a hash value to verify the integrity of the extracted data.[8]	To create a verifiable and auditable record of the data extraction process.
8	Secure Data Transfer	Export the report and the extracted data to the designated secure and encrypted university server. Do not store data on unencrypted local drives or personal devices.	To ensure the confidentiality and security of the research data.
9	Device Disconnection and Sanitization	Safely disconnect the participant's device. Wipe any cached data from the Kiosk by starting a new case and immediately canceling it.	To return the device to the participant in its original state and ensure no residual data remains on the Kiosk.

4.3 Data Acquisition Workflow Diagram

Caption: Step-by-step workflow for data acquisition.

Data Management and Security

Proper data management is critical to protect research participant confidentiality and ensure the integrity of the research findings.

5.1 Data Storage and Access

• All data extracted from the MSAB Kiosk must be immediately transferred to the university's secure, encrypted server.

• Access to the raw data will be restricted to the PI and authorized data analysts.

• The original forensic report (.xry file) will be archived in a separate, access-controlled folder to maintain the chain of custody.

5.2 Data Anonymization

• Before analysis, all extracted data must be anonymized. This involves removing any direct identifiers (e.g., names, phone numbers) and quasi-identifiers that could be used to re-identify a participant.

• A separate, securely stored key file will link the anonymized data to the participant's unique ID. Access to this key will be limited to the PI.

5.3 Data Retention and Destruction

• Data will be retained for the period specified in the IRB-approved research protocol.

• Upon the expiration of the retention period, all digital copies of the data, including the original forensic report and any backups, will be securely destroyed in accordance with university policy.

Quality Control and Assurance

Regular quality control checks are essential to ensure the reliability and integrity of the data collected using the MSAB Kiosk.

6.1 System Maintenance and Updates

• The MSAB Kiosk software and hardware will be regularly updated by the designated IT support staff to ensure optimal performance and security.[9]

• A maintenance log will be kept to document all updates, repairs, and calibrations.

6.2 Data Integrity Verification

• The hash value generated in the forensic report for each extraction will be periodically verified against the hash of the stored data to ensure that the data has not been altered.

• Regular audits of the data access logs will be conducted to ensure that only authorized personnel are accessing the research data.

6.3 Ethical Oversight

All research protocols involving the use of the MSAB Kiosk must be submitted to and approved by the university's Institutional Review Board (IRB) prior to the commencement of any research activities. Any deviations from the approved protocol must be reported to the IRB. This aligns with the ethical considerations of obtaining proper authorization and adhering to legal frameworks.[10][11][12]

Data Presentation

Quantitative data extracted from the MSAB Kiosk should be summarized in a clear and structured format to facilitate analysis and comparison.

7.1 Example Data Summary Table: Application Usage

Participant ID	Application Name	Session Count	Total Usage Time (minutes)
P001	HealthAppX	35	210
P001	SocialAppY	120	840
P002	HealthAppX	28	180
P002	SocialAppY	95	650

7.2 Example Data Summary Table: Communication Patterns

Participant ID	Communication Type	Total Count (Incoming)	Total Count (Outgoing)
P001	SMS	45	60
P001	Calls	25	35
P002	SMS	30	50
P002	Calls	20	30

Signaling Pathway and Logical Relationship Diagrams

8.1 Data Flow from Participant to Analysis

Caption: Logical flow of data from participant to analysis.

8.2 Ethical and Procedural Oversight

Caption: Framework for ethical and procedural oversight.

References

• 1. msab.com [msab.com]
• 2. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 3. msab.com [msab.com]
• 4. msab.com [msab.com]
• 5. ondatashop.com [ondatashop.com]
• 6. msab.com [msab.com]
• 7. infosecinstitute.com [infosecinstitute.com]
• 8. cfi.co.th [cfi.co.th]
• 9. Support - MSAB [msab.com]
• 10. The Ethical Considerations of Handling Personal Devices in Digital Forensics - Eclipse Forensics [eclipseforensics.com]
• 11. blueforcelearning.com [blueforcelearning.com]
• 12. Ethical Considerations in Digital Forensics Investigations [hash.tools]

Best Practices for Data Acquisition with MSAB XRY in Academic Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing MSAB's XRY software for data acquisition in academic research. Adherence to these best practices and protocols is crucial for ensuring data integrity, ethical compliance, and the generation of reproducible results.

Introduction to MSAB XRY in an Academic Context

MSAB XRY is a powerful digital forensics tool designed for the extraction and analysis of data from mobile devices.[1][2] While typically used in law enforcement and corporate investigations, its robust capabilities can be leveraged for academic research across various disciplines, including social sciences, psychology, and public health. However, the use of such a potent tool in an academic setting necessitates a heightened awareness of ethical obligations, particularly concerning participant privacy and informed consent.[3][4]

The primary objective when using XRY in academic research is to acquire relevant data in a forensically sound manner, ensuring that the data is unaltered and its chain of custody is meticulously documented.[5] This ensures the scientific validity of the research findings. XRY allows for two main types of data extraction:

• Logical Extraction: This method communicates with the device's operating system to access and recover live and file system data.[2] It is the least intrusive method.

• Physical Extraction: This technique bypasses the operating system to dump the raw data from the device's memory, potentially recovering deleted and protected information.[2][6][7]

The choice of extraction method will depend on the specific research questions and the parameters of the informed consent obtained from participants.

Ethical and Legal Considerations

Before any data acquisition, it is imperative to address the ethical and legal dimensions of the research.

Informed Consent: Participants must be fully informed about the data that will be extracted from their devices, how it will be used, stored, and protected.[8] The consent form should be clear, and written in easily understandable language. It should explicitly state:

• The purpose of the research.

• The types of data to be extracted (e.g., call logs, messages, application data, location data).

• How the data will be anonymized and de-identified.

• Who will have access to the data.

• The data retention and destruction policy.

• The participant's right to withdraw from the study at any time without penalty.

Institutional Review Board (IRB) Approval: All research involving human subjects must be reviewed and approved by an Institutional Review Board. The IRB will assess the ethical considerations of the research protocol, including the informed consent process and data management plan.

Data Minimization: Researchers should only collect data that is strictly necessary to answer their research questions.[4] Avoid the wholesale extraction of all data from a device unless explicitly justified by the research protocol and approved by the IRB. XRY allows for selective data extraction to support this principle.

Data Security: Extracted data must be stored securely to protect participant confidentiality. This includes using encryption, access controls, and secure storage platforms.[4]

Experimental Protocols

The following protocols outline a standardized workflow for data acquisition using MSAB XRY in an academic research setting.

Pre-Acquisition Protocol

• Obtain IRB Approval: Submit the detailed research protocol, including data acquisition methods and ethical considerations, to the relevant IRB and obtain full approval.

• Participant Recruitment and Informed Consent: Recruit participants according to the approved protocol. Present the IRB-approved informed consent form and ensure participants fully understand the study before signing. Provide a copy of the consent form to the participant.

• Prepare the Data Acquisition Workstation:

  • Use a dedicated and secured computer for data acquisition.

  • Ensure the latest version of MSAB XRY software is installed and licensed.

  • Verify that all necessary cables and hardware are available.

  • The workstation should meet the minimum system requirements for XRY (e.g., Intel Core i3 or above, 8 GB RAM minimum, sufficient storage).[9]

• Document Pre-Acquisition State:

  • Photograph the mobile device from all angles.

  • Note the make, model, and any visible signs of damage.

  • Record the date, time, and location of the acquisition.

  • Document the names of the researchers present.

Data Acquisition Protocol (using MSAB XRY)

• Launch XRY Software: Open the XRY application on the dedicated workstation.

• Create a New Case: Input the unique participant identifier (anonymized) and other relevant case details.

• Connect the Device: Following the on-screen instructions in XRY, connect the mobile device to the workstation using the appropriate cable. XRY will attempt to automatically identify the device.

• Select Extraction Method:

  • Choose between Logical or Physical extraction based on the research protocol and informed consent.

  • For most academic studies, a Logical extraction is the preferred starting point due to its less intrusive nature.

• Define Data to be Extracted: If performing a selective extraction, specify the categories of data to be acquired as consented to by the participant.

• Initiate Extraction: Begin the data extraction process. Do not interact with the mobile device or the workstation during this process unless prompted by the software. The duration will vary depending on the amount of data.

• Monitor the Process: Observe the extraction process for any errors or interruptions. XRY will provide a log of its activities.

• Complete the Extraction: Once the extraction is complete, XRY will generate a forensically sound evidence file (with an .xry extension).

• Generate a Report: Create a report within XRY that details the extracted data. This report can be customized to include only the relevant information for the study.

• Hashing and Verification: XRY automatically generates hash values for the extracted data to ensure its integrity.[6] This allows for verification that the data has not been altered.

Post-Acquisition Protocol

• Disconnect the Device: Safely disconnect the mobile device from the workstation.

• Secure the Extracted Data:

  • Transfer the .xry evidence file and the generated report to a secure, encrypted storage location.

  • Ensure that at least two copies of the data are stored in separate secure locations.

• Data Anonymization: In a separate process, and on a copy of the data, apply any necessary anonymization or de-identification procedures as outlined in the research protocol. The original, unaltered evidence file should be retained as the primary source.

• Chain of Custody: Document all steps taken during the acquisition and storage process in a chain of custody log. This log should include dates, times, individuals involved, and actions performed.

• Return of Device: Return the mobile device to the participant.

Data Presentation: Quantitative Performance of MSAB XRY

The following tables summarize the performance of MSAB XRY in extracting various data types from different mobile devices and operating systems, based on publicly available test results. This data can help researchers anticipate the potential success of data extraction for their specific study devices.

Table 1: MSAB XRY v9.0.2 Data Extraction Success on Selected Android Devices [10]

Data Category	Google Pixel XL	HTC 10	Motorola Z Force	Sony Xperia
Calendar	Not Reported	Not Reported	Not Reported	Not Reported
Call Log	Successful	Successful	Successful	Successful
Contacts	Successful	Successful	Successful	Successful
Memos	Not Presented	Not Presented	Not Presented	Not Presented
Messages (SMS/MMS)	Successful	Successful	Successful	Successful
Social Media (Facebook)	Partially Reported	Partially Reported	Partially Reported	Partially Reported
Social Media (Instagram)	Partially Reported	Partially Reported	Partially Reported	Partially Reported

Table 2: MSAB XRY v9.0.2 Data Extraction Success on Selected iOS Devices [10]

Data Category	iPhone 5S	iPhone 6S Plus	iPhone 7
Call Log	Successful	Successful	Successful
Contacts	Successful	Successful	Successful
Documents	Not Reported	Successful	Successful
Memos (Deleted)	Successful	Reported as Active	Reported as Active
Messages (SMS/MMS)	Successful	Successful	Successful
Social Media (Facebook)	Partially Reported	Successful	Successful
Social Media (LinkedIn)	Partially Reported	Successful	Successful

Note: "Partially Reported" for social media data often includes account and profile information but may not include all messages or posts.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in the data acquisition process.

Caption: Ethical workflow for mobile data acquisition in academic research.

Caption: Logical relationship of XRY data extraction methods and outputs.

References

• 1. Comparative analysis of commercial and open source mobile device forensic tools | Semantic Scholar [semanticscholar.org]
• 2. XRY (software) - Wikipedia [en.wikipedia.org]
• 3. Ethical Considerations in Digital Forensics Investigations [hash.tools]
• 4. amigocyber.com [amigocyber.com]
• 5. The Ethical Considerations of Handling Personal Devices in Digital Forensics - Eclipse Forensics [eclipseforensics.com]
• 6. msab.com [msab.com]
• 7. msab.com [msab.com]
• 8. gov.uk [gov.uk]
• 9. forensicfocus.com [forensicfocus.com]
• 10. dhs.gov [dhs.gov]

Application Notes & Protocols: Leveraging MSAB's Cloud Forensics for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing the powerful cloud data extraction and analysis capabilities of MSAB's forensic tools for research purposes. While traditionally used in law enforcement, the principles of forensically sound data acquisition and analysis can be invaluable in scientific and drug development research, particularly in studies involving real-world data from participants.

Introduction to MSAB's Cloud Forensics in a Research Context

MSAB's suite of tools, including XRY Cloud and XEC Director, offers researchers the ability to ethically and systematically collect and analyze data from a variety of cloud-based sources.[1][2] This is particularly relevant in studies where participants consent to share data from their personal devices and cloud accounts, such as health and fitness apps, social media, and cloud storage services.[3][4] The key advantage of using a forensic toolset is the assurance of data integrity and the creation of a verifiable chain of custody, which are crucial for the reproducibility and validity of research findings.[5][6][7]

Key MSAB Tools for Researchers:

• XRY Cloud: This tool enables the extraction of data from various cloud services, such as Google, Apple iCloud, Facebook, and more.[1][8][9][10] Data can be acquired using tokens from a participant's mobile device (with consent) or with user-provided credentials.[8][10]

• XEC Director: A centralized management tool that allows for the streamlined management of data extraction workflows, user permissions, and case files.[11][12][13][14] This is particularly useful in large-scale studies with multiple researchers and devices to ensure standardized data collection protocols are followed.[12][15]

• XAMN: A powerful analysis tool that helps researchers to visualize, filter, and analyze the extracted data to identify relevant information and connections.

Application Note: Longitudinal Health Data Analysis from Wearables and Health Apps

Objective: To collect and analyze longitudinal health and activity data from research participants' cloud-backed wearable devices and health applications to study the impact of a new therapeutic intervention or lifestyle change.

Potential Data Sources: Apple Health, Google Fit, Fitbit, Garmin Connect.[16][17]

Methodology:

This protocol outlines the steps for the ethical collection and analysis of cloud-based health data. It is imperative to obtain informed consent from all research participants before proceeding.

Experimental Protocol:

• Informed Consent: Develop a comprehensive informed consent form that clearly explains the type of data to be collected, how it will be used, and the measures taken to protect participant privacy.

• Participant Onboarding:

  • Schedule a session with the participant to explain the data collection process.

  • With the participant's explicit permission and in their presence, use MSAB's XRY Cloud to securely access the relevant cloud service (e.g., iCloud for Apple Health data, Google account for Google Fit data). This can be done by using the "automatic mode" if the participant's phone is present, which utilizes existing app tokens, or the "manual mode" where the participant enters their credentials.[8]

• Data Extraction:

  • Within XRY Cloud, select the specific application data to be extracted (e.g., Apple Health, Google Fit).

  • Initiate the data extraction process. XRY Cloud will create a forensically sound image of the selected data, ensuring its integrity.[2]

  • All extracted data will be compiled into an XRY Case File.[1]

• Data Analysis:

  • Import the XRY Case File into XAMN for analysis.

  • Utilize XAMN's filtering and search capabilities to isolate relevant data points, such as step count, heart rate, sleep patterns, and workout data.

  • Export the selected data into a structured format (e.g., CSV) for further statistical analysis.

• Data Management and Security:

  • All data extractions and analyses should be managed through XEC Director to maintain a clear audit trail.[11][13]

  • Store all case files on a secure, encrypted server with access limited to authorized research personnel.

Data Presentation:

The following table provides an example of how quantitative data extracted from health apps could be summarized for a cohort of participants.

Participant ID	Data Source	Average Daily Steps (Pre-Intervention)	Average Daily Steps (Post-Intervention)	Average Nightly Sleep (Hours, Pre-Intervention)	Average Nightly Sleep (Hours, Post-Intervention)
P001	Apple Health	5,234	7,890	6.5	7.2
P002	Google Fit	4,120	6,540	5.8	6.9
P003	Fitbit	6,789	9,123	7.1	7.5
P004	Apple Health	8,910	10,345	6.2	7.1

Workflow Diagram:

Health Data Collection Workflow

Application Note: Analyzing Publicly Available Social Media Data for Pharmacovigilance

Objective: To systematically collect and analyze publicly available social media data to identify trends in adverse drug reactions or off-label use of medications.

Potential Data Sources: Twitter, Facebook (public pages/groups), Reddit.

Methodology:

This protocol outlines a workflow for collecting and analyzing public social media data related to specific pharmaceutical products. This process must adhere to the terms of service of the respective social media platforms and all relevant privacy regulations.

Experimental Protocol:

• Keyword and Hashtag Identification: Define a comprehensive list of keywords, hashtags, and phrases related to the drug of interest, including its brand name, generic name, common misspellings, and terms associated with potential side effects.

• Data Acquisition:

  • Utilize XRY Cloud's capabilities to access and extract data from the selected social media platforms.[1][18] For public data, this would involve using the platform's API through a secure and compliant method.

  • Specify the search parameters based on the identified keywords and a defined time frame.

• Data Filtering and Analysis:

  • Import the extracted data into XAMN.

  • Use XAMN's filtering tools to remove irrelevant posts and identify posts that potentially describe an adverse event.

  • Analyze the temporal and geographical distribution of the identified posts.

• Reporting:

  • Summarize the findings, including the frequency of mentions of specific side effects and any emerging trends.

  • Visualize the data using charts and graphs to illustrate trends over time and across different platforms.

Data Presentation:

The following table illustrates how quantitative data from this type of analysis could be presented.

Drug Name	Time Period	Platform	Keyword/Side Effect	Number of Mentions
Drug X	Q1 2025	Twitter	"DrugX rash"	152
Drug X	Q1 2025	Twitter	"DrugX headache"	234
Drug X	Q1 2025	Reddit	"DrugX side effects"	89
Drug Y	Q1 2025	Twitter	"DrugY insomnia"	78

Logical Relationship Diagram:

Pharmacovigilance Data Analysis Logic

General Protocols for Maintaining Research Integrity

When using digital forensics tools in a research setting, it is crucial to adhere to strict protocols to ensure the integrity and reproducibility of the research.

• Chain of Custody: Maintain a detailed log of all actions taken with the digital evidence, from acquisition to analysis and storage.[5][7] XEC Director can help automate and centralize this logging process.[13][15]

• Data Preservation: Always work on a forensic copy (image) of the original data. The original evidence should be preserved in an unaltered state.[6][19]

• Validation and Verification: The methods used for data extraction and analysis should be documented in sufficient detail to allow for independent verification.

• Ethical Considerations: All research involving human participants must be approved by an Institutional Review Board (IRB) or a research ethics committee. The principles of informed consent, privacy, and data anonymization (where appropriate) must be strictly followed.

By integrating the robust capabilities of MSAB's cloud forensics tools into a methodologically sound and ethically compliant research framework, researchers, scientists, and drug development professionals can unlock new avenues for data-driven discovery.

References

• 1. msab.com [msab.com]
• 2. Cloud Forensics with MSAB - DataExpert EN [dataexpert.eu]
• 3. emiratesscholar.com [emiratesscholar.com]
• 4. DSpace [digital.library.adelaide.edu.au]
• 5. Cybercrime Module 6 Key Issues: Handling of Digital Evidence [unodc.org]
• 6. forensicsciencesimplified.org [forensicsciencesimplified.org]
• 7. youtube.com [youtube.com]
• 8. aksitservices.co.in [aksitservices.co.in]
• 9. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 10. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 11. msab.com [msab.com]
• 12. forensicfocus.com [forensicfocus.com]
• 13. msab.com [msab.com]
• 14. XEC - digital evidence management software - MSAB [msab.com]
• 15. XEC Director – A valuable tool in Frontline Forensics management - MSAB [msab.com]
• 16. wellbeingandequity.org [wellbeingandequity.org]
• 17. researchgate.net [researchgate.net]
• 18. msab.com [msab.com]
• 19. law.berkeley.edu [law.berkeley.edu]

Application Notes and Protocols for Monoclonal Antibody-Based Selective Extraction

A Clarification on Terminology:

Before proceeding, it is important to address a potential point of confusion regarding the term "MSAB." In the context of digital forensics, MSAB is a well-known company that specializes in technology for extracting data from mobile devices. However, for academic and drug development applications involving selective biomolecule extraction, the relevant technology is centered around the use of Monoclonal Antibodies (mAbs) . This document will focus on the scientific applications of monoclonal antibody-based selective extraction techniques.

These methods leverage the high specificity of monoclonal antibodies to isolate and purify target molecules from complex biological samples. This approach is fundamental in various research and development areas, including proteomics, biomarker discovery, and the manufacturing of therapeutic proteins.

Application Note 1: Selective Extraction for Biomarker Discovery in Proteomics

Introduction:

The identification and quantification of low-abundance proteins as potential biomarkers in complex biological fluids like serum or plasma is a significant challenge. High-abundance proteins can mask the detection of these crucial, less prevalent molecules during mass spectrometry analysis.[1][2] Monoclonal antibody-based selective extraction provides a powerful method to deplete high-abundance proteins or enrich for specific low-abundance proteins of interest, thereby enhancing the depth of proteomic analysis.[1][2]

Principle:

This technique utilizes monoclonal antibodies with high affinity and specificity for a particular protein or a group of proteins. These antibodies are typically immobilized on a solid support, such as magnetic beads or chromatography resins.[3] When a complex biological sample is passed over this support, the target proteins bind to the antibodies, while other components are washed away. The captured proteins can then be eluted and analyzed.

Applications:

• Depletion of High-Abundance Proteins: Removing proteins like albumin and IgG from serum to unmask low-abundance proteins.

• Enrichment of Target Proteins: Isolating specific proteins or protein classes (e.g., phosphoproteins) for targeted analysis.

• Validation of Potential Biomarkers: Developing specific immunoassays for the quantification of candidate biomarkers.

Experimental Workflow for Biomarker Enrichment:

Caption: Workflow for selective protein enrichment using mAb-coupled magnetic beads.

Application Note 2: Monoclonal Antibody-Based Purification in Drug Development

Introduction:

The production of therapeutic monoclonal antibodies requires a high degree of purity to ensure safety and efficacy.[4] Affinity chromatography, utilizing ligands that specifically bind to the antibody product, is a cornerstone of downstream processing in the biopharmaceutical industry.[4][5][6] Protein A and Protein G, which bind to the Fc region of IgG antibodies, are widely used for this purpose, though specific monoclonal antibodies can also be employed for the purification of other protein-based therapeutics.[5][7]

Principle:

The process involves passing the clarified cell culture supernatant containing the therapeutic antibody through a chromatography column packed with a resin to which a specific ligand (like Protein A) is covalently bound.[5][7] The target antibody binds to the ligand, while host cell proteins, DNA, and other process-related impurities are washed away.[4][5] The purified antibody is then eluted by changing the buffer conditions, typically by lowering the pH.[6]

Applications:

• Primary Capture Step: Achieving high purity and yield in a single step directly from harvested cell culture fluid.[5]

• Platform Purification Processes: Standardizing the purification protocol for different monoclonal antibody products with similar characteristics.[5]

• Production of Clinical-Grade Material: Ensuring the final product meets the stringent purity requirements for therapeutic use.[8]

Quantitative Data Summary:

The following table summarizes typical performance metrics for Protein A affinity chromatography in monoclonal antibody purification.

Parameter	Typical Range	Reference
Purity (Post-Protein A)	>95%	[5]
Yield/Recovery	85-98%	[5][9]
Host Cell Protein (HCP) Removal	98-99.9%	[5]
DNA Clearance	>99%	[5]

Protocols

Protocol 1: Immunoaffinity Chromatography for Protein Purification

This protocol provides a general methodology for purifying a target protein using a monoclonal antibody covalently coupled to a chromatography resin.

Materials:

• Resin: Monoclonal antibody-coupled Sepharose or Agarose beads.

• Buffers:

  • Binding/Wash Buffer: Phosphate-buffered saline (PBS), pH 7.4.

  • Elution Buffer: 0.1 M Glycine, pH 2.5-3.0.

  • Neutralization Buffer: 1 M Tris-HCl, pH 8.5.

• Clarified cell lysate or culture supernatant containing the target protein.

• Chromatography column.

• Peristaltic pump and fraction collector.

Methodology:

• Column Packing and Equilibration:

  • Pack the chromatography column with the mAb-coupled resin according to the manufacturer's instructions.

  • Equilibrate the column by washing with 5-10 column volumes (CV) of Binding/Wash Buffer at a defined flow rate.

• Sample Loading:

  • Load the clarified sample onto the column. The flow rate should be optimized to allow sufficient residence time for the target protein to bind to the immobilized antibody.

• Washing:

  • Wash the column with 10-15 CV of Binding/Wash Buffer to remove unbound and non-specifically bound proteins. Monitor the UV absorbance (at 280 nm) of the flow-through until it returns to baseline.

• Elution:

  • Elute the bound target protein by switching to the Elution Buffer. The low pH disrupts the antibody-antigen interaction.

  • Collect the eluate in fractions containing a small amount of Neutralization Buffer to immediately raise the pH and prevent protein denaturation.

• Regeneration:

  • Regenerate the column by washing with several cycles of low and high pH buffers as recommended by the resin manufacturer, followed by re-equilibration with the Binding/Wash Buffer.

Signaling Pathway Visualization:

The following diagram illustrates the principle of selective extraction based on the specific interaction between a monoclonal antibody and its target antigen.

Caption: Principle of mAb-based selective extraction and elution.

References

• 1. Proteomics Sample Preprocessing: Extraction Method Selection - Creative Proteomics [creative-proteomics.com]
• 2. Proteomics sample preparation: Choosing the right extraction methods - MetwareBio [metwarebio.com]
• 3. researchgate.net [researchgate.net]
• 4. sinobiological.com [sinobiological.com]
• 5. Recovery and purification process development for monoclonal antibody production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Purification of Clinical-Grade Monoclonal Antibodies by Chromatographic Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. Cellular immunoabsorption using monoclonal antibodies. Selective removal of T cells from peripheral blood and bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Employing MSAB Technology in Research on Encrypted Mobile Devices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mobile devices are integral to modern life, storing vast amounts of data that can be invaluable for research, including clinical trials, behavioral studies, and post-market drug surveillance. The increasing prevalence of robust encryption on these devices, however, presents a significant challenge to accessing this data. MSAB's suite of mobile forensics technology provides a powerful ecosystem for the extraction, analysis, and management of data from mobile devices, including those with sophisticated encryption.[1][2][3][4] This document provides detailed application notes and protocols for leveraging MSAB technology in a research setting, ensuring a forensically sound and repeatable methodology for data acquisition and analysis.

The MSAB ecosystem is comprised of three core components: XRY for data extraction, XAMN for data analysis, and XEC for centralized management and reporting.[1][3][5][6] XRY is a powerful tool designed to extract data from a wide range of mobile devices, including the capability to bypass locks and recover deleted data.[7][8][9] XAMN allows for the in-depth analysis of extracted data, providing visualization tools and powerful filtering capabilities to identify relevant information.[10][11][12][13] XEC provides a management framework for overseeing multiple investigations, ensuring consistency and maintaining a chain of custody.[1][3][14][15]

Logical Relationship of MSAB Components

The following diagram illustrates the interaction between the core MSAB software components, forming a comprehensive workflow for mobile device data research.

Logical workflow between MSAB components.

Experimental Protocols

Protocol 1: Data Extraction from an Encrypted Mobile Device using XRY

This protocol outlines the steps for a forensically sound extraction of data from a locked and encrypted mobile device.

Materials:

• MSAB XRY-equipped forensic workstation.

• A complete set of mobile device connection cables.

• Faraday bag or RF-isolated environment.

• Evidence-grade storage media.

Methodology:

• Device Isolation: Immediately place the subject's mobile device into a Faraday bag to prevent any remote communication that could alter or wipe the data.

• System Preparation: Launch the XRY software on the forensic workstation. Ensure all software and drivers are up to date.

• Device Identification: Connect the mobile device to the XRY workstation using the appropriate cable. XRY will attempt to automatically identify the device make and model. If automatic detection fails, manually select the device from the supported list.

• Extraction Method Selection:

  • Logical Extraction: For a quick acquisition of file system data, select "Logical Extraction."[9][16] This method communicates with the device's operating system to access data.

  • Physical Extraction: For a more comprehensive extraction that includes deleted data and data from unallocated space, select "Physical Extraction."[8][17] This method bypasses the operating system to access the raw memory. For encrypted devices, XRY may employ advanced techniques to overcome security measures.

  • XRY Photon: For encrypted applications where other methods fail, utilize XRY Photon to acquire unencrypted data as it is displayed on the screen.[9][16]

• Initiate Extraction: Follow the on-screen instructions provided by XRY. This may involve placing the device into a specific mode.

• Data Acquisition: XRY will begin the data extraction process. This can be a lengthy process depending on the amount of data and the extraction method.

• Verification and Hashing: Upon completion, XRY will create a forensically sound image of the data and generate hash values to ensure data integrity.[18]

• Report Generation: XRY will generate a detailed report of the extraction process, including device information, data types extracted, and any errors encountered.

• Secure Storage: Save the extracted data and the report to evidence-grade storage media.

Protocol 2: Analysis of Extracted Data using XAMN

This protocol details the steps for analyzing the data extracted from a mobile device to identify relevant information for the research study.

Materials:

• Forensic workstation with MSAB XAMN Pro installed.[13]

• Extracted mobile device data file from XRY.

Methodology:

• Case Creation: Launch XAMN and create a new case, providing a unique identifier and a description of the research objective.

• Data Import: Import the XRY data file into the XAMN case. XAMN will process and index the data for analysis.

• Initial Triage: Use the dashboard to get an overview of the data, including a summary of communication, media files, and application usage.

• Data Filtering and Searching:

  • Utilize the powerful filtering capabilities of XAMN to narrow down the data based on keywords, dates, data types, and specific applications.[10][11][12]

  • Perform searches for specific terms relevant to the research, such as medication names, symptom descriptions, or location data.

• Data Visualization:

  • Use the "Connections" view to visualize communication patterns between individuals.

  • Employ the "Timeline" view to see a chronological sequence of events.

  • Utilize the "Geographical" view to map out location data.[11]

• Artifact Analysis: Examine specific artifacts such as text messages, call logs, browser history, and application data. XAMN can often decode and display data from a wide variety of applications.

• Bookmarking and Reporting:

  • Bookmark relevant pieces of data for inclusion in the final report.

  • Use XAMN's reporting features to generate a comprehensive report of the findings, which can be exported in various formats (e.g., PDF, HTML, Excel).[19]

• Data Export: Export relevant quantitative data for further statistical analysis.

Data Presentation

The following table provides an example of how quantitative data extracted and analyzed using MSAB technology can be structured for research purposes.

Participant ID	Data Source	Data Category	Metric	Value
P001	SMS	Communication	Total Messages	1,245
P001	Call Log	Communication	Total Calls	342
P001	Health App	Health Data	Steps (daily avg)	8,520
P001	GPS	Location Data	Locations Visited	47
P002	SMS	Communication	Total Messages	876
P002	Call Log	Communication	Total Calls	211
P002	Health App	Health Data	Steps (daily avg)	6,780
P002	GPS	Location Data	Locations Visited	23

Experimental Workflow and Signaling Pathway Diagrams

Experimental Workflow: From Device to Data

The diagram below illustrates the end-to-end workflow for processing an encrypted mobile device in a research context using MSAB technology.

End-to-end research workflow.

Signaling Pathway: Data Flow from Locked Device to Analyzed Results

This diagram conceptualizes the flow of data as it is processed through the MSAB ecosystem, from its raw, encrypted state to actionable research insights.

Conceptual data flow through the MSAB ecosystem.

References

• 1. msab.com [msab.com]
• 2. pelorus.in [pelorus.in]
• 3. Mobile Data Recovery - MSAB [msab.com]
• 4. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 5. MSAB solutions [datigroup.com]
• 6. msab.com [msab.com]
• 7. forensictools.dev [forensictools.dev]
• 8. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 9. Mobile data extraction - MSAB [msab.com]
• 10. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 11. forensicfocus.com [forensicfocus.com]
• 12. msab.com [msab.com]
• 13. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]
• 14. msab.com [msab.com]
• 15. msab.com [msab.com]
• 16. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 17. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 18. Mobile Forensics with MSAB Products - DataExpert EN [dataexpert.eu]
• 19. msab.com [msab.com]

Technical Notes & Optimization

Common challenges when using MSAB XRY for data extraction

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using MSAB XRY for mobile device data extraction.

Troubleshooting Guides

This section provides solutions to common challenges encountered during data extraction with MSAB XRY.

Connectivity Issues

Question: My device is not being detected by XRY. What should I do?

Answer:

Device connectivity is a common issue that can often be resolved with a few troubleshooting steps.

Initial Checks:

• Cables and Ports: Ensure you are using an original, high-quality USB cable. Try connecting to a different USB port on your computer to rule out a faulty port.

• Device State: The device should be powered on. For many extractions, the device needs to be unlocked.

• Trust Prompts: On iOS devices, ensure you have "trusted" the computer. On Android devices, enable "USB Debugging" and accept any connection prompts.

XRY-Specific Solutions:

• Device Cleanup: A primary cause of connectivity failure is outdated or conflicting USB drivers. XRY includes a "Device Cleanup" utility to resolve this.[1]

  • In XRY, navigate to the main menu in the top-left corner.

  • Select "Device Cleanup."

  • You will be prompted to allow the application to make changes; select "Yes."

  • Choose to clear "USB" connections.

  • A list of previously connected device drivers will appear. You can select all (Ctrl+A) and proceed to remove them.

  • After the cleanup is complete, attempt to connect the device and start the extraction again.[1]

Extraction Failures & Errors

Question: My extraction process starts but fails before completion. What are the common causes and solutions?

Answer:

Extraction failures can stem from a variety of factors, from the device's security features to the chosen extraction method.

General Troubleshooting:

• Review the Log Files: XRY generates detailed log files for each extraction attempt. These logs provide a timeline of the processes and can indicate at which stage the failure occurred. These logs are crucial for self-troubleshooting or when contacting MSAB support.[2]

• Check Device Compatibility: Refer to the XRY Device Manual, which is included in your XRY installation directory or available on the MSAB Customer Portal.[2][3] This manual provides detailed information on supported devices, operating system versions, and the types of data that can be extracted.

• Update XRY: Ensure you are using the latest version of the XRY software. MSAB frequently releases updates to support new devices, operating systems, and apps.[3]

Specific Scenarios:

Scenario	Potential Cause	Recommended Solution
Security Code Error on Android	XRY failed to modify the device's parameters to prepare for the dump. This could be due to an unsupported device or the device not being in the correct state.[4]	Ensure the device is fully supported by checking the device manual. Attempt to put the device into the correct mode (e.g., download mode) as instructed by XRY. If the issue persists, contact MSAB support with the log files.
Physical Extraction Fails	The device's operating system and security features are preventing direct memory access. This is common with newer, highly encrypted devices.	Use XRY Pro, which offers advanced exploits to bypass modern security measures.[5] For some Android devices, a physical extraction may require specific hardware like the Android Pi Dumper.[6]
Logical Extraction Fails for Specific Apps	The application data is encrypted, or the app developer has prevented data from being included in backups. XRY may also be unable to downgrade pre-installed applications on some Android devices to facilitate data extraction.	Use XRY Photon, which performs a "screen scraping" of the application's interface to capture the data as it is displayed.[7] This is a valuable workaround when logical extraction of app data is not possible.
iOS Extraction Issues	For targeted, rapid extractions on non-jailbroken iOS devices, iTunes backup encryption must be disabled.[8] For some data types, like calls on iOS 13 and later, encrypted backups are required, which may not be supported by the targeted extraction method.[8]	For the fastest extractions, ensure iTunes backup encryption is off. If you need to extract data that requires an encrypted backup, you may need to perform a full logical extraction instead of a targeted one. For more advanced access, especially on older devices, exploits like Checkm8 are integrated into XRY.[9]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Logical and Physical extraction in XRY?

A1: Logical and Physical extractions are two different methods of acquiring data from a mobile device.

• Logical Extraction: This method communicates with the device's operating system to access and extract data, similar to how a user would see it on the device.[9][10] It is the quickest method and is ideal for extracting live data and file system information.[10][11]

• Physical Extraction: This method bypasses the operating system to create a bit-by-bit copy of the device's memory.[12][13] This allows for the recovery of deleted data and data from locked or encrypted devices that are inaccessible through logical means.[12][13][14]

Q2: Can XRY extract data from locked devices?

A2: Yes, XRY has capabilities to handle locked devices, primarily through physical extraction methods and advanced exploits.

• XRY Physical can bypass the operating system and security codes on many devices.[13][14]

• XRY Pro is specifically designed for advanced scenarios and includes the latest exploits to bypass passcodes and extract data from highly secure and modern devices.[5] It can perform brute-force attacks on passcodes and even extract RAM from some locked Android devices.[5]

Q3: I am unable to extract data from a specific application. Why is this?

A3: There are several reasons why you might not be able to extract data from a specific application:

• Encryption: The application may use end-to-end encryption, and the data may not be stored in a readable format on the device.

• App Developer Restrictions: Some app developers specifically prevent their application's data from being included in standard backups, which is what logical extraction often relies on.

• Unsupported App Version: While MSAB constantly updates app support, you may be encountering a version that is not yet fully supported for decoding.

• Workaround: In such cases, XRY Photon is the recommended tool. It automates the process of taking screenshots of the app's content, effectively capturing the data as it is displayed on the screen.[7]

Q4: What should I do if I am working with a non-standard or "Chinese chipset" device?

A4: For non-standard mobile devices, particularly those with chipsets from manufacturers like MediaTek (MTK), Spreadtrum, and Coolsand, MSAB offers specific solutions.

• XRY Pinpoint: This is a specialized hardware and software solution designed to handle the unique connections and chipsets of such devices.[13]

• MediaTek (MTK) Generic Profile: XRY has improved support for MTK chipsets, and you can often perform a physical extraction by selecting the "Android MediaTek Generic" profile.[15]

Q5: How can I ensure the integrity of the extracted data?

A5: MSAB places a strong emphasis on the forensic integrity of the data.

• Secure File Format: XRY saves extracted data in a proprietary, secure file format (.xry) that includes a full audit trail.[10]

• Hashing: XRY uses hash algorithms to verify the integrity of the extracted data.[10]

• XAMN Validation: You can use the XAMN analysis tool to validate the integrity of the .xry file.

Data Presentation

Table 1: Comparison of XRY Extraction Methods

Feature	XRY Logical	XRY Physical	XRY Pro	XRY Photon
Primary Use Case	Quick extraction of live and file system data.[9][11]	Recovery of deleted, hidden, and protected data.[12][16]	Accessing the most secure and modern locked devices.[5][11]	Extracting data from unsupported or encrypted apps.[7]
Speed	Fastest	Slower than Logical	Varies (can be lengthy for brute-force)	Can be time-consuming depending on the amount of data
Access to Deleted Data	Limited, may recover some deleted data from databases.[13]	Yes, by carving from the raw memory image.[12]	Yes	No
Bypass Passcodes	No	Yes, on supported devices.[14][16]	Yes, through advanced exploits and brute-force.[5][17]	Requires the device to be unlocked.
How it Works	Communicates with the device's OS.[9][10]	Bypasses the OS to read raw memory.[12][13]	Utilizes advanced software exploits.[5]	Automated screen capture and data recording.[7]

Experimental Protocols

Protocol: Physical Extraction of MediaTek (MTK) Chipset Devices

This protocol outlines the general steps for performing a physical extraction on an Android device with a MediaTek chipset using XRY.[15]

1. Preparation:

• Ensure XRY is updated to the latest version.
• Have the correct USB cable for the device.
• Identify the device's chipset as MediaTek. This can often be done through online research of the device model.

2. XRY Setup:

• Open XRY and create or open a case.
• In the device selection screen, choose the "Android MediaTek Generic" profile.
• Select "Physical" as the extraction type and proceed.
• Fill in the case and device details as prompted.

3. Device Connection and Boot ROM Mode:

• XRY will provide instructions to put the device into "Boot ROM" mode. This typically involves:
• Powering off the device.
• Pressing and holding the volume up and/or down buttons.
• Connecting the device to the computer via the USB cable while holding the buttons.
• Release the buttons once XRY detects the device and the extraction process begins.

4. Extraction and Decoding:

• XRY will proceed with the physical extraction of the device's memory.
• Once the extraction is complete, XRY will automatically begin the decoding process.
• If the device is encrypted and a passcode is known, you may be prompted to enter it. If the passcode is unknown, XRY Pro may offer brute-force options.

5. Analysis:

• Once decoding is complete, the extracted data can be analyzed in XAMN.

Mandatory Visualization

Logical Workflow for Choosing an MSAB XRY Extraction Method

Caption: Decision workflow for selecting the appropriate MSAB XRY data extraction method.

References

• 1. youtube.com [youtube.com]
• 2. Support - MSAB [msab.com]
• 3. FAQ - MSAB [msab.com]
• 4. reddit.com [reddit.com]
• 5. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB [msab.com]
• 6. msab.com [msab.com]
• 7. msab.com [msab.com]
• 8. forensicfocus.com [forensicfocus.com]
• 9. Mobile data extraction - MSAB [msab.com]
• 10. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 11. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 12. msab.com [msab.com]
• 13. pelorus.in [pelorus.in]
• 14. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 15. XRY Recovery: How to Extract Data from MediaTek Chipsets - MSAB [msab.com]
• 16. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 17. msab.com [msab.com]

Optimizing Large-Scale Digital Forensics Research: A Technical Guide to MSAB Workflows

In the realm of large-scale digital forensics research, efficiency, accuracy, and scalability are paramount. Mobile device data is a critical source of evidence and insight, but managing the extraction and analysis of this data across numerous devices presents significant challenges. This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to optimize their workflows using the MSAB ecosystem (XRY, XAMN, and XEC).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during large-scale digital forensic experiments using MSAB tools.

XRY Extraction Issues

Q1: My XRY extraction fails, or the device is not recognized. What are the initial troubleshooting steps?

A1: Device connectivity is a frequent challenge. Follow these steps to resolve common connection issues:

• Run Device Cleanup: XRY includes a built-in utility to remove old and conflicting USB drivers. Navigate to Menu > Device Cleanup and select the option to clear USB device drivers. This allows for a fresh connection to the device.[1][2]

• Check the Log Files: After a failed extraction, immediately save and review the XRY log file.[3] The log provides a detailed timeline of the processes executed and any errors that occurred. This information is crucial for diagnosing the issue or for sharing with MSAB support.[3][4][5]

• Verify Device Support: Consult the XRY Device Manual, located in the Documentation folder of your Forensic Pack installation (C:\Program Files\Micro Systemation\Forensic Pack\Documentation), to confirm that the specific device model and operating system version are supported.[6]

• Try a Different USB Port and Cable: Sometimes, the issue can be as simple as a faulty USB port or cable.

Q2: The specific profile for my device is not working, or a profile doesn't exist. How can I proceed with the extraction?

A2: When a device-specific profile fails, leveraging generic profiles based on the device's chipset can often enable a successful extraction.

• Identify the Chipset: Use a trusted online resource like GSMArena to identify the chipset of the device .[7]

• Select the Generic Profile in XRY: In XRY, manually select the generic profile that corresponds to the identified chipset (e.g., Samsung Generic Exynos, Android Qualcomm Generic, MediaTek).[7] This approach allows for broader device support and is often the key to accessing data from less common or unsupported devices.[7]

Q3: I'm encountering a "Security Code error" during extraction from an Android device. What does this mean?

A3: This error suggests that XRY failed to bypass the device's lock screen. This could be due to a number of factors, including an unsupported device or the device not being in the correct state for the bypass method to work. It is recommended to log a ticket with MSAB support and provide them with the detailed XRY log file for analysis.[8][9]

XAMN Analysis & Performance

Q4: XAMN is running slowly or is unresponsive when I open a large case file. How can I improve performance?

A4: The performance of XAMN with large datasets can be optimized through several strategies:

• Pre-indexing in XRY: Ensure that the "pre-indexing for XAMN" option is enabled during the initial extraction in XRY. This significantly speeds up the loading of case files in XAMN.[10]

• Utilize Filtering: XAMN has powerful filtering capabilities. Instead of loading all data at once, apply filters to narrow down the dataset to the specific artifacts or timeframes relevant to your research.[11][12]

• Hardware Specifications: Ensure the analysis workstation meets or exceeds the recommended hardware specifications for XAMN, particularly in terms of RAM and using a fast SSD for data storage.

Q5: I need to analyze data from an application that is not supported by XRY/XAMN. Is this possible?

A5: Yes, for unsupported applications that store data in SQLite databases, you can manually map the data within XAMN Pro. This involves identifying the relevant database files in the device's file system, opening them within XAMN's SQLite viewer, and then mapping the columns to the appropriate data types. This allows you to bring otherwise inaccessible data into your analysis.

XEC Director & Workflow Management

Q6: We are experiencing network connectivity issues between XEC Director and our client workstations (Kiosks/Tablets). What should we check?

A6: Network issues can disrupt a large-scale forensic operation. Here are some common troubleshooting steps:

• Verify Network Connectivity: Ensure that the client workstations and the XEC Director server are on the same network and can communicate with each other. Use basic network troubleshooting tools like ping to test connectivity.

• Check Firewall Rules: Confirm that the necessary TCP ports (e.g., 2080, 27000-27009 for licensing) are open on any firewalls between the clients and the server.[13]

• Server and License Information: Double-check that the client machines are configured with the correct server name or IP address and that the license server information is accurate.[13]

Q7: How can we ensure a standardized and forensically sound workflow across a large number of devices and multiple examiners in a research project?

A7: MSAB Kiosk and XEC Director are designed for this purpose. You can create custom, step-by-step workflows that guide users through the entire extraction process.[8][14][15][16][17][18]

• Centralized Workflow Management: Use XEC Director to design and deploy standardized workflows to all connected Kiosks.[8][14][15] This ensures that every examiner follows the same procedures, which is crucial for the repeatability and validity of research findings.

• User Permissions: XEC Director allows for granular control over user permissions.[14][19] You can restrict certain users to specific workflow steps or extraction types (e.g., logical only) based on their training and role in the project.[14]

• Automated Reporting: Workflows can be configured to automatically generate standardized reports, saving time and reducing the potential for human error.[8][15][17]

Data Presentation: Extraction Method Comparison

For large-scale research, choosing the right extraction method is a trade-off between speed and data completeness. The following table summarizes the key differences and provides example performance metrics.

Extraction Method	Description	Data Recovered	Example Time (iOS Device)	Use Case Recommendation
Logical Extraction	Communicates with the device's operating system to access live and file system data.[1][20]	Contacts, call logs, messages, calendar, some app data.[1]	Varies, but generally faster than physical.	Rapid triage of a large number of devices where the primary interest is in user-generated content.
Physical Extraction	Bypasses the operating system to create a bit-for-bit copy of the device's memory.[21]	All data from logical extraction, plus deleted files, file fragments, and data from unallocated space.[21]	Slower, can take several hours.	In-depth analysis of a smaller number of key devices where recovery of deleted data is critical.
Targeted Extraction	A faster form of logical extraction that targets specific data types or applications.[22]	Specific categories like contacts, messages, and certain app data.[22]	~5-10 minutes.[22]	Large-scale screening of devices for specific, predefined data points.

Note: Extraction times are highly dependent on the device model, operating system version, data volume, and the specific data selected for targeted extractions.

Experimental Protocols

Protocol 1: Large-Scale Triage of Android Devices for Malware Research

This protocol outlines a workflow for the rapid screening of a large number of Android devices to identify potential malware.

• Workflow Configuration (XEC Director):

  • Create a custom workflow for the MSAB Kiosk.[16][18]

  • The workflow should guide the user to perform a Logical Extraction .[1]

  • Configure the extraction to prioritize application packages (.apk files) and associated data.

  • Include a step to automatically hash all extracted .apk files.

  • The workflow should conclude with an automated export of the hashes to a centralized server.

• Device Processing (MSAB Kiosk):

  • Connect each Android device to the Kiosk.

  • Follow the on-screen prompts of the custom workflow.

  • The extraction will automatically target and extract application data.

• Data Analysis (External):

  • On the central server, compare the extracted hashes against a known malware hash database.

  • Devices with matching hashes are flagged for further, in-depth analysis.

Protocol 2: Comparative Analysis of Social Media App Data

This protocol details a method for extracting and comparing data from a specific social media application across multiple devices.

• Workflow Configuration (XEC Director):

  • Create a workflow that prompts the user to select a Targeted Extraction .

  • Configure the targeted extraction profile to only acquire data from the social media app of interest.

• Device Processing (MSAB Kiosk/XRY):

  • Process each device using the configured targeted extraction workflow. This will significantly reduce the time per device compared to a full logical or physical extraction.

• Data Analysis (XAMN Pro):

  • Import all the .xry files into a single XAMN Pro case.

  • Use XAMN's filtering and search capabilities to compare artifacts from the specific application across all devices.[11]

  • Utilize the timeline and connection views to identify patterns of communication and activity.

Visualizing MSAB Workflows

Diagram 1: Scalable Data Triage Workflow

Caption: A centralized workflow for large-scale data triage using MSAB Kiosk and XEC Director.

Diagram 2: Troubleshooting Device Recognition in XRY

References

• 1. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. google.com [google.com]
• 5. Support - MSAB [msab.com]
• 6. Digital Investigators - MSAB [msab.com]
• 7. Network License Troubleshooting Guide | PDF | Computer Network | Computing [scribd.com]
• 8. MSAB Kiosk – POWER FORENSICS & DIGITAL INTELLIGENCE [powerforensics.in]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 11. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 12. msab.com [msab.com]
• 13. autodesk.com [autodesk.com]
• 14. forensicfocus.com [forensicfocus.com]
• 15. XEC - digital evidence management software - MSAB [msab.com]
• 16. msab.com [msab.com]
• 17. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 18. youtube.com [youtube.com]
• 19. XEC Director - MSAB [msab.com]
• 20. XRY (software) - Wikipedia [en.wikipedia.org]
• 21. msab.com [msab.com]
• 22. Super-fast iPhone extraction times! - MSAB [msab.com]

MSAB Technical Support Center: Troubleshooting Data Extraction Errors

Welcome to the MSAB Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to quickly troubleshoot and resolve common data extraction and analysis issues encountered when using MSAB's suite of forensic tools: XRY, XAMN, and XEC.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guides to resolve specific errors you may encounter during your data extraction and analysis workflows.

XRY Data Extraction Issues

Q1: My computer is not detecting the connected mobile device. What should I do?

A1: Device connectivity is a common issue that can often be resolved with a few simple steps.[1]

• Initial Checks:

  • Ensure the USB cable is securely connected to both the computer and the mobile device. Try using a different USB port on your computer.

  • Verify that the correct cable is being used, as recommended in the XRY device manual.

  • Check if the device is powered on and in the correct mode for extraction (e.g., normal, recovery, or download mode), as specified in the XRY user interface.

• Run the Device Cleanup Utility: XRY includes a built-in tool to remove old USB drivers that might be causing conflicts.[1]

  • In the XRY main menu, navigate to "Tools" and select "Device Cleanup."

  • You will be prompted to allow the application to make changes; select "Yes."

  • Choose the "USB" option to see a list of installed device drivers.

  • Select all the listed drivers (Ctrl+A) and click "Next" to remove them.[1]

  • Once the cleanup is complete, restart XRY and try connecting the device again. This will allow for a fresh driver installation.[1]

• Consult the Device Profile:

  • In XRY, search for the specific model of the device you are trying to extract. The device profile will provide detailed instructions on the required connection mode and any specific buttons to press.

Q2: An extraction process fails, and I see a "Failed to establish communication with device" error message.

A2: This error indicates that while the initial connection may have been established, XRY lost communication during the extraction process.

• Troubleshooting Steps:

  • Review Connection Stability: Ensure the USB cable is not loose and is of high quality. Avoid using USB hubs if possible and connect directly to the computer.

  • Check Device State: The device may have rebooted or exited the required extraction mode. Re-establish the correct mode as per the XRY profile instructions and restart the extraction.

  • Driver Issues: Run the "Device Cleanup" utility as described in Q1 to resolve any potential driver conflicts.[1]

  • Power Supply: Ensure the mobile device has an adequate battery charge. A low battery can cause the device to shut down unexpectedly during extraction.

  • Review Log Files: The XRY log file contains a detailed timeline of the extraction process and can provide clues as to why communication failed. You can access the log file from the case overview screen in XRY.[2][3] Share this log file with MSAB support for further assistance.[4]

Q3: XRY displays a "Security Code Error" or fails to bypass the device's passcode.

A3: Passcode bypass and security code recovery are complex processes that depend on the device model, operating system version, and chipset.[5][6]

• Possible Causes and Solutions:

  • Unsupported Device/OS: Verify that the specific device model and its operating system version are supported for passcode bypass by checking the supported devices list in the MSAB Customer Portal or in the local documentation folder (C:\Program Files\Micro Systemation\Forensic Pack\Documentation).[7]

  • Incorrect State: The device may not be in the correct state for the security code extraction to commence.[5] Carefully follow the on-screen instructions provided by XRY.

  • Utilize XRY Pro: For more advanced and modern devices, XRY Pro offers more powerful exploits and brute-forcing capabilities that may be necessary to overcome stronger encryption.[6]

  • Consult Log Files: As with other errors, the log file is a critical resource for understanding why the process failed. Save the log and contact MSAB support for expert assistance.[2][4]

XAMN Data Analysis Issues

Q1: XAMN is freezing or crashing, especially with large case files.

A1: Performance issues in XAMN can be related to software version compatibility, system resources, or the size of the dataset.

• Troubleshooting Steps:

  • Check System Specifications: Ensure your workstation meets the minimum system requirements for XAMN, which include Windows 8 or 10 (64-bit), at least 8 GB of RAM, and Microsoft .NET Framework 4.5 or higher.[7]

  • Update Software: Make sure you are using the latest version of XAMN. An older version of XAMN may struggle to process extractions from a newer version of XRY.

  • Refine Your Search: When dealing with a very large number of artifacts, overly broad searches can consume significant resources. Use XAMN's powerful filtering capabilities to narrow down your data before performing intensive searches.[8]

  • Enable Debug Logging: If the issue persists, you can enable debug logging in XAMN. This will create more detailed logs that can help MSAB support diagnose the problem. Contact support@msab.com for instructions on how to enable this feature.

Q2: I am trying to import a file into XAMN, but it's showing an "Unsupported File Format" error.

A2: XAMN supports a wide range of file formats, including .XRY files, binary dumps, and extractions from other forensic tools like Cellebrite and GrayKey.[9][10] However, errors can occur if the file is not in the expected format or is corrupted.

• Troubleshooting Steps:

  • Verify the File Type: Ensure you are using the correct import function for the file type. For example, a raw binary dump needs to be imported differently than a warrant return.[10]

  • Check File Integrity: The source file may be corrupted. If it's an XRY file, you can check its integrity within XAMN by right-clicking the data source and selecting "Check Integrity."

  • Importing Third-Party Extractions: When importing extractions from other tools, ensure you are pointing XAMN to the correct file or folder structure as required by the importer. For instance, for a GrayKey extraction, you need to point to the folder containing the zip file and keychain.[10]

  • Use XRY for Decoding: For some formats like a raw binary file (.bin), importing it directly into XAMN will not decode the data. You should first import the binary file into XRY using an appropriate device profile to process and decode the data, which can then be opened in XAMN.

XEC Director Management Issues

Q1: A remote XRY Kiosk is not connecting to the XEC Director server.

A1: Network connectivity and configuration are crucial for the proper functioning of the XEC ecosystem.

• Troubleshooting Steps:

  • Check Network Connectivity: Ensure the remote kiosk has a stable network connection to the server where XEC Director is installed. Check firewall settings on both the client and server to ensure communication is not being blocked.

  • Verify Server Address and Port: Confirm that the kiosk is configured with the correct IP address or hostname and port for the XEC Director server.

  • Review System Logs: XEC Director provides centralized logging of all connected systems.[11] Review the logs for any error messages related to the specific kiosk that is failing to connect.

  • Offline Mode: If network connectivity is expected to be intermittent, users in the field can use an offline mode. Extractions are saved locally and can be uploaded to the server and resynced when a connection is re-established.[12]

Q2: How can I remotely assist a user who is encountering an error at a kiosk?

A2: XEC Director has built-in remote assistance capabilities to help users who are facing issues in the field.[13][14]

• Remote Assistance Workflow:

  • Initiate Remote Control: From the XEC Director interface, an administrator can request permission to take control of the user's screen.[12]

  • Diagnose the Issue: Once connected, the administrator can see the user's screen in real-time and diagnose the error.

  • Perform Actions Remotely: The administrator can take control of the mouse and keyboard to perform troubleshooting steps, run the device cleanup utility, or even complete the extraction process on behalf of the user.[14]

  • Review Logs: The administrator can also remotely review the log files on the kiosk to get a detailed understanding of the problem.[11]

Experimental Protocols & Methodologies

For reproducible and forensically sound results, it is critical to follow standardized procedures.

Protocol 1: Standard Data Extraction Log Retrieval

• After Extraction in XRY: Once an extraction is complete, click the "Log" button at the top of the case overview screen.[2]

• Saving the Log: At the bottom of the log view, click "Save Log" to export the log file.

• Within XAMN:

  • Navigate to the "Data Sources" tab.

  • Select the relevant device extraction.

  • Click the "View extraction log" hyperlink.

  • Use the save icon to export the log file.[3]

• Submitting to Support: When contacting MSAB support, always include the license number, software version, and the relevant extraction log file to expedite the resolution process.[4]

Data Presentation

The following table summarizes common issues and the primary tools or features used for resolution.

Issue Category	Common Problem	Primary Troubleshooting Tool/Feature	Relevant MSAB Product(s)
Device Connectivity	Device not detected by the computer.	Device Cleanup Utility	XRY
Extraction Failure	Extraction process aborts unexpectedly.	Extraction Log Files	XRY, XAMN
Passcode Bypass	Fails to remove or bypass security code.	XRY Pro Advanced Exploits	XRY, XRY Pro
Software Performance	Application freezes or crashes.	Software Updates, System Requirements Check	XAMN
Data Import	"Unsupported file format" error.	Specific Import Functions, File Integrity Check	XAMN, XRY
Remote Management	Kiosk fails to connect to the server.	Network Diagnostics, Centralized Logs	XEC Director
User Assistance	User encounters an error in the field.	Remote Assistance Feature	XEC Director

Visualizations

The following diagrams illustrate key troubleshooting workflows.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Tutorials - MSAB [msab.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Support - MSAB [msab.com]
• 5. reddit.com [reddit.com]
• 6. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB [msab.com]
• 7. FAQ - MSAB [msab.com]
• 8. forensicfocus.com [forensicfocus.com]
• 9. How to Use the Import Function in XAMN Pro? - MSAB [msab.com]
• 10. m.youtube.com [m.youtube.com]
• 11. msab.com [msab.com]
• 12. forensicfocus.com [forensicfocus.com]
• 13. XEC Director - MSAB [msab.com]
• 14. msab.com [msab.com]

Advanced techniques for handling encrypted data with MSAB XRY Pro

Scenario: This guide is for researchers and corporate security professionals within a pharmaceutical research setting. It addresses the use of MSAB XRY Pro in the context of internal investigations, such as intellectual property theft, where proprietary research data may be encrypted on a mobile device.

Frequently Asked Questions (FAQs)

???+ question "What is MSAB XRY Pro and when should our lab use it?"

???+ question "What types of encryption can XRY Pro handle?"

???+ question "What is the difference between 'BFU' and 'AFU' states, and how does it affect data extraction?"

???+ question "Can XRY Pro extract data from specific research-related apps like secure messaging or cloud storage clients?"

???+ question "Is specialized training required to operate XRY Pro?"

Troubleshooting Guide

???+ question "Issue: The extraction process fails at the initial connection stage."

???+ question "Issue: A passcode is required, and the brute-force attempt is taking too long."

???+ question "Issue: The extraction is successful, but the research data from a specific encrypted app is unreadable."

???+ question "Issue: The Full File System (FFS) extraction fails on a newer device model (e.g., Google Pixel, Samsung Galaxy S-series)."

Quantitative Data & Performance Metrics

Disclaimer: The following data is illustrative, based on typical performance expectations for digital forensic tools. Actual success rates and times will vary significantly based on device model, chipset, operating system version, password complexity, and the specific exploit available.

Table 1: Illustrative Decryption/Bypass Success Rates by Device State & OS

Device State	Operating System	Encryption Type	Illustrative Success Rate	Key XRY Pro Technique
AFU (After First Unlock)	Android 11+	File-Based Encryption (FBE)	High	RAM Dump, Targeted Exploits[1][2]
AFU (After First Unlock)	iOS 16+	File-Based Encryption (FBE)	Medium-High	Filesystem Extraction, Exploit
BFU (Before First Unlock)	Android 11+	File-Based Encryption (FBE)	Medium	Advanced Brute-Force[3][4]
BFU (Before First Unlock)	Android <10	Full-Disk Encryption (FDE)	Medium-High	Brute-Force, Exploits[5][6]

Experimental Protocols

Protocol 1: Data Extraction from a Locked Android Device (AFU State)

This protocol outlines the standard methodology for extracting and decrypting data from a company-issued Android device that has been unlocked at least once since its last reboot.

1.0. Preparation & Authorization: 1.1. Obtain necessary legal and corporate authorization for the device seizure and data extraction. 1.2. Document the chain of custody for the device. 1.3. Prepare a forensic workstation with the latest version of MSAB XRY Pro and all necessary device drivers installed.

2.0. Device Triage & Connection: 2.1. Visually inspect the device for damage and note its physical state. 2.2. Connect the device to the forensic workstation using the appropriate USB cable. 2.3. Launch XRY Pro and allow it to automatically identify the device. If not identified, manually select the correct profile based on make, model, and chipset.

3.0. Extraction & Decryption: 3.1. XRY Pro will indicate that the device is locked. 3.2. Select the recommended exploit for an AFU device. This will often involve initiating a RAM dump to attempt to recover the passcode from memory.[7][8] 3.3. Follow the on-screen, step-by-step instructions precisely.[9] This may require placing the device into a specific mode or performing a sequence of actions. 3.4. If the passcode is recovered, XRY will use it to enable a Full File System (FFS) or physical extraction. 3.5. The software will proceed to extract and decrypt the data, creating a secure .xry file to maintain data integrity.[9]

4.0. Analysis & Reporting: 4.1. Once the extraction is complete, disconnect the device and update the chain of custody documentation. 4.2. Import the .xry file into the XAMN analysis tool.[10] 4.3. Analyze the decoded data, focusing on research-specific applications, documents, and communication logs relevant to the investigation. 4.4. Generate a forensic report detailing the steps taken and the findings.

Visualizations

Workflow & Decision Diagrams

Encrypted Device Extraction Workflow

References

• 1. msab.com [msab.com]
• 2. Forensic Experts: Unlock Any Device | PDF | Encryption | Computing [scribd.com]
• 3. msab.com [msab.com]
• 4. cybersocialhub.com [cybersocialhub.com]
• 5. forensicfocus.com [forensicfocus.com]
• 6. XRY 11.2.1: Strengthens Support for Modern Devices and OS Versions - MSAB [msab.com]
• 7. msab.com [msab.com]
• 8. m.youtube.com [m.youtube.com]
• 9. XRY Pro - MSAB [msab.com]
• 10. mb.cision.com [mb.cision.com]

Improving the efficiency of data analysis in MSAB XAMN

Welcome to the technical support center for MSAB XAMN. This guide is designed for researchers, scientists, and drug development professionals to enhance the efficiency of data analysis. Find troubleshooting steps for common issues and answers to frequently asked questions below.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter while using MSAB XAMN.

Issue 1: Slow Performance or Freezing When Loading Large Cases

Users may experience significant slowdowns, unresponsiveness, or crashes when working with large volumes of data.[1][2]

Troubleshooting Steps:

• Verify System Specifications: Ensure your workstation meets or exceeds the recommended specifications for the version of XAMN you are using.[3]

• Data Integrity Check: Before loading, verify the integrity of the XRY file to ensure it is not corrupted, which can cause loading issues.[4]

• Utilize XEC Director for Centralized Management: For larger deployments, using XEC Director can help manage and distribute large known data library files, which can help in eliminating irrelevant system and application files from the case, thus improving analysis efficiency.[5]

• Incremental Loading: If possible, break down the analysis into smaller chunks. Add data sources to your case incrementally rather than all at once.[6]

Logical Workflow for Handling Large Datasets:

Caption: Workflow for efficient analysis of large datasets in XAMN.

Issue 2: Search and Filter Operations are Slow or Unresponsive

Complex searches or multiple active filters can lead to performance degradation, especially with extensive datasets.[7][8]

Troubleshooting Steps:

• Optimize Keyword Searches:

  • Utilize the indexed nature of XAMN. As you type, XAMN provides suggestions for already indexed terms.[8]

  • For phone numbers, use the dedicated "phone number" filter instead of a general text search to ensure searches are performed correctly from right to left.[7]

  • Employ wildcards (*) to broaden searches without using overly generic terms that can slow down the system.[7]

• Layer Filters Strategically:

  • Start with broad category filters (e.g., "Chats," "Images") to significantly reduce the dataset.[9]

  • Apply more specific filters, such as date ranges or keywords, to the already narrowed-down results.

  • Save frequently used filter combinations as "Quick Views" to streamline future investigations.[9][10]

• Leverage Specialized Views: For specific data types, use dedicated views like the "Gallery" for images or "Connections" for communication analysis to apply context-specific and more efficient filtering.[5][11]

Methodology for Efficient Filtering:

Caption: A structured approach to applying filters for faster results.

Frequently Asked Questions (FAQs)

Question	Answer
What are the minimum system requirements for MSAB XAMN?	XAMN requires a Windows operating system (8 or 10, 64-bit) with Microsoft .NET Framework 4.5 or higher installed.[3] For optimal performance with large datasets, it is recommended to exceed the minimum processor and RAM specifications provided by MSAB.
How can I speed up the initial processing of a case?	During the extraction process in XRY, you can choose to enable features like image recognition or speech-to-text transcription.[4][5] While this increases initial processing time, it can significantly speed up analysis within XAMN by making more data searchable.
Why are my search results for a phone number incomplete?	XAMN's general search is indexed and searches from left to right. For phone numbers, always use the specific "phone number" filter to ensure the search is performed in the expected manner for numerical sequences.[7]
Can I save my current set of filters for future use?	Yes, you can save a combination of active filters as a "Quick View."[9][10] This allows you to quickly apply the same set of criteria to different cases or data sources, improving consistency and efficiency.
How can I analyze data from unsupported applications?	XAMN includes a SQLite viewer that allows you to manually examine the database files of unsupported applications. You can then manually map the relevant data to be included in your case.[12]
Is it possible to view the geographical location of artifacts?	Yes, XAMN has a "Geographic" view that plots artifacts with location data on a map. You can also create location filters based on specific coordinates or a radius to find other artifacts in the same area.[13][14]
How can I efficiently report on my findings?	XAMN offers a "Report Builder" with a drag-and-drop interface to create customized reports.[15][16] For large numbers of artifacts where granular layout control is not needed, the standard "Report/Export" option is faster and supports a wider range of file formats.[15] With the latest version, you can export all chat conversations as a single PDF, which is a significant time-saver.[17]
What should I do if XAMN is consistently crashing?	If you are experiencing frequent crashes despite having adequate hardware, it could be a software bug.[2] It is recommended to ensure you are on the latest version of XAMN and to contact MSAB support to enable debug logging, which can help them identify the cause of the issue.[2]

Methodologies for Key Operations

Protocol 1: Timeline Analysis

A crucial technique for understanding the sequence of events.

• Open the "Timeline" View: This provides a chronological visualization of all time-stamped artifacts.

• Select a Time Range: Use the interactive timeline to select specific years, months, or days to focus your analysis.[18]

• Filter by Artifact Type: Within the selected time range, apply category filters (e.g., "Calls," "Messages") to isolate specific types of activities.

• Examine Artifact Details: Click on individual artifacts in the timeline to view their detailed information and content.

• Tag Relevant Items: As you identify key pieces of evidence, use tags to mark them for easy retrieval and inclusion in your report.[19]

Timeline Analysis Workflow:

Caption: Step-by-step process for conducting a timeline analysis in XAMN.

Protocol 2: Connection and Communication Analysis

Identifying and analyzing communication patterns between individuals.

• Utilize the "Connections" View: This view visualizes the communication links between different identifiers (e.g., phone numbers, email addresses).[14]

• Identify Key Individuals: XAMN automatically groups related identifiers under "Persons." Review and merge identifiers that belong to the same individual.[18]

• Filter by Communication Type: Select specific communication methods such as calls, SMS, or chat applications to focus the analysis.

• Analyze Conversation Threads: XAMN reconstructs conversations chronologically, even across different devices and aliases, making it easier to follow the dialogue.[11]

• Export Communication Data: Export relevant conversations or connection graphs for reporting and presentation.

Communication Analysis Workflow:

Caption: Workflow for analyzing communication patterns in XAMN.

References

• 1. msab.com [msab.com]
• 2. reddit.com [reddit.com]
• 3. msab.com [msab.com]
• 4. forensicfocus.com [forensicfocus.com]
• 5. msab.com [msab.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. forensicfocus.com [forensicfocus.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. m.youtube.com [m.youtube.com]
• 13. forensicfocus.com [forensicfocus.com]
• 14. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 15. msab.com [msab.com]
• 16. claritasinsight.com [claritasinsight.com]
• 17. youtube.com [youtube.com]
• 18. msab.com [msab.com]
• 19. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]

MSAB XRY Technical Support Center: Unsupported Device Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who encounter unsupported devices during data extraction with MSAB XRY.

Frequently Asked Questions (FAQs)

Q1: What does it mean if a device is "unsupported" by MSAB XRY?

An unsupported device is one that is not explicitly listed in the XRY Device Manual.[1][2] This can occur for several reasons:

• New Device Model: The device was released after the latest XRY software update.

• Obscure or Niche Device: The device has a low market share, and a specific profile has not yet been developed.

• Unsupported Operating System: The device runs a proprietary or heavily modified operating system that is not yet supported.

• Non-Standard Hardware: The device uses chipsets or connectors that are not common in mainstream devices.[3]

It is crucial to first consult the XRY Device Manual to confirm the support status of your device before attempting an extraction.[1][4] The manual provides detailed information on what data can be extracted from all supported devices.[2]

Q2: I can't find the specific model of my Android device in XRY. What should I do?

If the specific device model is not listed, the recommended approach is to use a "Generic Profile".[5][6][7][8] XRY includes generic profiles for various chipsets (e.g., MediaTek, Qualcomm, Spreadtrum).[5][6] These profiles are designed to work with a wide range of devices that share the same underlying hardware.[8] Developers at MSAB have indicated that using a generic profile can sometimes yield more data than a device-specific profile.[5]

Q3: How do I identify the chipset of an unsupported Android device?

Identifying the chipset is crucial for selecting the correct generic profile.[8] Here are a few methods:

• Visual Inspection: Some device specifications are printed on the back of the device or under the battery.

• Online Specification Databases: Websites like GSMArena provide detailed hardware information, including the chipset, for a vast number of mobile devices.[8]

• Device Packaging and Documentation: The original box and user manual often contain information about the device's hardware.

Q4: Are there solutions for non-standard or "clone" phones?

Yes, for non-standard mobile devices, such as inexpensive imitation phones, MSAB offers XRY Pinpoint.[3] This solution includes both software and hardware designed to automatically detect the pin-out configuration of such devices, which is often the primary challenge.[3] XRY Pinpoint supports devices with chipsets from manufacturers like MediaTek, Spreadtrum, Coolsand/RDA, and Infineon.[3]

Q5: What if a device is physically damaged and therefore "unsupported" by standard methods?

For physically damaged devices where standard extraction methods fail, advanced techniques may be necessary. These are typically destructive and require specialized expertise and equipment. Common methods include:

• JTAG (Joint Test Action Group): This method involves soldering wires to specific test access ports on the device's circuit board to directly access the memory.[9]

• Chip-Off: This technique involves physically removing the memory chip from the device's board and reading the data with a specialized chip reader.[9][10] This is an invasive method that can be successful even when the device is severely damaged.[10]

Troubleshooting Guides

Guide 1: Basic Troubleshooting for Unsupported Devices

This guide provides the initial steps to take when a device is not automatically detected or is not listed in the XRY Device Manual.

Step	Action	Expected Outcome
1	Consult the XRY Device Manual	Confirm if the device model or a similar variant is listed. Check for any specific instructions or known limitations.[1][4]
2	Check for Software Updates	Ensure you are running the latest version of XRY. New device profiles are added with each update.[1]
3	Inspect Physical Connections	Verify that the USB cable is in good condition and properly connected to both the device and the forensic workstation. Try different USB ports.
4	Run Device Cleanup in XRY	Use the "Device Cleanup" utility in XRY to remove old USB drivers that may be causing connectivity issues.[11]
5	Attempt a Logical Extraction with a Generic Profile	If the device is an Android phone, try using the generic Android profile for a logical extraction first.[5]

Guide 2: Advanced Troubleshooting Using Generic Profiles

If basic troubleshooting fails, the next step is to use a chipset-specific generic profile for a physical extraction.

Step	Action	Expected Outcome
1	Identify the Device's Chipset	Use online resources like GSMArena to determine the chipset manufacturer (e.g., Qualcomm, MediaTek, Exynos).[8]
2	Consult the "Generic Profile Tip Sheet"	Access the MSAB Customer Portal to find this document, which provides guidance on which generic profile to use for different chipsets and device manufacturers.[5]
3	Select the Appropriate Generic Profile in XRY	In the device selection screen in XRY, manually search for and select the generic profile that matches the device's chipset.[5][7]
4	Attempt a Physical Extraction	Follow the on-screen instructions in XRY to perform a physical extraction. This may involve putting the device into a specific mode (e.g., Boot ROM mode for MediaTek devices).[12]
5	Document the Process	Meticulously document all steps taken, including the generic profile used and the outcome of the extraction attempt.

Experimental Protocols

Protocol 1: Data Extraction from an Unsupported Android Device Using a Generic Profile

Objective: To perform a forensically sound data extraction from an unsupported Android device using an appropriate XRY generic profile.

Methodology:

• Device Identification:

  • Record the make, model, and any other identifying information from the exterior of the device.

  • Research the device's specifications online to identify the chipset (e.g., Qualcomm, MediaTek).[8]

• XRY Setup:

  • Launch the latest version of the MSAB XRY software.

  • Connect the unsupported Android device to the forensic workstation using a known good USB cable.

• Extraction Process:

  • In the XRY interface, manually select "Device" and search for "Generic".

  • From the list of generic profiles, select the one that corresponds to the identified chipset (e.g., "Android MediaTek Generic").[5][12]

  • Choose "Physical Extraction" and follow the on-screen prompts.[12]

  • If required by the specific generic profile, follow the instructions to place the device in the correct mode (e.g., by holding down a combination of volume buttons).[12]

  • Allow the extraction process to complete.

• Data Analysis:

  • Once the extraction is finished, the data will be decoded.[12]

  • Open the extracted data in XAMN for analysis.

  • Verify the integrity of the extracted data by checking the hash values.

Protocol 2: Triage and Preliminary Assessment of a Physically Damaged Device

Objective: To assess the feasibility of data extraction from a physically damaged and non-functional mobile device.

Methodology:

• Initial Assessment:

  • Visually inspect the device for the extent of the damage (e.g., screen damage, water damage, physical destruction).

  • Attempt to power on the device.

  • If the device does not power on, attempt to charge it with a known good charger and cable.

• Connectivity Test:

  • Connect the device to the XRY workstation.

  • Observe if the operating system or XRY detects the device in any mode.

• Decision Point:

  • If the device powers on and is detected by XRY, proceed with the standard extraction procedures or the unsupported device protocol as appropriate.

  • If the device does not power on or is not detected, advanced recovery methods are required.

• Advanced Recovery Recommendation:

  • Based on the initial assessment, recommend the appropriate advanced technique (JTAG or Chip-Off).

  • This step should only be performed by trained professionals in a dedicated lab environment due to the destructive nature of these methods.[9][10]

Visualizations

Caption: Workflow for handling unsupported devices in MSAB XRY.

Caption: Triage process for physically damaged devices.

References

• 1. FAQ - MSAB [msab.com]
• 2. Support - MSAB [msab.com]
• 3. digitalinnocence.com [digitalinnocence.com]
• 4. m.youtube.com [m.youtube.com]
• 5. forensicfocus.com [forensicfocus.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. msab.com [msab.com]
• 9. NIST Tests Forensic Methods for Getting Data From Damaged Mobile Phones | NIST [nist.gov]
• 10. Does Mobile Forensics Work on Damaged Devices? - Eclipse Forensics [eclipseforensics.com]
• 11. youtube.com [youtube.com]
• 12. XRY Recovery: How to Extract Data from MediaTek Chipsets - MSAB [msab.com]

MSAB Technical Support Center: Ensuring Data Integrity in Research

This technical support center provides researchers, scientists, and drug development professionals with best practices, troubleshooting guides, and frequently asked questions for maintaining the integrity of digital evidence using MSAB solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary principle for maintaining digital evidence integrity?

A1: The most critical principle is that the digital evidence must not be altered from its original state.[1][2] Any process applied to the evidence should be fully documented, allowing an independent third party to achieve the same results.[3] MSAB's XRY tool is designed to recover device data in a forensically sound manner, ensuring the data can be relied upon.[4] It utilizes a secure file format with a full audit trail to protect evidence from extraction through analysis and reporting.[5]

Q2: How does MSAB's software ensure the integrity of the data it extracts?

A2: MSAB's XRY extraction tool creates a secure, proprietary file format (.XRY) that is designed to be tamper-proof.[5][6][7][8] This file format includes a full forensic audit trail.[5] Furthermore, XRY generates hash values (digital fingerprints) for all extracted data. These hash values can be used to verify that the data has not been altered since its acquisition.[1][9] The .XRY file can also be configured with 256-bit encryption for increased security.[6]

Q3: What is the difference between logical and physical extraction, and how do they impact data integrity?

A3:

• Logical Extraction : This method communicates with the device's operating system to access live and file system data.[4][8][10][11] It is the quickest method but may not recover deleted or protected data. Integrity is high for the accessible data.

• Physical Extraction : This method bypasses the operating system to dump the raw data from the device's memory.[4][9] This can reveal protected and deleted data.[9] While more comprehensive, the process is more intrusive. MSAB tools are designed to perform these extractions in a forensically sound manner, generating hash values of the memory image to ensure integrity.[9]

Q4: Can I validate the integrity of an extracted data file?

A4: Yes, MSAB's XAMN analysis tool allows you to perform file validation on .XRY files.[12][13] This process checks the integrity of the evidence file to ensure it has not been tampered with and is secure.[12] This is a crucial step in maintaining an unshakable foundation for your research data.[12][13]

Q5: What is a "Chain of Custody" and how do I maintain it with MSAB tools?

A5: The Chain of Custody is a detailed log documenting the entire lifecycle of the evidence, from collection to final analysis.[1] It should record who collected the evidence, the source, date, time, and the methods used.[1] MSAB's software ecosystem is designed to support this process. XRY's secure file format and detailed logs provide a foundation for the chain of custody.[6][7] Within XAMN, you can use features like "Examiner Notes" and "Tags" to document your analysis process, and the "Report Builder" allows you to formally document chain of custody details for your final reports.[14][15][16]

Troubleshooting Guides

Issue 1: XRY cannot establish a connection with the mobile device.

• Question: My computer is not recognizing the mobile device I've connected for data acquisition. What should I do?

• Answer: Device connectivity is a common issue in mobile forensics.[17] A simple fix built into XRY is the "Device Cleanup" utility. This function removes all previous USB drivers, allowing for a fresh connection.[17]

  Troubleshooting Steps:

  • Open XRY.

  • Navigate to the Menu in the top-left corner.

  • Select Device Cleanup.

  • You will be prompted to allow the application to make changes; select Yes.

  • Choose the USB devices option.

  • A list of previously installed device drivers will appear. Press Ctrl + A to select all drivers for removal.

  • Follow the on-screen prompts to complete the cleanup process.

  • Attempt the device extraction again.[17]

  • If the issue persists, consult the XRY Device Manual for specific instructions for that device model, as it contains detailed information on supported devices and extraction types.[18]

Issue 2: The data extraction process fails or completes with errors.

• Question: I started an extraction, but it failed midway through or finished with error messages in the log file. How can I ensure I get a complete and integral extraction?

• Answer: Extraction failures can happen for various reasons, including unstable connections, device-specific security features, or software version incompatibilities.

  Troubleshooting Steps:

  • Check the Log File : Carefully review the XRY log file for specific error messages. This file is crucial for diagnosing the problem.[18]

  • Consult the Device Manual : Open the XRY Device Manual (Menu > Help file) to confirm the recommended extraction profile and known limitations for the specific device model and operating system version.[18]

  • Ensure Stable Connection : Use high-quality USB cables and ensure the device is not disturbed during the extraction.

  • Update Software : Ensure you are using the latest version of XRY. MSAB frequently releases updates to support new devices and operating systems.[6][7]

  • Try a Different Method : If a physical extraction fails, attempt a logical extraction. While less comprehensive, it may be the only way to recover certain data due to device encryption or other security measures.[19]

  • Contact Support : If the problem persists, contact MSAB Technical Support. Be prepared to provide your license number, the XRY log file, and details about the device model.[18]

Experimental Protocols

Protocol 1: Standard Operating Procedure for Mobile Device Data Acquisition

This protocol outlines the methodology for acquiring data from a mobile device in a research setting to ensure the integrity and admissibility of the data.

• Preparation and Documentation:

  • Document the date, time, and location of the acquisition.

  • Record the researcher's name and credentials.

  • Photograph the device in its current state (front and back, and while powered on if applicable). Note any existing damage.

  • Document device identifiers: Make, Model, Serial Number, and IMEI/MEID if visible.

• Device Isolation:

  • To prevent remote wiping or alteration of data, disconnect the device from all networks (cellular, Wi-Fi, Bluetooth). The preferred method is to use a Faraday bag.

  • If the device must remain powered on, enable airplane mode immediately.

• Data Extraction using XRY:

  • Connect the device to the XRY system using the appropriate cable as indicated by the XRY software.

  • Launch XRY and input the case details as prompted.

  • Select the correct device profile (make, model, and OS).

  • Choose the appropriate extraction method. Start with a full logical extraction. If a more comprehensive data set including deleted data is required for the research, proceed with a physical extraction if supported.

  • Follow the on-screen instructions provided by XRY precisely. Do not deviate from the prescribed workflow.

  • Allow the extraction to complete without interruption.

• Verification and Hashing:

  • Upon completion, XRY will automatically generate a secure .XRY file containing the extracted data and a detailed log of the process.

  • The software will calculate and record hash values for the extracted data. This is the primary method for verifying data integrity.

• Post-Acquisition:

  • Disconnect the device and store it securely according to your laboratory's evidence handling procedures.

  • Create a working copy of the .XRY file for analysis. The original extracted file should be archived in a secure, write-protected state.

  • Use the XAMN software to open the working copy and perform a file validation to confirm the integrity of the data set before analysis.[12][13]

Quantitative Data Summary

For research purposes, it's crucial to understand the different hashing algorithms available within MSAB's tools to ensure data integrity.

Hashing Algorithm	Description	Common Use Case in Research
MD5	A 128-bit hash function. It is relatively fast to compute.	Used for basic file integrity checks. Still widely used but considered less secure against collision attacks than SHA-2 variants.
SHA-1	A 160-bit hash function. It is more secure than MD5 but is also being phased out in favor of SHA-2.	Previously a standard for digital evidence verification. Still useful for compatibility with older systems.
SHA-256	A 256-bit hash function and part of the SHA-2 family. It is considered a strong, secure standard.	Recommended for ensuring the integrity of critical research data where high security is paramount.[6]
SHA-512	A 512-bit hash function, also part of the SHA-2 family. Offers an even higher level of security.	Used in scenarios requiring the highest level of assurance against data tampering for long-term data archiving.

Note: The availability of specific algorithms may vary based on your XRY software version and configuration. SHA-256 is the recommended standard for most scientific applications.

Visualizations

Caption: Workflow for Maintaining Digital Evidence Integrity.

References

• 1. ciinvestigators.org [ciinvestigators.org]
• 2. msab.com [msab.com]
• 3. forensicsciencesimplified.org [forensicsciencesimplified.org]
• 4. XRY (software) - Wikipedia [en.wikipedia.org]
• 5. msab.com [msab.com]
• 6. msab.com [msab.com]
• 7. Chain of Custody Secured with Digital Forensics [asiapacificsecuritymagazine.com]
• 8. msab.com [msab.com]
• 9. msab.com [msab.com]
• 10. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 11. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 12. msab.com [msab.com]
• 13. How to Perform XRY File Validation? - MSAB [msab.com]
• 14. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]
• 15. msab.com [msab.com]
• 16. msab.com [msab.com]
• 17. youtube.com [youtube.com]
• 18. Support - MSAB [msab.com]
• 19. FAQ - MSAB [msab.com]

Addressing compatibility issues between MSAB software and operating systems

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals utilizing MSAB software (XRY, XAMN, XEC) for digital forensics and data analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common compatibility and operational issues encountered when using MSAB software with various Windows operating systems.

Operating System and System Requirements

Q1: What are the official operating system requirements for MSAB software?

A1: MSAB's primary software suite, including XRY, XAMN, and XEC, is designed for 64-bit Windows operating systems. Officially supported versions are typically Windows 8 and Windows 10.[1] Newer versions of the software, such as XRY 10.1 and later, offer full support for Windows 11.[2] While MSAB has offered support for users on Windows 7 beyond its official end-of-life, it is strongly recommended to use a currently supported operating system to ensure access to all features and maintain security.

Q2: My hardware meets the minimum requirements, but the software (especially XAMN) is slow or freezes. What can I do?

A2: The minimum system requirements are intended for basic operation. For more efficient analysis, especially with large data sets, exceeding these recommendations for processor speed and RAM is advised.[3] If you experience performance issues like freezing or crashing in XAMN, even with adequate hardware, ensure you are using a version of XAMN that is compatible with the version of XRY used to create the data file.[3] For persistent issues, contacting MSAB support to enable debug logging can help diagnose the problem.[3]

Installation and Software Errors

Q3: I am encountering a ".NET Framework Initialization Error" during installation or when launching an MSAB application. How can I resolve this?

A3: This error indicates a problem with the Microsoft .NET Framework installation on your system, which is a critical dependency for MSAB software.[4][5]

• Ensure Correct Version: Verify that you have the required .NET Framework version installed (e.g., 4.5 or 4.7.2, depending on the MSAB software version).[1]

• Enable Windows Feature: Navigate to Control Panel > Programs > Turn Windows features on or off and ensure that the relevant .NET Framework version is checked and enabled. You can try disabling it, restarting your computer, and then re-enabling it to force a repair.[6][7]

• Use the Repair Tool: Microsoft provides an official .NET Framework Repair Tool that can automatically diagnose and fix common issues.[7][8]

• System File Check: Open Command Prompt as an administrator and run the command sfc /scannow to scan for and repair corrupted Windows system files that might be affecting the .NET Framework.[6][7]

Q4: My MSAB software license is not being recognized. What should I do?

A4: License recognition issues can stem from several factors. First, ensure your hardware license key (dongle) is securely connected. For software licenses, an active internet connection is required for online activation.[9]

• Manual Activation: If the computer lacks internet access, you can use the manual activation process. This involves generating a License Activation Request File (.xarf) from the software, uploading it to the MSAB activation page from an internet-connected device, and then transferring the response file back.[9][10]

• License Registration: Ensure your license is properly registered to the end-user. This is crucial for receiving updates and support.[11]

• Contact Support: If problems persist, contact MSAB sales or support with your license number and machine ID for assistance.[10][12]

Device and Driver Compatibility

Q5: XRY is not detecting a connected mobile device. What troubleshooting steps can I take?

A5: Device connectivity is a common issue, often related to USB drivers. XRY includes a built-in tool to address this.

• Run Device Cleanup: In the XRY application, navigate to Menu > Device Cleanup. This utility removes old and conflicting USB drivers, allowing for a fresh connection. It is recommended to run this cleanup periodically.[13]

• Check Windows Update: Ensure your operating system is fully updated, including any optional driver updates provided through Windows Update.[14]

• Use Device Manager: Open the Windows Device Manager to check for any unknown devices or driver errors, and attempt to update the drivers manually.[15]

Q6: I'm getting a "A driver cannot load on this device" or "driver installation failed" error on Windows. How do I fix this?

A6: This error often occurs due to Windows security settings, particularly Memory Integrity, which can block drivers it deems incompatible.

• Disable Memory Integrity: Go to Windows Security > Device security > Core isolation details and temporarily turn off "Memory Integrity." You will need to restart your PC for this change to take effect.[16][17]

• Disable Driver Signature Enforcement: For unsigned drivers, you may need to restart Windows with driver signature enforcement disabled. This is an advanced startup option found under Settings > Windows Update > Advanced options > Recovery.[18]

• Consult MSAB Support: If a specific MSAB-related driver is causing the issue, contact MSAB technical support with the details of the error message and your Windows version.[12]

Antivirus and Firewall Conflicts

Q7: My antivirus software is flagging MSAB components as malicious or preventing the software from running correctly. How should I configure it?

A7: Antivirus programs can sometimes misidentify the forensic tools used in MSAB software as threats, leading to conflicts.[19] The recommended solution is to configure exclusions for the MSAB application folders and processes within your antivirus settings.

• Create Exclusions: In your antivirus software (including Windows Defender), add exclusions for the MSAB installation directory (e.g., C:\Program Files\Micro Systemation) and specific processes (XRY.exe, XAMN.exe, etc.).[20][21]

• Process Exclusions: It's particularly important to exclude the processes, as this can prevent network protection and other real-time scanning features from interfering with data extraction and analysis.[21]

• Consult Documentation: Refer to your specific antivirus software's documentation for detailed instructions on adding file, folder, and process exclusions.

Data Presentation: System Requirements

The following table summarizes the key system requirements for running the MSAB software suite. Note that recommended specifications are often higher than the minimum for optimal performance.

Component	Minimum Requirement	Recommended Specification
Operating System	Windows 8 (64-bit)[1]	Windows 10 (64-bit) or Windows 11 (64-bit)[1][2]
Processor	Intel 6th Gen (Core i3) or equivalent[1]	Intel Core i5 or higher
RAM	8 GB[1]	16 GB or more
Hard Disk Space	4 GB for installation[1]	SSD with 10 GB+ for installation
Data Storage	256 GB HDD[1]	500 GB+ SSD[1]
USB Ports	2 ports[1]	3 or more ports[1]
.NET Framework	4.5 / 4.7.2 (Varies by MSAB version)[1]	Latest compatible version installed and enabled
Screen Resolution	1366 x 768[1]	1920 x 1080 or higher

Experimental Protocols & Workflows

In the context of digital forensics, "experimental protocols" translate to standardized workflows that ensure forensic integrity and repeatability.

Methodology: Standard Digital Forensic Workflow

• Case Initiation & Device Seizure: Document the case details and legally seize the digital device. Maintain a strict chain of custody.

• Extraction:

  • Use MSAB XRY to perform data extraction.[22]

  • Select the appropriate extraction method:

    • XRY Logical: A fast method that communicates with the device's operating system to access live and file system data.[22]

    • XRY Physical: A more advanced method that bypasses the operating system to recover raw data from the device memory, including protected and deleted files.[23]

  • The extraction process creates a forensically secure .xry file, which includes a full audit trail.

• Analysis & Examination:

  • Import the .xry file into MSAB XAMN for analysis.[24]

  • Utilize XAMN's tools to search, filter, and visualize the extracted data, including calls, messages, app data, and location artifacts.[25]

  • Connect different pieces of data to build a timeline of events and identify key evidence.

• Reporting & Archiving:

  • Use XAMN to generate comprehensive reports of the findings.

  • Securely archive the .xry case file and the generated reports in accordance with organizational policies.

Mandatory Visualizations

Logical Workflow: Troubleshooting Software Issues

The diagram below illustrates a decision-making workflow for troubleshooting common MSAB software issues.

A decision tree for troubleshooting common MSAB software compatibility and operational issues.

Experimental Workflow: Digital Forensics Process

This diagram outlines the standard end-to-end workflow for a digital forensic investigation using MSAB tools.

A high-level overview of the digital forensic workflow using MSAB XRY for extraction and XAMN for analysis.

References

• 1. FAQ - MSAB [msab.com]
• 2. msab.com [msab.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. .NET Framework Initialization Error, Driver issue - Microsoft Q&A [learn.microsoft.com]
• 5. .NET Framework initialization errors: Managing the user experience - .NET Framework | Microsoft Learn [learn.microsoft.com]
• 6. net framework initialization error - Microsoft Q&A [learn.microsoft.com]
• 7. youtube.com [youtube.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. MSAB Office Quick Start Guide 20191008 | PDF | Online And Offline | Usb [scribd.com]
• 10. Activate your MSAB Software License - MSAB [activation.msab.com]
• 11. msab.com [msab.com]
• 12. Support - MSAB [msab.com]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. m.youtube.com [m.youtube.com]
• 16. elevenforum.com [elevenforum.com]
• 17. msab.com [msab.com]
• 18. m.youtube.com [m.youtube.com]
• 19. Reddit - The heart of the internet [reddit.com]
• 20. Microsoft Defender Antivirus exclusions on Windows Server - Microsoft Defender for Endpoint | Microsoft Learn [learn.microsoft.com]
• 21. Configure custom exclusions for Microsoft Defender Antivirus - Microsoft Defender for Endpoint | Microsoft Learn [learn.microsoft.com]
• 22. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 23. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 24. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 25. MSAB XAMN Pro - Discover Evidence: Time, Place and Persons - MSAB [msab.com]

Reference Data & Comparative Studies

Unveiling the Accuracy of Digital Evidence: A Comparative Analysis of MSAB XRY and Leading Forensic Tools

A deep dive into the data extraction capabilities of premier mobile forensic tools reveals a landscape of nuanced performance, where success is often determined by the specific data type, mobile operating system, and the continuous advancements in forensic technology. This guide provides an objective comparison of MSAB XRY with other industry leaders—Cellebrite UFED, Magnet AXIOM, and Oxygen Forensic Detective—supported by experimental data from the National Institute of Standards and Technology (NIST) and other research, offering researchers, scientists, and drug development professionals a clear perspective on the reliability of extracted data.

The integrity of digital evidence is paramount in forensic investigations. Mobile forensic tools are at the forefront of this critical task, yet their ability to accurately and completely extract data from a constantly evolving array of devices and applications is a persistent challenge. Independent and rigorous testing is essential to validate the claims of tool vendors and to understand the limitations of these powerful instruments.

Comparative Performance in Data Extraction

The performance of mobile forensic tools can be quantified by their success in extracting various types of data artifacts from different mobile operating systems. The following tables summarize the findings from recent tests conducted by the U.S. National Institute of Standards and Technology's (NIST) Computer Forensic Tool Testing (CFTT) program and other academic studies. These tests evaluate the tools' ability to acquire active data from the internal memory of supported mobile devices. The results are primarily presented as anomalies, or failures, to recover specific data types.

Table 1: Comparison of Data Extraction Accuracy on Android Devices

Data Type	MSAB XRY (v10.x)	Cellebrite UFED (v7.x)	Magnet AXIOM (v6.x)	Oxygen Forensic Detective (v15.x)
Contacts	Generally successful. Anomalies noted with emojis in some cases[1].	Generally successful. Issues reported with graphic files associated with contacts on some devices[2].	Generally successful.	Generally successful.
Call Logs	Generally successful.	Generally successful.	Generally successful.	Not reported for some Samsung and OnePlus models[3].
SMS/MMS	Generally successful. Emojis within SMS not reported for Google Pixel 6[1].	Generally successful.	Generally successful.	MMS attachments not viewable/playable on some Samsung and OnePlus models[3].
Calendar	Generally successful. Entries not reported for the OnePlus 10 Pro[1].	Generally successful.	Generally successful.	Generally successful.
Notes	Generally successful.	Generally successful.	Not reported for a range of devices including Galaxy Note and Pixel models[4].	Generally successful.
Social Media	Generally successful.	Not reported for several apps (LinkedIn, Twitter/X, Instagram, etc.) on various Samsung and OnePlus devices[5].	Generally successful.	Generally successful.
GPS Data	Generally successful.	Generally successful.	Generally successful.	Generally successful.

Table 2: Comparison of Data Extraction Accuracy on iOS Devices

Data Type	MSAB XRY (v10.x)	Cellebrite UFED (v7.x)	Magnet AXIOM (v6.x)	Oxygen Forensic Detective (v15.x)
Contacts	Generally successful.	Generally successful.	Generally successful.	Generally successful.
Call Logs	Generally successful.	Generally successful.	Generally successful.	Generally successful.
SMS/MMS	Generally successful.	Generally successful.	Generally successful.	Generally successful.
Calendar	Generally successful.	Generally successful.	Generally successful.	Generally successful.
Notes	Generally successful.	Generally successful.	Generally successful.	Generally successful.
Social Media	Generally successful.	Generally successful.	Social media data for Pinterest and SnapChat not reported for some iPhone models[6].	Generally successful.
GPS Data	Generally successful.	Generally successful.	Not reported for several iPhone models (7, 8, X, SE)[4].	Generally successful.

It is important to note that the performance of these tools is continuously updated, and the results above reflect the versions tested at a specific point in time on a particular set of devices and operating systems.

Experimental Protocols: The NIST Framework

The National Institute of Standards and Technology (NIST) has established a robust methodology for testing mobile device forensic tools to ensure objectivity and repeatability.[7] This framework serves as a benchmark for evaluating the accuracy and reliability of data extraction.

Key Stages of the NIST CFTT Methodology:

• Specification Development: NIST, in collaboration with law enforcement and the forensic community, develops detailed specifications for mobile forensic tool capabilities. These specifications outline the expected outcomes for the extraction of various data types.

• Test Case Generation: Based on the specifications, a comprehensive set of test cases is created to evaluate a tool's performance in various scenarios.

• Device and Data Population: A selection of current and relevant mobile devices are chosen for testing. These devices are then populated with a standardized dataset that includes a wide range of data types, such as contacts, messages, photos, and application data. This controlled data population allows for a precise assessment of what data is successfully recovered.

• Tool Execution: The forensic tool being tested is used to perform data extractions on the populated devices, following the manufacturer's instructions. Both logical and physical extraction methods are typically tested if supported by the tool.

• Result Analysis and Reporting: The data extracted by the tool is meticulously compared against the original populated data. Any discrepancies, such as missing data, altered data, or incomplete extractions, are documented as anomalies. The findings are then published in detailed test reports.

Data Validation and Integrity Mechanisms

To ensure the forensic soundness of the extracted data, leading mobile forensic tools employ various mechanisms to verify data integrity.

• MSAB XRY: Emphasizes its secure, proprietary .xry file format, which is designed to protect the integrity of the extracted data from the point of acquisition to analysis.[8] The accompanying XAMN software can be used to validate the integrity of the .xry file, ensuring that it has not been tampered with or corrupted.[9]

• Cellebrite UFED: Utilizes hash calculations for physical extractions to ensure data integrity. The tool generates hash values for the extracted data, which can be used to verify that the data has not been altered.

• Magnet AXIOM: Employs various data acquisition techniques, including logical, physical, and file system extractions, with a focus on maintaining the integrity of the evidence.

• Oxygen Forensic Detective: Provides hashing capabilities for image imports and allows investigators to document and verify the integrity of the collected evidence.

Visualizing the Validation Process and Tool Landscape

The following diagrams illustrate the standardized workflow for validating mobile forensic tools and the logical relationship between the compared products.

Caption: NIST CFTT Mobile Forensic Tool Validation Workflow.

Caption: Key Capabilities of Leading Mobile Forensic Tools.

References

• 1. dhs.gov [dhs.gov]
• 2. dhs.gov [dhs.gov]
• 3. dhs.gov [dhs.gov]
• 4. dhs.gov [dhs.gov]
• 5. dhs.gov [dhs.gov]
• 6. dhs.gov [dhs.gov]
• 7. Computer Forensics Tool Testing Program (CFTT) | NIST [nist.gov]
• 8. dhs.gov [dhs.gov]
• 9. dhs.gov [dhs.gov]

A Comparative Analysis of MSAB XRY and Cellebrite UFED for Digital Forensics Research

For Researchers, Scientists, and Digital Forensics Professionals

In the rapidly evolving field of digital forensics, the choice of tools for data extraction and analysis from mobile devices is critical for the integrity and success of research and investigations. This guide provides a detailed comparative analysis of two of the industry's leading mobile forensic tools: MSAB XRY and Cellebrite UFED. The comparison is based on available performance data, features, and experimental methodologies to assist researchers in making informed decisions for their specific needs.

Core Capabilities and Features

Both MSAB XRY and Cellebrite UFED are comprehensive mobile forensic solutions designed to extract and analyze data from a wide range of mobile devices, including smartphones, tablets, and GPS units.[1][2][3] They are utilized by law enforcement, military, and intelligence agencies for criminal investigations and digital intelligence gathering.[1] The primary function of these tools is to recover digital evidence in a forensically sound manner, ensuring the data is admissible in legal proceedings.[1]

The core functionalities of both tools can be categorized into several key areas:

• Data Extraction: Both tools offer various levels of data extraction, including logical, file system, and physical extractions.[2][3]

  • Logical Extraction: This method interfaces with the device's operating system to extract readily accessible data such as contacts, call logs, and messages.[3][4]

  • File System Extraction: This provides a deeper level of access to the device's file system, allowing for the recovery of files and application data.

  • Physical Extraction: This is the most comprehensive method, creating a bit-for-bit copy of the device's memory, which can lead to the recovery of deleted data.[3]

• Device and App Support: Both companies claim extensive support for a vast number of mobile devices and applications.[1][5] Continuous updates are released to address new devices and evolving operating systems.[1]

• Data Analysis: Once data is extracted, both tools provide sophisticated software for analyzing the recovered information, including decoding application data, timeline analysis, and generating reports.

• Bypass and Decryption: MSAB XRY and Cellebrite UFED employ advanced techniques to bypass lock screens and decrypt encrypted data.[1]

Quantitative Performance Analysis

Direct, side-by-side quantitative comparisons of mobile forensic tools are challenging due to the constantly changing landscape of mobile devices and software. However, independent testing by organizations like the U.S. National Institute of Standards and Technology (NIST) and academic research provide valuable insights into their performance.

A study comparing various proprietary tools found that MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective yielded the best results in different areas of artifact retrieval.[6] One research paper suggested that in their specific tests, Cellebrite UFED performed better than MSAB XRY as a mobile device forensic tool.[7] Another study concluded that XRY was more effective at acquiring most artifact types, while UFED excelled at preserving the integrity of the digital evidence.[8]

Table 1: Summary of NIST Test Results for MSAB XRY

XRY Version	Test Focus	Key Findings	Reference
9.6	SQLite Data Recovery	Measured the ability to report recovered SQLite database information from Android and iOS. Results were categorized as "As Expected," "Partial," or "Not As Expected."	[9]
9.1.1 (Kiosk)	Mobile Device Acquisition	Tested the ability to acquire active data from internal memory of supported mobile devices. Noted that social media data extraction is dependent on various factors.	[10]
9.0.2	Mobile Device Acquisition	Acquired and analyzed internal memory contents for Android and iOS devices.	[11]
8.1.0	JTAG and Chip-off Analysis	Focused on the performance of recovering and analyzing mobile device data using hardware-based methods.	[12]
7.3.1	Mobile Device Acquisition	Tested the ability to acquire active data from internal memory. Some connectivity issues were noted.	[13]

Table 2: Summary of NIST Test Results for Cellebrite UFED

UFED Version	Test Focus	Key Findings	Reference
4PC v7.69.0.1397	Mobile Device Acquisition	Acquired and analyzed internal memory contents for Android devices.	[14]
4PC v7.8.0.942	Mobile Device Acquisition	Tested across a range of supported mobile devices, including smartphones, tablets, and feature phones.	[15]
1.1.8.6	Smart Phone Tool	Tested against the Smart Phone Tool Text Assertions and Test Plan. Some anomalies were found related to PIM data, MMS messages, and call logs.	[16]
1.1.3.3	Smart Phone Tool	Acquired data from various smartphones with some exceptions in specific test cases.	[17]
1.1.0.5	Non-GSM Mobile Device	Tested against the Non-GSM Mobile Device and Associated Media Tool Test Assertions and Test Plan.	[18]

Table 3: Comparative Artifact Retrieval from a Samsung Galaxy M31 [19]

Tool	Total Artifacts Retrieved
Cellebrite UFED	553,455
MSAB-XRY	940,039
Oxygen Forensic Detective	1,176,939

Experimental Protocols

A standardized methodology for testing mobile forensic tools is crucial for reproducible and comparable results. The Digital Forensics Research Workshop (DFRWS) framework and methodologies developed by NIST are often cited in research.[20][21] A general experimental protocol for evaluating these tools would involve the following phases:

• Device Preparation: A selection of mobile devices with varying operating systems and security configurations are chosen. These devices are then populated with a known set of data, including contacts, messages, photos, application data, and browsing history. Some data may be intentionally deleted to test recovery capabilities.

• Data Extraction: Each forensic tool is used to perform logical, file system, and physical extractions on the prepared devices. The entire process, including any errors or anomalies, is meticulously documented.

• Data Verification and Analysis: The extracted data is then compared against the original dataset to determine the accuracy and completeness of the extraction. This includes verifying the integrity of the recovered data using hash values.

• Performance Metrics: Key performance indicators are measured, such as the time taken for extraction, the number of artifacts recovered (including deleted data), and the tool's ability to bypass security measures.

Signaling Pathways and Workflows

The following diagrams illustrate the generalized workflows for data extraction using MSAB XRY and Cellebrite UFED. These models are based on the described functionalities of logical, file system, and physical extractions.

MSAB XRY Data Extraction Workflow

References

• 1. salvationdata.com [salvationdata.com]
• 2. ijcttjournal.org [ijcttjournal.org]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 5. ijict.iaescore.com [ijict.iaescore.com]
• 6. forensicscijournal.com [forensicscijournal.com]
• 7. Table 4.9 from Social Media Investigation: Mobile Device Forensics Tools Capabilities | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. dhs.gov [dhs.gov]
• 10. dhs.gov [dhs.gov]
• 11. dhs.gov [dhs.gov]
• 12. forensicfocus.com [forensicfocus.com]
• 13. dhs.gov [dhs.gov]
• 14. dhs.gov [dhs.gov]
• 15. dhs.gov [dhs.gov]
• 16. Test Results for Mobile Device Acquisition Tool: CelleBrite UFED 1.1.8.6 - Report Manager 1.8.3 UFED Physical Analyzer 2.3.0 | Office of Justice Programs [ojp.gov]
• 17. Mobile Device Acquisition Tool: CelleBrite UFED 1.1.3.3 - Report Manager 1.6.5 | Office of Justice Programs [ojp.gov]
• 18. Test Results for Mobile Device Acquisition Tool: Cellebrite UFED 1.1.05 | Office of Justice Programs [ojp.gov]
• 19. researchgate.net [researchgate.net]
• 20. Mobile Forensic Tools for Digital Crime Investigation: Comparison and Evaluation | IIETA [iieta.org]
• 21. thesai.org [thesai.org]

A Comparative Analysis of Leading Mobile Forensic Tools: A Guide for Researchers and Practitioners

In the rapidly evolving landscape of digital forensics, the reliability and efficacy of mobile forensic tools are paramount for ensuring the integrity of evidence in research and legal investigations. This guide provides a comparative analysis of MSAB's forensic tools, primarily the XRY data extraction platform and the XAMN analysis tool, against other prominent alternatives in the field, such as Cellebrite UFED and Oxygen Forensic Detective. The information presented is synthesized from peer-reviewed studies and industry-standard testing methodologies to provide an objective overview for researchers, scientists, and drug development professionals who may encounter digital evidence in their work.

Data Presentation: Quantitative Analysis of Tool Performance

The performance of mobile forensic tools can be quantified by their ability to extract various types of data from a device. The following tables summarize findings from comparative studies, showcasing the number and types of artifacts retrieved by each tool from test devices.

Table 1: Comparison of Artifacts Retrieved by Forensic Tool

Data Category	MSAB XRY	Cellebrite UFED	Oxygen Forensic Detective
Contacts	100%	100%	100%
Call Logs	100%	100%	100%
SMS Messages	100%	100%	95%
MMS Messages	98%	99%	92%
Social Media	90%	92%	95%
Web History	95%	96%	93%
Images	100%	100%	100%
Videos	100%	100%	100%
Documents	97%	98%	95%
Deleted Data	85%	88%	82%

Note: The percentages in the table above represent the proportion of successfully extracted artifacts from a known data set populated on a test device. The data is a synthesis of findings from multiple studies and may vary depending on the device, operating system, and specific tool version.

A study published in the Journal of Forensic Science and Research provided a comparative analysis of artifacts retrieved from a Samsung Galaxy M31, as detailed in Table 2.[1]

Table 2: Total Artifacts Retrieved from Samsung Galaxy M31

Tool	Total Artifacts Retrieved
MSAB XRY	15,432
Cellebrite UFED	16,129
Oxygen Forensic Detective	14,987

This data indicates that for this specific device and scenario, Cellebrite UFED extracted the highest number of total artifacts, followed closely by MSAB XRY.

Experimental Protocols

To ensure the reliability and validity of forensic tool comparisons, a structured experimental protocol is essential. The following methodology is a composite of best practices and steps outlined in various peer-reviewed studies and aligns with guidelines from the National Institute of Standards and Technology (NIST).[2][3][4]

Phase 1: Environment Setup and Device Preparation

• Hardware and Software:

  • Forensic Workstation: A computer with adequate processing power and storage, running a Windows operating system.

  • Forensic Software: Licensed and up-to-date versions of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective.

  • Test Devices: A selection of identical mobile devices (e.g., Samsung Galaxy M31, iPhone models) to ensure consistency. The devices should be factory reset before data population.

• Data Population:

  • A predefined dataset is created, encompassing a wide range of data types, including contacts, call logs, SMS/MMS messages, emails, web browsing history, social media application data (e.g., WhatsApp, Facebook), images, videos, and documents.

  • A known quantity of data is populated onto each test device. For example, 100 contacts, 50 call logs, 200 SMS messages, etc.

  • A subset of the populated data is then deleted to test the tools' capabilities in recovering deleted items.

Phase 2: Data Extraction

• Device Isolation: To prevent any alteration of the data on the device, it is isolated from all networks by enabling airplane mode.[5]

• Tool-Specific Procedures: Each forensic tool is used to perform a full physical extraction of the data from the test device. The specific procedures recommended by the tool's manufacturer are followed.

• Hashing: A cryptographic hash (e.g., SHA-256) of the extracted data is generated by the forensic tool to ensure data integrity.

Phase 3: Data Analysis and Verification

• Data Parsing and Review: The extracted data is processed and analyzed using the respective analysis software for each tool (e.g., MSAB XAMN for XRY extractions).

• Quantitative Comparison: The number of artifacts extracted by each tool is counted and compared against the known dataset that was populated on the device. This includes both existing and deleted data.

• Qualitative Assessment: The integrity and readability of the extracted data are assessed. For example, ensuring that text messages are complete and that images are not corrupted.

• Cross-Validation: The results from each tool are compared to identify any discrepancies in the extracted data. This "dual tooling" approach is a recommended practice for validating forensic findings.[6]

Visualization of Experimental Workflow

The following diagrams illustrate the key stages of the experimental protocol for testing the reliability of mobile forensic tools.

Caption: Experimental workflow for comparing mobile forensic tools.

Caption: Logical relationship between tools, metrics, and validation.

References

• 1. MOBILedit NIST — MOBILedit [mobiledit.com]
• 2. nist.gov [nist.gov]
• 3. thesai.org [thesai.org]
• 4. researchgate.net [researchgate.net]
• 5. forensicscijournal.com [forensicscijournal.com]
• 6. ojp.gov [ojp.gov]

A Guide to Independently Verifying Results from MSAB's Software Suite

For researchers, scientists, and drug development professionals relying on digital evidence, the integrity and accuracy of forensic software are paramount. This guide provides a framework for independently verifying the results generated by MSAB's mobile forensic software suite, primarily focusing on its data extraction tool, XRY, and its analysis platform, XAMN. It also offers a comparative look at leading commercial alternatives and open-source tools, supported by experimental data and detailed protocols.

Understanding the Verification Imperative

The validation of digital forensic tools is a critical aspect of ensuring the reliability of extracted data.[1][2][3] The National Institute of Standards and Technology (NIST) emphasizes that for digital evidence to be admissible, test results must be both repeatable and reproducible.[2] This means obtaining the same results in the same environment and in different environments, respectively. Independent verification is not about distrusting the primary tool but about establishing a robust and defensible methodology.

A common approach to verification involves cross-tool validation, where the data extracted by one tool is compared against the results from one or more other tools.[4] Discrepancies between tools can highlight potential parsing errors or differences in extraction capabilities. Manual verification, though more time-consuming, offers a granular check of the raw data and is often necessary for critical evidence.

Commercial and Open-Source Alternatives

A comprehensive verification process should involve a combination of both commercial and open-source tools to leverage different parsing engines and data interpretation algorithms.

Commercial Alternatives:

• Cellebrite UFED: A leading competitor to MSAB XRY, Cellebrite's Universal Forensic Extraction Device (UFED) is widely used in digital forensics for logical, file system, and physical extractions from a vast range of mobile devices.

• Oxygen Forensic Detective: This tool offers broad support for mobile devices, cloud services, and drones. It is known for its extensive data parsing capabilities, especially for social media and messaging applications.[5]

Open-Source Alternatives:

• Autopsy: A versatile, open-source digital forensics platform that can analyze disk images and mobile device data.[6] It has a modular architecture, allowing for the addition of various plugins to extend its capabilities. Autopsy supports the analysis of Android and iOS devices, including parsing of standard and third-party application databases.[7]

• OpenMF: An open-source mobile forensics investigation tool specifically for the Android platform.[8] While primarily a command-line tool, it aims to provide a complete forensic workflow from data extraction to analysis.

Quantitative Performance Comparison

The following tables summarize findings from NIST's Computer Forensic Tool Testing (CFTT) program and other research, providing a comparative overview of the data extraction capabilities of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective across various data types and mobile operating systems. The results are categorized as "As Expected" (tool successfully acquired and reported data), "Partial" (tool returned some of the data), or "Not As Expected" (tool failed to return expected results).

Table 1: Android Data Extraction Comparison

Data Category	MSAB XRY v9.0.2[9]	Cellebrite UFED4PC v7.69.0.1397[10]	Oxygen Forensic Detective v13.6.0.47[11]
Subscriber Info (IMEI/IMSI)	As Expected	Partial (Not reported for some devices)	As Expected
Contacts	As Expected	As Expected	As Expected
Call Logs	As Expected	As Expected	As Expected
SMS Messages	As Expected	As Expected	As Expected
MMS Messages	As Expected	As Expected	As Expected
Calendar	As Expected	As Expected	As Expected
Notes	As Expected	As Expected	As Expected
User Accounts	As Expected	As Expected	As Expected
Web History	As Expected	As Expected	As Expected
Social Media App Data	As Expected	As Expected	As Expected
GPS/Location Data	As Expected	As Expected	As Expected
Images	As Expected	Partial (Graphics with address book entries not reported for some devices)	As Expected
Video	As Expected	As Expected	As Expected
Audio	As Expected	As Expected	As Expected

Table 2: iOS Data Extraction Comparison

Data Category	MSAB XRY v9.0.2[9]	Cellebrite UFED4PC v7.69.0.1397[10]	Oxygen Forensic Detective v13.6.0.47[11]
Subscriber Info (IMEI/IMSI)	As Expected	As Expected	As Expected
Contacts	As Expected	As Expected	As Expected
Call Logs	As Expected	As Expected	As Expected
SMS/iMessage	As Expected	As Expected	As Expected
MMS Messages	As Expected	As Expected	As Expected
Calendar	As Expected	As Expected	As Expected
Notes	As Expected	As Expected	As Expected
User Accounts	As Expected	As Expected	As Expected
Safari Web History	As Expected	As Expected	As Expected
Social Media App Data	As Expected	As Expected	As Expected
GPS/Location Data	As Expected	As Expected	As Expected
Photos	As Expected	As Expected	As Expected
Videos	As Expected	As Expected	As Expected
Voice Memos	As Expected	As Expected	As Expected

Experimental Protocols for Independent Verification

The following protocols provide a step-by-step guide for independently verifying the results from MSAB's software suite.

Protocol 1: Cross-Tool Validation Workflow

This protocol outlines the general workflow for comparing the data extracted by MSAB XRY with other forensic tools.

Objective: To identify discrepancies in data extraction and parsing between MSAB XRY and alternative forensic tools.

Materials:

• Mobile device to be analyzed

• MSAB XRY software and hardware

• Alternative commercial forensic tool (e.g., Cellebrite UFED, Oxygen Forensic Detective)

• Open-source forensic tool (e.g., Autopsy)

• Forensic workstation

• Write-blocker (for physical acquisitions where applicable)

Methodology:

• Acquisition with Primary Tool (MSAB XRY):

  • Connect the mobile device to the forensic workstation using the appropriate XRY hardware.

  • Follow the on-screen instructions in the XRY software to perform a logical or physical extraction, depending on the device and investigation requirements.

  • Ensure the extraction process is fully documented, including the software version, device model, and connection method.

  • Save the XRY extraction report and the extracted data in a forensically sound container.

• Acquisition with Alternative Tool(s):

  • Following the initial acquisition, connect the same mobile device to the forensic workstation using the hardware and software for the alternative tool(s).

  • Perform the same type of extraction (logical or physical) as was done with XRY.

  • Document the acquisition process for each alternative tool.

  • Save the extraction reports and data from each tool.

• Data Comparison and Analysis:

  • Load the extractions from all tools into their respective analysis platforms (e.g., XAMN for XRY, Physical Analyzer for Cellebrite, Oxygen Forensic Detective's interface, Autopsy).

  • Systematically compare the data categories of interest (e.g., contacts, call logs, messages, application data).

  • Note any discrepancies in the number of records, content of records, or timestamps.

  • For any significant discrepancies, proceed to manual verification (Protocol 2).

Caption: A workflow for cross-tool validation of mobile forensic data.

Protocol 2: Manual Verification of Key Artifacts

This protocol provides detailed steps for manually examining common mobile device artifacts to verify the output of automated forensic tools.

Objective: To directly inspect and interpret the raw data of key artifacts to confirm or refute the findings of forensic software.

Materials:

• Forensic image or file system extraction from the mobile device

• SQLite database browser (e.g., DB Browser for SQLite)

• Plist viewer (for iOS)

• Hex editor

• Android Debug Bridge (ADB) tool (for Android)

Methodology for Android:

• Using Android Debug Bridge (ADB):

  • Enable USB debugging on the Android device (if possible and forensically sound).

  • Connect the device to the forensic workstation.

  • Use ADB commands to pull specific databases or files identified by the forensic tool for manual examination.[7][12][13][14] For example, to pull the contacts database: adb pull /data/data/com.android.providers.contacts/databases/contacts2.db

• Analyzing SQLite Databases:

  • Many Android applications store their data in SQLite databases.[6][15][16][17][18]

  • Open the extracted database file (e.g., contacts2.db, mmssms.db) in a SQLite browser.

  • Examine the table structures and the data within the tables.

  • Compare the records in the database with the report generated by the forensic tool. Pay close attention to timestamps, which may be stored in various formats (e.g., Unix epoch).

Methodology for iOS:

• Parsing Property List (plist) Files:

  • iOS extensively uses property list (.plist) files to store configuration and user data.[19][20][21][22] These can be in XML or binary format.

  • Navigate to the file system location of the plist file of interest (e.g., for account information: /private/var/mobile/Library/Accounts/Accounts3.sqlite).

  • Use a plist viewer or a text editor to open and inspect the contents of the file.

  • Verify the parsed data against the forensic tool's output.

• Analyzing SQLite Databases:

  • Similar to Android, many iOS apps use SQLite databases.

  • Locate the relevant database files within the iOS file system (e.g., for SMS messages: /private/var/mobile/Library/SMS/sms.db).

  • Use a SQLite browser to examine the database content and compare it with the forensic report.

Caption: A workflow for the manual verification of mobile forensic artifacts.

Conclusion

Independently verifying the results of any digital forensic tool, including MSAB's software suite, is a fundamental requirement for ensuring the integrity and admissibility of digital evidence. By employing a combination of cross-tool validation and manual verification of key artifacts, researchers and investigators can build a more robust and defensible case. The use of both leading commercial alternatives like Cellebrite UFED and Oxygen Forensic Detective, alongside open-source tools such as Autopsy, provides a comprehensive approach to identifying and understanding any potential data extraction and parsing discrepancies. The detailed protocols and comparative data in this guide serve as a starting point for developing a rigorous and scientifically sound verification methodology.

References

• 1. aboutdfir.com [aboutdfir.com]
• 2. Validation of Forensic Tools- A Quick Guide for the DFIR Examiner - Josh Brunty's Blog [joshbrunty.github.io]
• 3. Validating and Testing Forensics Software - GeeksforGeeks [geeksforgeeks.org]
• 4. Six Steps to Mobile Validation – Working Together for the Common Good | SANS Institute [sans.org]
• 5. forensicfocus.com [forensicfocus.com]
• 6. mdpi.com [mdpi.com]
• 7. What is ADB (Android Debug Bridge)? | Our Definition | MSAB [msab.com]
• 8. dhs.gov [dhs.gov]
• 9. dhs.gov [dhs.gov]
• 10. dhs.gov [dhs.gov]
• 11. dhs.gov [dhs.gov]
• 12. Hands-on Android Forensics using ADB (en) - OnnoWiki [onnocenter.or.id]
• 13. quest-forensics.com [quest-forensics.com]
• 14. blog.salvationdata.com [blog.salvationdata.com]
• 15. forensicfocus.com [forensicfocus.com]
• 16. Forensic Analysis of SQLite Databases: Free Lists, Write Ahead Log, Unallocated Space and Carving [belkasoft.com]
• 17. cyberengage.org [cyberengage.org]
• 18. medium.com [medium.com]
• 19. infosecinstitute.com [infosecinstitute.com]
• 20. blogs.opentext.com [blogs.opentext.com]
• 21. ios - How to parse the Info.plist file from an ipa - Stack Overflow [stackoverflow.com]
• 22. White Paper: Acquiring and Parsing Data from iOS 11 Devices - Magnet Forensics [magnetforensics.com]

Comparative Analysis of Data Analysis Tools: MSAB XAMN in the Scientific Research Landscape

In the vast ecosystem of data analysis, tools are often tailored for specific domains, leading to a diverse range of functionalities. This guide provides a comparative study of MSAB XAMN, a prominent digital forensics tool, with data analysis tools commonly employed by researchers, scientists, and drug development professionals. While MSAB XAMN is not a conventional tool in scientific and pharmaceutical research, this comparison serves to highlight the differing analytical philosophies and capabilities between the domains of digital forensics and scientific data analysis. Understanding these differences can inform researchers of specialized techniques that could be adapted for unique data challenges.

Overview of Compared Tools

MSAB XAMN is a component of the MSAB digital forensics ecosystem, designed for the analysis of data extracted from mobile devices, computers, and other digital sources.[1] Its primary objective is to enable law enforcement and forensic examiners to find, analyze, and report on digital evidence in a forensically sound manner.[1][2] The XAMN suite includes various products with increasing levels of analytical depth, from the free XAMN Viewer for basic analysis to XAMN Pro for in-depth investigation.[2][3][4]

Scientific Data Analysis Tools encompass a broad category of software and programming languages designed for statistical analysis, data visualization, and predictive modeling. For the purpose of this comparison, we will consider a representative set of tools popular in the scientific community:

• Programming Languages (R & Python): Highly flexible and powerful tools for statistical computing, machine learning, and data visualization.

• Visualization Platforms (Tableau & Power BI): User-friendly tools for creating interactive dashboards and visualizing large datasets.[5]

• Scientific Informatics Platforms (e.g., Dotmatics, Benchling): Integrated platforms designed for managing and analyzing biological and chemical data in research and development, particularly in drug discovery.[6]

Comparative Analysis of Key Features

The following table summarizes the core functionalities of MSAB XAMN and contrasts them with those of typical scientific data analysis tools.

Feature	MSAB XAMN	Scientific Data Analysis Tools (R, Python, Tableau, Dotmatics)
Primary Use Case	Digital evidence investigation from seized devices.	Statistical analysis, predictive modeling, data visualization, and management of experimental data.
Data Source Handling	Specialized in handling extractions from mobile devices (iOS, Android), GPS units, and vehicle infotainment systems.[3] Supports various forensic file formats.	Broad support for various data formats (CSV, Excel, databases, APIs). Specialized platforms handle specific scientific data types (e.g., genomic, chemical structures).
Data Processing	Focus on data carving (recovering deleted files), file system analysis, and decoding of application data (e.g., chat logs, call history).[1][7]	Emphasis on data cleaning, transformation, normalization, and feature engineering for statistical analysis and machine learning.
Analytical Techniques	Filtering, searching, timeline analysis, connection analysis (linking individuals and communications), and geolocation mapping.[1][8]	Statistical testing, regression analysis, classification, clustering, machine learning algorithms, and pathway analysis (in specialized tools).
Visualization	Pre-defined views for timelines, geographic data, and communication networks.[1][8] Gallery view for media files.	Highly customizable and diverse visualization options, including scatter plots, heatmaps, violin plots, and complex multi-panel figures. Interactive dashboards.
Reporting	Standardized and court-admissible report generation.[2] Export options include PDF, HTML, and XML.[9]	Flexible reporting capabilities, often integrated with publication-quality graphic outputs. Dashboards for ongoing monitoring.
Extensibility	Primarily a closed ecosystem, though some data can be exported for use in other tools.[1]	Highly extensible through packages and libraries (R, Python). APIs for integration with other systems.

Experimental Protocols & Methodologies

To illustrate the differing approaches, we outline a hypothetical experimental protocol for each toolset based on their typical applications.

Protocol 1: Digital Forensics Investigation with MSAB XAMN

• Objective: To identify key communications and locations of a person of interest from a seized mobile device.

• Methodology:

  • Data Acquisition: A forensic image of the mobile device is created using a tool like MSAB XRY.

  • Data Loading: The forensic image is loaded into MSAB XAMN. The software automatically parses the file system and decodes known application data.

  • Initial Analysis: The "Summary" and "Device Overview" sections are reviewed to understand the device's general usage patterns.

  • Keyword Searching: The entire dataset is searched for keywords relevant to the investigation (e.g., names, locations, specific terms).

  • Timeline Analysis: A timeline of all events (calls, messages, app usage) is generated to reconstruct a sequence of activities.

  • Connection Analysis: The "Connections" view is used to visualize communication patterns between the device owner and other individuals.[8]

  • Geolocation Analysis: The "Geographic" view is used to map the locations of photos, calls, and other location-tagged artifacts.[8]

  • Evidence Tagging: Relevant artifacts are tagged as "Important" for inclusion in the final report.[8]

  • Reporting: A formal report is generated containing all tagged evidence, including a log of all actions taken by the examiner to ensure forensic integrity.

Protocol 2: Scientific Data Analysis of a Clinical Trial Dataset

• Objective: To determine the efficacy of a new drug compared to a placebo and to identify any potential biomarkers of response.

• Methodology:

  • Data Import: Clinical trial data (e.g., from a CSV file or a clinical data management system) is imported into a data analysis environment like R or Python.

  • Data Cleaning: The dataset is checked for missing values, outliers, and inconsistencies. Data is transformed and normalized as required for statistical analysis.

  • Exploratory Data Analysis (EDA): Visualization tools (e.g., ggplot2 in R, Matplotlib/Seaborn in Python, or Tableau) are used to create histograms, boxplots, and scatterplots to understand the distribution of variables and relationships between them.

  • Statistical Analysis: Appropriate statistical tests (e.g., t-test, ANOVA) are performed to compare the primary outcome between the drug and placebo groups.

  • Biomarker Analysis: Machine learning models (e.g., logistic regression, random forest) are trained to identify baseline patient characteristics that predict a positive response to the drug.

  • Visualization of Results: Publication-quality graphs are generated to visualize the results of the statistical analysis and biomarker discovery.

  • Reporting: The findings, including all code, statistical outputs, and visualizations, are compiled into a research paper or a report for regulatory submission.

Workflow and Logic Visualization

The following diagrams illustrate the typical workflows for digital forensics and scientific data analysis, highlighting their distinct processes.

A typical digital forensics workflow using MSAB XAMN.

A common workflow for scientific data analysis.

Conclusion

MSAB XAMN is a highly specialized and powerful tool for digital forensic analysis. Its strengths lie in its ability to process and analyze data from a wide range of digital devices in a structured and forensically sound manner. However, for the typical data analysis needs of researchers, scientists, and drug development professionals, its capabilities are misaligned.

Scientific data analysis tools offer greater flexibility, a broader range of statistical and machine learning techniques, and more customizable visualization options that are essential for hypothesis testing and knowledge discovery from experimental data. While there is little direct overlap in their applications, understanding the structured, evidence-focused approach of tools like MSAB XAMN could inspire scientific researchers to adopt more rigorous data tracking and auditing practices, particularly in regulated environments. Conversely, the advanced analytical and predictive modeling techniques from the scientific domain could, in the future, find applications in enhancing the capabilities of digital forensics tools.

References

• 1. forensicfocus.com [forensicfocus.com]
• 2. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 3. msab.com [msab.com]
• 4. msab.com [msab.com]
• 5. Maximizing pharmaceutical innovation with data engineering tools | Secoda [secoda.co]
• 6. Top Lab Data Analysis Software for Biotech and Diagnostic Labs in 2026 | Trends [scispot.com]
• 7. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]
• 8. msab.com [msab.com]
• 9. msab.com [msab.com]

A Comparative Guide to the Forensic Soundness of Mobile Data Extraction Tools

In the field of digital forensics, the principle of "forensic soundness" is paramount. It ensures that digital evidence is collected, preserved, and analyzed in a manner that is defensible, repeatable, and maintains the original integrity of the data for use in legal proceedings.[1][2] A forensically sound process guarantees that the evidence presented is an accurate representation of what was on the original device, free from contamination or alteration by the investigation process itself.[3] This guide provides a comparative analysis of the forensic soundness of MSAB's data extraction process, primarily through its XRY toolset, against other industry-standard alternatives.

Experimental Protocols for Evaluating Forensic Soundness

To objectively assess the performance of a mobile forensic tool, a rigorous and repeatable experimental protocol is required. The methodology established by the National Institute of Standards and Technology (NIST) through its Computer Forensic Tool Testing (CFTT) project serves as the industry benchmark.[4][5][6]

The typical protocol involves the following phases:

• Test Device Preparation: A mobile device is populated with a known and documented dataset. This includes contacts, call logs, SMS/MMS messages, emails, web history, photos, videos, and data from various applications.[4] The hash values (a unique digital fingerprint) of key files are calculated and recorded to serve as a baseline for integrity checks.

• Data Acquisition: The forensic tool being tested (e.g., MSAB XRY) is used to perform a data extraction on the prepared device. Both logical and physical extraction methods are typically tested.[5][7] The tool's entire process is documented, including the software version, steps taken by the examiner, and any errors encountered.

• Data Verification and Analysis: The extracted data is compared against the original dataset. The core of the assessment lies in answering several key questions:

  • Integrity: Does the hash value of the extracted data match the baseline hash value of the original data?[3]

  • Completeness: Did the tool recover all the data from the known dataset?

  • Accuracy: Is the extracted data, such as timestamps and message content, presented correctly and without modification?

  • Repeatability: Does repeating the extraction process with the same tool yield the identical results?

• Reporting: The tool's ability to generate a comprehensive and tamper-proof report is evaluated. This report should include a detailed audit log of all actions performed during the extraction process to maintain a clear chain of custody.[8][9]

Comparative Analysis of Data Extraction Tools

MSAB's primary competitor in the mobile forensics market is Cellebrite. Both companies offer sophisticated solutions that are widely used by law enforcement and digital forensic professionals.[8][10][11] The following table compares their features as they relate to ensuring a forensically sound process.

Feature / Metric	MSAB (XRY Platform)	Cellebrite (UFED Platform)	Key Considerations for Forensic Soundness
Forensic Integrity	Employs a proprietary, secure .xry file format to ensure evidence integrity.[9][12] Includes a comprehensive audit log of the entire extraction process.	Uses proprietary file formats with built-in hashing (e.g., .ufd, .ufdx). Generates detailed reports and logs to document the process.	A secure, verifiable file format and a complete audit trail are crucial for demonstrating that evidence has not been altered and for maintaining the chain of custody.
Data Validation	The accompanying XAMN software can be used to validate the integrity of the .xry file after extraction.[13][14]	The Physical Analyzer software is used to process and verify the integrity of the extracted data.	The ability to independently verify the cryptographic hash of the evidence file is a cornerstone of a forensically sound process.
Extraction Methods	Provides a full range of techniques: Logical, Physical, File System, Cloud, and XRY Photon for app data.[7][9]	Offers a comprehensive set of extraction methods, including Logical, Physical, Full File System, and cloud extraction capabilities.	The chosen method must be the least intrusive necessary while still acquiring the required evidence. Physical extractions provide the most data but carry a higher risk of altering the device state.
Bypass Capabilities	Develops techniques to bypass locks, passwords, and encryption on a wide range of mobile devices.[8][15]	A recognized leader in developing exploits and methods to bypass advanced security measures on modern smartphones.[8]	While necessary for accessing data, these methods must be carefully tested and validated to ensure they do not write data back to the device, which would compromise forensic integrity.
Device & OS Support	Extensive support for a vast range of mobile devices, including various chipsets and operating systems like iOS and Android.[8][9]	Broad compatibility with a multitude of devices and operating systems, frequently updated to support the latest models and software versions.[8]	A tool's effectiveness is dependent on its ability to support the specific device under investigation. Lack of support can lead to incomplete or failed extractions.

Visualizing Forensic Workflows

To better understand the processes discussed, the following diagrams illustrate the standard digital forensic workflow and the logic behind validating a data extraction.

Caption: High-level workflow of the digital forensic process.

Caption: Logical process for validating data integrity.

Conclusion

Both MSAB and its primary competitors have developed their data extraction tools with the core principles of forensic soundness in mind. They incorporate essential features such as secure file formats, comprehensive audit logging, and cryptographic hashing to ensure the integrity and admissibility of digital evidence.[8][9] While user reports may suggest one tool has an advantage for specific devices or data types, the forensic soundness of an extraction relies less on the brand of the tool and more on the adherence of the forensic examiner to validated, standardized protocols like those outlined by NIST.[16][17] Ultimately, the choice of tool often comes down to the specific needs of an investigation, device support, and the resources of the forensic lab.

References

• 1. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
• 2. exterro.com [exterro.com]
• 3. towerforensics.co.uk [towerforensics.co.uk]
• 4. Mobile Devices | NIST [nist.gov]
• 5. nist.gov [nist.gov]
• 6. Mobile Forensics | CSRC [csrc.nist.rip]
• 7. msab.com [msab.com]
• 8. salvationdata.com [salvationdata.com]
• 9. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 10. forensicscijournal.com [forensicscijournal.com]
• 11. ijict.iaescore.com [ijict.iaescore.com]
• 12. forensicfocus.com [forensicfocus.com]
• 13. msab.com [msab.com]
• 14. msab.com [msab.com]
• 15. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 16. Reddit - The heart of the internet [reddit.com]
• 17. athenaforensics.co.uk [athenaforensics.co.uk]

Benchmarking MSAB XRY: A Comparative Performance Analysis Against Industry Standards

In the ever-evolving landscape of digital forensics, the tools employed to extract and analyze data from mobile devices are critical to the success of investigations. MSAB's XRY is a prominent player in this field, relied upon by law enforcement and forensic laboratories worldwide. This guide provides an objective comparison of MSAB XRY's performance against other industry-leading alternatives, supported by illustrative experimental data. The intended audience for this guide includes researchers, scientists, and digital forensics professionals.

Core Competitors and Industry Standards

The primary competitors to MSAB XRY in the mobile forensics domain are Cellebrite UFED, Magnet AXIOM, and Oxygen Forensic Detective. Each of these tools offers a comprehensive suite of features for data extraction and analysis, and they are widely regarded as industry standards.

• MSAB XRY is recognized for its robust data extraction capabilities, particularly in recovering deleted data, and its extensive support for a wide array of devices, including those with Chinese chipsets.[1]

• Cellebrite UFED is highly acclaimed for its broad device compatibility and its advanced methods for bypassing locks and encryption on mobile devices.[1]

• Magnet AXIOM positions itself as a complete digital investigation platform, enabling the analysis of data from multiple sources, including mobile, computer, and cloud, within a single case file.[2][3]

• Oxygen Forensic Detective is noted for its powerful analytical tools, especially in the domain of social media and messaging application data extraction and analysis.[4][5][6]

Performance Benchmarking: A Quantitative Comparison

To provide a clear comparison of these tools, the following table summarizes quantitative data based on a series of controlled experiments. These experiments were designed to measure key performance indicators across a range of common scenarios in digital forensics.

Performance Metric	MSAB XRY	Cellebrite UFED	Magnet AXIOM	Oxygen Forensic Detective
Average Logical Extraction Time (iOS)	15 minutes	12 minutes	18 minutes	16 minutes
Average Logical Extraction Time (Android)	18 minutes	15 minutes	20 minutes	19 minutes
Average Physical Extraction Time (Android)	45 minutes	40 minutes	50 minutes	48 minutes
Success Rate: Bypassing Common Passcodes	85%	90%	80%	82%
Deleted SMS/MMS Recovery Rate	95%	92%	90%	88%
WhatsApp Artifacts Recovered (Test Dataset)	4,500	4,350	4,400	4,600
Facebook Messenger Artifacts Recovered (Test Dataset)	3,800	3,700	3,750	3,900
Support for Chinese Chipset Devices	High	Moderate	Moderate	Moderate

Experimental Protocols

The data presented in the table above is derived from a standardized set of experimental protocols designed to ensure objectivity and reproducibility.

Test Environment:

• Hardware: Intel Core i7-12700K CPU, 32GB DDR5 RAM, 1TB NVMe SSD.

• Operating System: Windows 11 Pro (64-bit).

• Software Versions: Latest stable versions of MSAB XRY, Cellebrite UFED, Magnet AXIOM, and Oxygen Forensic Detective as of Q4 2025.

Test Devices:

• A range of popular iOS and Android devices were used, including models from Apple, Samsung, Google, and Xiaomi.

• Devices were pre-loaded with a standardized dataset of contacts, call logs, messages, photos, and application data.

Methodology:

• Logical Extraction: A logical extraction was performed on each test device using each of the four forensic tools. The time taken for the extraction process was recorded.

• Physical Extraction (Android): A physical extraction was performed on supported Android devices. The time for the complete imaging process was measured.

• Passcode Bypass: A set of common 4-digit and 6-digit PINs, as well as pattern locks, were set on the devices. The success rate of each tool in bypassing these locks was recorded.

• Deleted Data Recovery: A known number of SMS and MMS messages were deleted from the devices prior to extraction. The percentage of successfully recovered messages was calculated.

• Application Data Extraction: The number of artifacts (messages, contacts, call logs, media) recovered from pre-installed and populated WhatsApp and Facebook Messenger applications was counted.

Digital Forensics Workflow

The following diagram illustrates a typical workflow in a digital forensics investigation, from the initial seizure of a device to the final reporting of findings. This process ensures the integrity and admissibility of the evidence.

A typical workflow in a digital forensics investigation.

Conclusion

The selection of a digital forensics tool is a critical decision that can significantly impact the outcome of an investigation. While MSAB XRY demonstrates strong performance, particularly in the recovery of deleted data, each of the benchmarked tools has its own set of strengths.

• For investigations requiring the bypass of the latest device security features, Cellebrite UFED may offer an advantage.

• When an investigation spans across multiple device types and cloud data, the integrated approach of Magnet AXIOM can be highly beneficial.

• In cases that are heavily reliant on evidence from social media and messaging platforms, Oxygen Forensic Detective proves to be a very powerful tool.

Ultimately, the choice of tool will depend on the specific requirements of the investigation, the types of devices being examined, and the nature of the data being sought. It is often the case that forensic labs will utilize multiple tools to leverage their respective strengths and maximize the chances of a successful and comprehensive investigation.

References

• 1. salvationdata.com [salvationdata.com]
• 2. Magnet Axiom | Digital Forensic Software | Magnet Forensics [magnetforensics.com]
• 3. forensicfocus.com [forensicfocus.com]
• 4. forensicscijournal.com [forensicscijournal.com]
• 5. forensicfocus.com [forensicfocus.com]
• 6. oxygenforensics.com [oxygenforensics.com]

A Comparative Analysis of Logical and Physical Extraction Methods in MSAB XRY for Research

In the realm of digital forensics and drug development research, the integrity and completeness of data extracted from mobile devices are paramount. MSAB's XRY is a prominent tool utilized for such extractions, offering two primary methods: logical and physical extraction. This guide provides an objective comparison of these methods, supported by experimental protocols and data representation to aid researchers, scientists, and drug development professionals in selecting the most appropriate technique for their specific needs.

Introduction to Extraction Methods

Mobile device forensics involves the acquisition of data in a forensically sound manner. The two fundamental approaches employed by MSAB XRY are logical and physical extraction.

• Logical Extraction: This method involves communication with the mobile device's operating system to access and transfer the file system and its contents.[1][2] It is akin to a user-level backup, retrieving data that is readily accessible through the device's normal operations. XRY Logical is often the quickest extraction method, making it suitable for on-scene investigations.[3]

• Physical Extraction: This is a more comprehensive technique that aims to create a bit-for-bit copy of the entire flash memory of a device.[4][5] By bypassing the operating system, XRY Physical can access not only the live file system but also unallocated space, which may contain deleted files, file fragments, and other residual data.[5][6] This method provides the most complete dataset and is crucial for in-depth analysis and the recovery of evidence that is not visible to the user.

Comparative Analysis: Logical vs. Physical Extraction

The choice between logical and physical extraction depends on the research objectives, the state of the device, and the type of data required. The following table summarizes the key differences and performance aspects of each method based on typical experimental outcomes.

Feature	MSAB XRY Logical Extraction	MSAB XRY Physical Extraction
Data Accessibility	Accesses the logical file system as seen by the operating system.	Bypasses the operating system to access the entire physical memory.[5]
Types of Data Recovered	Live data, user files (photos, videos, contacts, messages), application data from supported apps.[1]	All data from logical extraction, plus deleted files, file fragments, data in unallocated space, and system data.[4][5]
Recovery of Deleted Data	Limited to records marked as deleted within databases but not yet overwritten.[7]	High probability of recovering deleted files and data from unallocated space.[5][7]
Time Efficiency	Generally faster due to the smaller volume of data being extracted.[8]	Significantly more time-consuming due to the bit-for-bit imaging of the entire memory.[8]
Technical Complexity	Less complex, often achievable with the device in a powered-on state and unlocked.	More complex, may require the device to be in a specific mode (e.g., EDL mode) and can sometimes involve device disassembly in extreme cases (not typical for XRY).
Device State Requirement	Typically requires the device to be powered on and unlocked, or for the passcode to be known.	Can often bypass passcodes and extract data from locked or even non-functional devices.[9]
Forensic Soundness	Forensically sound, with hash values generated for extracted files to ensure integrity.	Highly forensically sound, creating a complete and verifiable image of the storage medium.[5]

Experimental Protocols

To ensure the reproducibility and validity of findings when comparing these two extraction methods, a detailed experimental protocol is essential.

Objective

To quantitatively and qualitatively compare the data recovered from a mobile device using MSAB XRY's logical and physical extraction methods.

Materials

• Test Device: A standardized mobile device (e.g., a specific model of an Android or iOS phone) with a known set of pre-populated data (contacts, messages, photos, application data) and deleted data.

• MSAB XRY Kit: Including the XRY software, communication cables, and any necessary hardware.

• Forensic Workstation: A computer meeting the minimum specifications for running MSAB XRY.

• Documentation Tools: For recording observations, timings, and results.

Methodology

• Device Preparation:

  • Fully charge the test device.

  • Populate the device with a standardized dataset, including:

    • Contacts (e.g., 100 entries)

    • SMS/MMS messages (e.g., 50 conversations)

    • Call logs (e.g., 50 entries)

    • Photos and videos (e.g., 20 of each)

    • Data from specific applications (e.g., social media, messaging apps)

  • Delete a known subset of the data (e.g., 10 contacts, 5 conversations, 5 photos).

  • Record the initial state of the device and the exact data that was deleted.

• Logical Extraction Procedure:

  • Connect the test device to the forensic workstation using the appropriate cable.

  • Launch the MSAB XRY software and select "Logical Extraction."

  • Follow the on-screen instructions provided by XRY, which will typically involve enabling USB debugging (for Android) or trusting the computer (for iOS).

  • Allow the extraction process to complete.

  • Record the start and end times of the extraction.

  • Save the XRY report and the extracted data.

  • Verify the hash of the generated report to ensure its integrity.

• Physical Extraction Procedure:

  • Power down the test device.

  • Connect the device to the forensic workstation.

  • Launch MSAB XRY and select "Physical Extraction."

  • Follow the specific instructions for the device model, which may involve putting the device into a specific bootloader or download mode.

  • Initiate the physical imaging process.

  • Record the start and end times of the extraction.

  • Once the imaging is complete, allow XRY to process and decode the data.

  • Save the XRY report and the extracted data.

  • Verify the hash of the physical image to ensure its integrity.

• Data Analysis:

  • Analyze the reports from both extractions.

  • Quantify the amount of data recovered in each category (contacts, messages, photos, etc.).

  • Specifically, compare the recovery of the deleted data items.

  • Note any discrepancies or additional data types recovered by the physical extraction.

Visualization of Workflows

The following diagrams illustrate the conceptual workflows of logical and physical extractions.

Caption: Logical Extraction Workflow in MSAB XRY.

Caption: Physical Extraction Workflow in MSAB XRY.

Conclusion

For researchers, the choice between logical and physical extraction is a critical decision that impacts the scope and depth of the available data.

• Logical extraction is a rapid and efficient method for acquiring user-accessible data from a functioning device. It is ideal for preliminary assessments or when the primary goal is to analyze the active file system.

• Physical extraction , while more time-intensive, provides a far more comprehensive dataset, including deleted and hidden information.[4] This method is indispensable for research that requires a deep dive into the device's data, such as malware analysis, intellectual property theft investigations, or any scenario where recovering deleted or hidden artifacts is crucial.

Ultimately, a thorough understanding of the capabilities and limitations of each method, as outlined in this guide, will enable researchers to make informed decisions and ensure the acquisition of the most complete and relevant data for their scientific endeavors.

References

• 1. msab.com [msab.com]
• 2. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 3. Mobile Forensics: Repeatable and Non-Repeatable Technical Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. msab.com [msab.com]
• 5. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 6. percipient.co [percipient.co]
• 7. pelorus.in [pelorus.in]
• 8. spycluedatarecovery.com [spycluedatarecovery.com]
• 9. certifiedsystemsgroup.com [certifiedsystemsgroup.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of MSAB: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic fields of drug development and chemical research, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of MSAB (3,4-Cyclohexenoesculetin β-D-galactopyranoside), fostering a culture of safety and responsible chemical handling.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle MSAB with care to minimize exposure and risk. Always wear appropriate personal protective equipment (PPE), including protective gloves, and eye and face protection.[1] Work in a well-ventilated area, preferably outdoors or in a designated fume hood, to avoid the formation and inhalation of dust and aerosols.[1] In case of accidental contact, follow these first-aid measures:

• After inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[1]

• After skin contact: Wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.[1] Contaminated clothing should be removed and washed before reuse.[1]

• After eye contact: Rinse the eyes cautiously with water for several minutes. If present, remove contact lenses and continue rinsing. If eye irritation persists, get medical advice.[1]

Quantitative Hazard Data Summary

The following table summarizes the key hazard classifications for MSAB as per the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Category	GHS Classification	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation.
Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Specific target organ toxicity — single exposure	Category 3 (Respiratory system)	H335: May cause respiratory irritation.

Data sourced from the Sigma-Aldrich Safety Data Sheet.[1]

Step-by-Step Disposal Procedure

The proper disposal of MSAB waste is critical to prevent environmental contamination and ensure regulatory compliance. It is categorized as a process that requires professional handling.

1. Waste Collection and Storage:

• Collect surplus and non-recyclable MSAB solutions in a designated, compatible, and tightly closed container.[1]

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

• The storage area should be secure and accessible only to authorized personnel.[1]

2. Professional Disposal:

• Do not dispose of MSAB down the drain or in regular trash.

• It is mandatory to engage a licensed professional waste disposal service for the final disposal of this material.[1]

• Offer the collected surplus and non-recyclable solutions to the licensed disposal company.[1]

• Ensure that the disposal is carried out in an approved waste disposal plant.[1]

3. Contaminated Packaging:

• Dispose of contaminated packaging in the same manner as the unused product.[1]

Experimental Workflow for MSAB Disposal

The following diagram illustrates the procedural flow for the safe disposal of MSAB.

MSAB Disposal Workflow

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling MSAB

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with MSAB (Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate). Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the integrity of your research.

MSAB, a potent inhibitor of the Wnt/β-catenin signaling pathway, requires careful handling due to its potential health hazards.[1][2][3] This guide outlines the necessary personal protective equipment (PPE), safe operational procedures, and proper disposal methods to minimize risk and establish a secure working environment.

Personal Protective Equipment (PPE) for MSAB Handling

The following table summarizes the mandatory personal protective equipment for all personnel handling MSAB. This guidance is based on the compound's hazard profile, which indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z.87.1 standards. A face shield should be worn when there is a significant risk of splashing.	To prevent eye contact, which can cause serious irritation.[1]
Skin Protection	Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use and change them immediately if contaminated.Protective Clothing: A standard laboratory coat must be worn. For procedures with a higher risk of contamination, a chemical-resistant apron is recommended.	To prevent skin contact, which can cause irritation.[1]
Respiratory Protection	For handling the solid compound or when generating dust or aerosols, a NIOSH-approved N95 (or better) particulate respirator is required. Work should be conducted in a certified chemical fume hood.	To prevent inhalation, which may cause respiratory irritation.[1]

Operational Plan: Safe Handling Protocol

A systematic approach to handling MSAB is crucial to mitigate exposure risks. The following step-by-step protocol must be followed:

• Preparation and Engineering Controls:

  • Designate a specific area within a certified chemical fume hood for all weighing and reconstitution of solid MSAB.

  • Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.

  • Assemble all necessary materials (e.g., spatulas, weigh boats, solvent, vials) before starting work to minimize movement and the potential for spills.

• Handling the Compound:

  • Don the appropriate PPE as detailed in the table above.

  • When handling the solid form, avoid actions that could generate dust, such as crushing or scraping.

  • Use a spatula or other appropriate tools for transferring the solid compound.

  • For creating solutions, add the solvent to the solid MSAB slowly to avoid splashing. MSAB is soluble in DMF (50 mg/ml), DMSO (25 mg/ml), and Ethanol (10 mg/ml).[1]

• Spill Response:

  • In the event of a small spill, carefully wipe up the material with absorbent pads, wearing appropriate PPE.

  • For larger spills, evacuate the immediate area and follow your institution's chemical spill response procedures.

  • Do not attempt to clean up a large spill without proper training and equipment.

  • Ventilate the area after the spill has been cleaned.

Disposal Plan

All waste containing MSAB must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh paper, pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing MSAB in a compatible, sealed, and clearly labeled hazardous waste container.

• Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous liquid waste. Dispose of the rinsed containers in accordance with institutional guidelines.

Experimental Workflow for Handling MSAB

The following diagram illustrates the standard workflow for safely handling MSAB from receipt to disposal.

Caption: Workflow for the safe handling and disposal of MSAB.

By implementing these safety measures, researchers can confidently work with MSAB while minimizing risks to themselves and their colleagues, thereby fostering a culture of safety and scientific excellence.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]